Nandrolone phenpropionate

• CAS: 114949-22-3

Core Science & Biosynthesis

Physicochemical Properties of Nandrolone Phenylpropionate: A Guide for Analytical Method Development

An In-Depth Technical Guide for Analytical Method Development

Introduction

Nandrolone Phenylpropionate (NPP) is a potent anabolic-androgenic steroid, a 3-phenylpropionate ester derivative of nandrolone.[1] First synthesized in the 1950s, it is recognized for its strong anabolic effects and comparatively weaker androgenic properties, making it a subject of interest in therapeutic applications such as the treatment of osteoporosis and certain types of anemia.[2][3] Its use, however, extends into performance enhancement, necessitating robust and reliable analytical methods for quality control in pharmaceutical manufacturing, pharmacokinetic analysis in clinical research, and detection in anti-doping screenings.[4][5]

The development of such analytical methods is not a matter of trial and error; it is a science deeply rooted in the fundamental physicochemical properties of the analyte. A thorough understanding of a molecule's structure, solubility, polarity, and spectral characteristics dictates every choice an analytical scientist makes—from solvent selection and chromatographic conditions to detection parameters. This guide provides a comprehensive overview of the essential physicochemical properties of Nandrolone Phenylpropionate and elucidates how these characteristics form the logical foundation for developing precise, accurate, and robust analytical methods.

Section 1: Core Physicochemical Profile

The cornerstone of any analytical method development is a complete understanding of the target molecule's intrinsic properties. These parameters predict the behavior of Nandrolone Phenylpropionate in various chemical and physical environments, directly informing the analytical strategy.

Chemical Structure and Identity

Nandrolone Phenylpropionate is structurally derived from testosterone, lacking a carbon atom at the 19th position, a characteristic of the 19-nortestosterone family.[1][6] The key modification is the esterification of the 17-beta hydroxyl group with a phenylpropionate moiety. This ester linkage is critical as it influences the drug's solubility and pharmacokinetic profile, rendering it more lipid-soluble and extending its release time after intramuscular injection.[7]

• IUPAC Name: [(8R,9S,10R,13S,14S,17S)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] 3-phenylpropanoate[1][8]

• CAS Number: 62-90-8[1][9]

• Molecular Formula: C₂₇H₃₄O₃[1][9]

• Molecular Weight: 406.56 g/mol [1][10]

Physical and Chemical Properties

The physical state and solubility of NPP are primary determinants for sample preparation and the selection of appropriate solvents for analysis.

Table 1: Summary of Key Physicochemical Properties of Nandrolone Phenylpropionate

Property	Value	Implication for Analytical Method Development
Physical Appearance	White to creamy-white crystalline powder.[11]	Visual identification; dictates handling as a solid standard.
Melting Point	95-99 °C[9][12]	Important for identity confirmation and purity assessment (e.g., via DSC).
Boiling Point	~546.9 °C at 760 mmHg[13][14]	Indicates high thermal stability, making it suitable for GC analysis without significant degradation.
logP (Octanol/Water)	~2.62[1]	Indicates high lipophilicity. Predicts strong retention in reversed-phase HPLC and dictates the use of strong organic solvents.
Solubility	Practically insoluble in water; Soluble in alcohol, chloroform, DMSO, ethyl acetate, and vegetable oils.[9][11][15][16][17]	Crucial for selecting solvents for stock solutions, mobile phases (HPLC), and extraction from various matrices (e.g., oily injections).
Specific Rotation	+48° to +51° (in dioxane).[9][12]	A key parameter for pharmacopeial identity and purity testing, confirming stereochemical integrity.
UV λmax	~240 nm (in alcohol/ethanol).[12][17]	The primary wavelength for quantitative analysis using UV-Vis spectrophotometry or HPLC-UV detection.

Spectroscopic Fingerprint

Spectroscopic properties provide the unique signature of a molecule, which is essential for its identification and quantification.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: The conjugated α,β-unsaturated ketone system in the A-ring of the steroid nucleus is the primary chromophore responsible for its UV absorbance. The maximum absorbance (λmax) at approximately 240 nm is the cornerstone for developing quantitative HPLC-UV methods.[12][18]

• Infrared (IR) Spectroscopy: The IR spectrum provides structural confirmation by identifying key functional groups. Characteristic peaks for NPP include those for the C=O stretch of the ketone, the C=O stretch of the ester, and the C-O stretch of the ester linkage.[19][20]

• Mass Spectrometry (MS): When coupled with GC or LC, MS provides definitive identification based on the molecule's mass-to-charge ratio and fragmentation pattern. This is the gold standard for confirmatory analysis in anti-doping and forensic applications.[4]

Section 2: From Properties to Practice: Designing the Analytical Method

The physicochemical data presented in Section 1 directly translates into a logical workflow for method development. Understanding the "why" behind each experimental choice is critical for creating a robust and reliable analytical system.

Caption: Logical workflow for analytical method development.

Chromatographic Method Selection

• High-Performance Liquid Chromatography (HPLC): Given its high lipophilicity (logP ~2.62) and poor water solubility, Reversed-Phase HPLC (RP-HPLC) is the unequivocal method of choice.[1][2] The nonpolar nature of NPP ensures strong interaction with a nonpolar stationary phase (like C18 or C8) and elution with a mobile phase rich in organic solvents like acetonitrile or methanol.[2][18] The presence of a strong UV chromophore makes UV detection at 240 nm simple, sensitive, and effective for quantification.[12][18]

• Gas Chromatography (GC): The high boiling point of NPP indicates sufficient thermal stability for GC analysis, which is often coupled with Mass Spectrometry (GC-MS) for high-specificity identification.[4][13] This technique is particularly powerful for screening and confirmation in complex matrices like biological fluids or for detecting counterfeit products.[4][5]

Sample Preparation Strategy

The solubility profile of NPP is the primary guide for sample preparation. For oily pharmaceutical injections, a direct dilution with a suitable organic solvent like chloroform or a mixture of alcohol and chloroform is often sufficient.[12][21] For analysis in biological matrices, its lipophilicity allows for efficient extraction from aqueous environments using liquid-liquid extraction (LLE) with nonpolar solvents or solid-phase extraction (SPE) with C18 cartridges.[22] The choice of acetonitrile and/or methanol as a diluent for standards and samples is a direct consequence of its high solubility in these solvents.[2]

Section 3: Stability-Indicating Method Development

A critical aspect of pharmaceutical analysis is ensuring the method can distinguish the active pharmaceutical ingredient (API) from any potential degradation products. This is known as a stability-indicating method and is a requirement under ICH guidelines.[2][18]

Forced Degradation Studies

To develop a stability-indicating method, the drug substance is subjected to stress conditions to intentionally produce degradation products. For NPP, these studies typically involve:

• Acidic and Basic Hydrolysis: The ester linkage is the most chemically labile part of the molecule. Under acidic or basic conditions, it is expected to hydrolyze, yielding nandrolone and phenylpropionic acid.[2] Indeed, studies have shown that significant degradation occurs under these conditions, with nandrolone being the major degradation impurity.[2]

• Oxidative Degradation: Exposure to an oxidizing agent like hydrogen peroxide.

• Thermal Degradation: Heating the sample at elevated temperatures.

• Photolytic Degradation: Exposing the sample to UV or fluorescent light.

Studies indicate that NPP is relatively stable under oxidative, thermal, and photolytic stress, with the primary degradation pathway being hydrolysis.[2] The analytical method must demonstrate baseline separation between the main NPP peak and the peaks of any degradants, most notably nandrolone.

Section 4: Experimental Protocol: A Validated RP-HPLC Method

The following protocol details a stability-indicating RP-HPLC method suitable for the quantification of Nandrolone Phenylpropionate and its related impurities in a drug substance. This method is synthesized from established and validated procedures.[2][18]

Caption: Experimental workflow for RP-HPLC analysis of NPP.

Instrumentation

• HPLC system with a gradient pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV detector (e.g., Waters Alliance 2695 with a 2487 UV detector).[2]

• Data acquisition and processing software (e.g., Empower).

Chromatographic Conditions

• Column: Inertsil ODS-3V (250 mm x 4.6 mm, 5 µm) or equivalent C18 column.[2]

• Mobile Phase A: 0.1% Orthophosphoric acid in a mixture of water and methanol (90:10, v/v).[2]

• Mobile Phase B: Acetonitrile.[2]

• Gradient Program: A linear gradient designed to provide separation of NPP and its impurities. (Refer to specific validated methods for exact timing, e.g., starting with a higher percentage of A and ramping up B).[2]

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 40 °C.[2]

• Detection Wavelength: 240 nm.[2]

• Injection Volume: 20 µL.[2]

Preparation of Solutions

• Diluent: A mixture of water and acetonitrile (20:80, v/v).[2]

• Standard Solution: Accurately weigh about 20 mg of USP Nandrolone Phenylpropionate RS into a 50 mL volumetric flask. Add 10 mL of acetonitrile, sonicate to dissolve, and dilute to volume with the diluent to obtain a concentration of approximately 400 µg/mL.[2]

• Sample Solution: Prepare in the same manner as the Standard Solution using the Nandrolone Phenylpropionate sample.[2]

Method Validation (Self-Validating System)

To ensure trustworthiness, the method must be validated according to ICH guidelines, confirming its performance for the intended application.[18]

• Specificity: Verified by performing forced degradation studies and confirming peak purity using a PDA detector. The method must resolve NPP from all potential degradants and impurities.[2]

• Linearity: Assessed over a range of concentrations (e.g., 0.050 to 25 µg/mL). The correlation coefficient (r²) should be >0.999.[2][18]

• Accuracy: Determined by recovery studies of spiked samples, with acceptance criteria typically between 98.0% and 102.0%.[2]

• Precision: Evaluated at the levels of repeatability (intra-day) and intermediate precision (inter-day). The relative standard deviation (RSD) should be less than 2.0%.[2]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined to establish the sensitivity of the method for impurities.[18]

• Robustness: Assessed by making small, deliberate changes to method parameters (e.g., flow rate, column temperature, mobile phase composition) to ensure the method remains reliable during routine use.[2]

Conclusion

The development of a robust analytical method for Nandrolone Phenylpropionate is a systematic process governed by its fundamental physicochemical properties. Its lipophilic nature and strong UV chromophore make RP-HPLC with UV detection the predominant analytical technique. Its thermal stability also allows for confirmatory analysis by GC-MS. By grounding every experimental decision—from solvent choice to chromatographic parameters—in these core scientific principles, researchers and drug development professionals can build self-validating analytical systems that are accurate, precise, and fit for purpose, ensuring the quality, safety, and efficacy of pharmaceutical products.

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An In-Depth Technical Guide to the Mechanism of Action of Nandrolone Phenylpropionate in Skeletal Muscle

Abstract

Nandrolone Phenylpropionate (NPP) is a synthetic anabolic-androgenic steroid (AAS) derived from testosterone, engineered to enhance anabolic properties while reducing androgenic effects.[1][2] Its primary clinical applications have included treating anemia, osteoporosis, and muscle-wasting diseases.[3][4][5] For drug development professionals and researchers, understanding NPP's intricate molecular interactions within skeletal muscle is paramount for harnessing its therapeutic potential and mitigating risks. This guide provides a comprehensive analysis of NPP's mechanisms, focusing on genomic and non-genomic signaling, its influence on muscle protein metabolism, and the activation of satellite cells. We further detail robust experimental protocols for validating these mechanisms in a research setting.

Introduction: Molecular Profile of Nandrolone Phenylpropionate

Nandrolone, also known as 19-nortestosterone, is structurally distinct from testosterone due to the absence of a carbon atom at the 19th position.[6] This modification significantly alters its metabolic fate and receptor interactions. The phenylpropionate ester attached to the nandrolone base is a short ester, which governs its pharmacokinetics, resulting in a slower release and a shorter half-life compared to its longer-ester counterpart, nandrolone decanoate.[1][7] This necessitates a more frequent administration schedule but allows for more stable blood concentrations.[1][6]

The core therapeutic and performance-enhancing effects of NPP stem from its ability to promote anabolism (tissue building) and inhibit catabolism (tissue breakdown).[8] It achieves this by increasing protein synthesis, promoting a positive nitrogen balance, and influencing key signaling pathways that regulate muscle mass.[3][7][9]

Core Mechanisms of Action in Skeletal Muscle

NPP's influence on skeletal muscle is multifaceted, involving both classical genomic pathways mediated by nuclear receptors and rapid non-genomic actions initiated at the cell membrane.

Genomic Pathway: The Androgen Receptor (AR) Axis

The primary mechanism of NPP is mediated through its binding to and activation of the androgen receptor (AR), a member of the nuclear receptor superfamily.[7][9]

• Binding and Activation: NPP, being lipid-soluble, diffuses across the muscle cell membrane and binds to the AR in the cytoplasm. Nandrolone binds to the AR with a greater affinity than testosterone.[8] This binding event induces a conformational change in the AR, causing its dissociation from heat shock proteins (HSPs).[10]

• Nuclear Translocation and Dimerization: The activated NPP-AR complex translocates into the nucleus.[8][10]

• DNA Binding and Gene Transcription: Inside the nucleus, the complex dimerizes and binds to specific DNA sequences known as Androgen Response Elements (AREs) located in the promoter regions of target genes.[8][11] This interaction recruits co-activator proteins and initiates the transcription of genes involved in muscle protein synthesis and hypertrophy.[11]

This genomic signaling cascade is responsible for the sustained anabolic effects of NPP, including the upregulation of structural proteins and enzymes crucial for muscle growth.

Caption: Genomic signaling pathway of Nandrolone Phenylpropionate (NPP) in skeletal muscle.

Non-Genomic Signaling

Emerging evidence indicates that androgens can elicit rapid cellular responses that are too fast to be explained by gene transcription.[12] These non-genomic actions are thought to be mediated by a subpopulation of AR located at the cell membrane (mAR).[12][13]

Upon binding to mARs, NPP can trigger intracellular second messenger cascades, such as:

• Calcium Mobilization: Rapid increases in intracellular calcium concentration ([Ca²⁺]i).[12]

• Kinase Activation: Activation of pathways like mitogen-activated protein kinase (MAPK/ERK), which can influence gene transcription and other cellular processes independently of direct ARE binding.[12]

These rapid signals can modulate membrane permeability and enzyme activity, contributing to the overall anabolic environment in the muscle cell.[13]

Impact on Muscle Protein Metabolism

NPP shifts the balance of muscle protein turnover towards net accretion through two primary effects:

• Stimulation of Muscle Protein Synthesis (MPS): By activating the AR pathway, NPP increases the transcription of genes coding for contractile proteins (e.g., actin and myosin).[5] It also enhances translational efficiency, partly through the activation of the mTOR signaling pathway, a key regulator of cell growth and protein synthesis.[11]

• Inhibition of Catabolism: NPP demonstrates anti-catabolic properties by interfering with the action of glucocorticoid hormones, which are known to promote muscle breakdown.[9] It can reduce the expression of key atrophy-related genes, such as MuRF1 and Atrogin-1 (also known as MAFbx), which are ubiquitin ligases that target muscle proteins for degradation.[14] Studies have shown that nandrolone can reduce the expression of these genes in denervated muscle.[14]

Activation of Satellite Cells

Satellite cells are myogenic stem cells located on the periphery of muscle fibers. They are crucial for muscle repair and hypertrophy. Nandrolone administration has been shown to significantly increase the number of satellite cells.[15][16]

The proposed mechanism involves:

• Proliferation: NPP stimulates the proliferation of the satellite cell pool. Studies in chickens have demonstrated that nandrolone injections lead to higher satellite cell frequencies and numbers.[15][16]

• Differentiation: These activated satellite cells can then differentiate and fuse with existing muscle fibers, donating their nuclei. This increase in myonuclei is essential to support the increased protein synthesis required for sustained muscle fiber hypertrophy.[15]

Quantitative Data and Comparative Analysis

The efficacy of an AAS is often characterized by its anabolic-to-androgenic ratio and its receptor binding affinity.

Table 1: Comparative Receptor Binding Affinities & Anabolic Ratio

Compound	Androgen Receptor (AR) Relative Binding Affinity (%)	Anabolic:Androgenic Ratio	Source(s)
Testosterone	100	1:1	[1]
Nandrolone	154–155	3:1 to 16:1	[1]

Note: Ratios are often derived from rodent models (e.g., levator ani muscle growth vs. seminal vesicle growth) and provide a comparative, though not absolute, measure for human effects.

Table 2: Effects of Nandrolone Administration on Skeletal Muscle (Animal Model)

Parameter	Control Group	Nandrolone Group	% Change	Source(s)
Pectoralis Muscle Mass	-	-	~22% Increase	[15][16]
Mean Fiber Diameter	-	-	~24% Increase	[15][16]
Satellite Cell Frequency	5.50-6.82%	7.16-9.01%	~28% Increase	[15]
Satellite Cells per mm Fiber	4.93-6.41	7.15-9.62	~50% Increase	[15]

Data from a study on female white leghorn chickens receiving weekly nandrolone decanoate injections for four weeks.[15][16]

Experimental Protocols for Mechanistic Validation

To rigorously investigate the mechanisms described, a multi-faceted experimental approach is required. The following protocols provide a framework for assessing NPP's effects in a preclinical (e.g., rodent) model.

Experimental Workflow: Overview

Caption: A validated workflow for investigating NPP's effects on skeletal muscle.

Protocol: Western Blotting for AR and mTOR Pathway Proteins

Objective: To quantify changes in the expression and phosphorylation status of key proteins (e.g., AR, mTOR, p-mTOR, PGC-1α) in muscle tissue following NPP treatment.

Causality: This protocol directly tests the hypothesis that NPP modulates specific signaling pathways. An increase in the p-mTOR/mTOR ratio would provide direct evidence of mTOR pathway activation, a cornerstone of protein synthesis regulation.

Methodology:

• Tissue Homogenization:

  • Excise ~50 mg of frozen skeletal muscle tissue.

  • Homogenize in 1 mL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant (protein lysate).

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit.

  • Normalize all samples to a standard concentration (e.g., 2 µg/µL) with RIPA buffer.

• SDS-PAGE:

  • Prepare samples by adding Laemmli sample buffer and boiling at 95°C for 5 minutes.

  • Load 20-30 µg of protein per lane onto a 4-12% Bis-Tris polyacrylamide gel. Include a molecular weight marker.

  • Run the gel at 120V until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system (e.g., 100V for 90 minutes).

• Blocking and Antibody Incubation:

  • Block the membrane in 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

  • Incubate with primary antibody (e.g., rabbit anti-p-mTOR, 1:1000 dilution in 5% BSA/TBST) overnight at 4°C with gentle agitation.

  • Wash the membrane 3x for 10 minutes each with TBST.

  • Incubate with HRP-conjugated secondary antibody (e.g., anti-rabbit IgG, 1:5000 dilution in 5% milk/TBST) for 1 hour at room temperature.

  • Wash the membrane 3x for 10 minutes each with TBST.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Image the resulting signal using a digital imager.

  • Quantify band density using software like ImageJ. Normalize target protein bands to a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

Protocol: In Vivo Muscle Protein Synthesis (MPS) Measurement

Objective: To directly measure the rate of new protein synthesis in skeletal muscle.

Causality: This is the definitive functional readout of anabolism. An increased fractional synthetic rate (FSR) provides irrefutable evidence that NPP enhances the incorporation of amino acids into new muscle protein, validating its anabolic claims.[17][18]

Methodology (Flooding Dose Technique):

• Tracer Preparation: Prepare a flooding dose of a stable isotope-labeled amino acid, typically L-[¹³C₆]phenylalanine, at a high concentration (e.g., 150 mM) in saline.[18]

• Baseline Biopsy (Optional but Recommended): For precise baseline measurement, a biopsy can be taken from a control muscle (e.g., the contralateral limb) immediately before tracer administration.

• Tracer Administration:

  • Administer the flooding dose via intravenous or intraperitoneal injection to rapidly saturate the precursor amino acid pools. This minimizes fluctuations in precursor enrichment, a critical variable in FSR calculation.

• Incorporation Period: Allow the tracer to incorporate into newly synthesized proteins for a defined period (e.g., 30-60 minutes).

• Terminal Biopsy:

  • At the end of the incorporation period, euthanize the animal and rapidly excise the target muscle.

  • Immediately freeze the tissue in liquid nitrogen to halt all enzymatic activity.

• Sample Processing:

  • Homogenize the muscle tissue and precipitate the proteins.

  • Hydrolyze the protein pellet to release individual amino acids.

  • Isolate and derivatize the amino acids for analysis.

• Mass Spectrometry:

  • Analyze the isotopic enrichment of the tracer amino acid in both the tissue fluid (precursor pool) and the hydrolyzed protein pellet (bound pool) using Gas Chromatography-Mass Spectrometry (GC-MS).

• FSR Calculation:

  • Calculate the Fractional Synthetic Rate (FSR) using the formula: FSR (%/hr) = (E_p / (E_ic * t)) * 100

  • Where:

    • E_p is the enrichment of the tracer in the protein-bound pool.

    • E_ic is the average enrichment of the tracer in the intracellular precursor pool.

    • t is the incorporation time in hours.

Conclusion

The mechanism of action of Nandrolone Phenylpropionate in skeletal muscle is a complex interplay of genomic and non-genomic signaling. Its primary anabolic effect is driven by the activation of the androgen receptor, leading to increased gene transcription for protein synthesis and the suppression of catabolic pathways. Concurrently, NPP promotes the proliferation and differentiation of satellite cells, providing the necessary myonuclei to sustain long-term hypertrophy. For the research and drug development community, leveraging detailed experimental protocols, such as those outlined here, is essential for dissecting these pathways, quantifying anabolic efficacy, and developing next-generation therapeutics for muscle-related disorders.

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• 11. How the love of muscle can break a heart: Impact of anabolic androgenic steroids on skeletal muscle hypertrophy, metabolic and cardiovascular health - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. publicatio.bibl.u-szeged.hu [publicatio.bibl.u-szeged.hu]
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• 18. In Vivo Measurement of Muscle Protein Synthesis Rate Using the Flooding Dose Technique - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Nandrolone Phenylpropionate Receptor Binding Affinity Studies

Abstract

Nandrolone Phenylpropionate (NPP) is an injectable ester of the anabolic-androgenic steroid (AAS) nandrolone.[1][2] As a prodrug, NPP is hydrolyzed in the body to release nandrolone, which is the ultimate active compound responsible for its pharmacological effects.[3] Understanding the binding affinity and selectivity of nandrolone for its target receptors is fundamental to elucidating its mechanism of action, predicting its therapeutic efficacy, and characterizing its potential off-target effects. This guide provides a comprehensive overview of the theoretical principles and practical methodologies for studying the receptor binding affinity of nandrolone, with a focus on the Androgen Receptor (AR). It offers detailed, field-proven protocols, data analysis techniques, and insights into the causality behind experimental choices, designed to equip researchers with the knowledge to conduct robust and reproducible binding studies.

Introduction: The Significance of Receptor Binding Affinity

The biological activity of Nandrolone Phenylpropionate is initiated by the binding of its active form, nandrolone, to intracellular steroid hormone receptors.[4][5] The primary target for nandrolone is the Androgen Receptor (AR), a member of the nuclear receptor superfamily that functions as a ligand-activated transcription factor.[5][6] The affinity with which a ligand binds to its receptor, quantified by the equilibrium dissociation constant (Kd), is a critical determinant of its potency.[7] A lower Kd value indicates a higher binding affinity.[7]

Studying the receptor binding affinity of nandrolone is crucial for:

• Mechanism of Action (MoA) Elucidation: Quantifying the interaction with the AR confirms the primary pathway through which nandrolone exerts its anabolic and androgenic effects.[2][5]

• Structure-Activity Relationship (SAR) Studies: Comparing the affinities of different steroid analogues helps in designing new compounds with desired therapeutic profiles.

• Selectivity Profiling: Assessing binding to other steroid receptors, such as the Progesterone Receptor (PR), Estrogen Receptor (ER), and Glucocorticoid Receptor (GR), reveals potential for off-target effects and helps explain the complete pharmacological profile.[1]

• Predictive Pharmacology: Affinity data can be used to model dose-response relationships and predict in vivo efficacy and potential side effects.[8]

Nandrolone exhibits a complex binding profile; it binds to the AR with a greater affinity than testosterone.[5][9] However, its overall effect on certain tissues is moderated by its metabolism. Unlike testosterone, which is converted by the enzyme 5α-reductase to the more potent dihydrotestosterone (DHT), nandrolone is converted to the much weaker dihydronandrolone (DHN).[5][9][10] This metabolic pathway is key to understanding nandrolone's favorable ratio of anabolic to androgenic activity.[1][10]

The Androgen Receptor Signaling Pathway

The canonical signaling pathway for nandrolone involves its interaction with the AR. This process is a cornerstone of its function and the primary focus of binding affinity studies.

Ligand Binding and Receptor Activation

In its unbound state, the AR resides primarily in the cytoplasm, complexed with heat shock proteins (HSPs) that maintain it in an inactive conformation.[6]

• Ligand Entry: As a lipophilic steroid, nandrolone diffuses across the cell membrane.

• Receptor Binding: Nandrolone binds to the ligand-binding domain (LBD) of the AR.

• Conformational Change: This binding event induces a conformational change in the receptor, causing the dissociation of HSPs.[6]

• Dimerization & Nuclear Translocation: The activated ligand-receptor complexes form homodimers and are translocated into the nucleus.[6]

• Gene Transcription: Within the nucleus, the dimer binds to specific DNA sequences known as hormone response elements (HREs) in the promoter regions of target genes, modulating their transcription and leading to the synthesis of proteins that mediate the physiological effects of the androgen.[5]

The diagram below illustrates this genomic signaling pathway.

Caption: Nandrolone genomic signaling pathway via the Androgen Receptor.

Core Methodology: Competitive Radioligand Binding Assay

To determine the binding affinity (Ki) of nandrolone for a specific receptor, a competitive radioligand binding assay is the gold standard.[11][12] This assay measures the ability of an unlabeled compound (the "competitor," in this case, nandrolone) to displace a radiolabeled ligand ("hot" ligand) that has a known high affinity for the target receptor.

Principle of the Assay

The assay relies on the principle of competitive inhibition at equilibrium.[13] A fixed concentration of radiolabeled ligand and receptor preparation are incubated with varying concentrations of the unlabeled competitor ligand. The competitor ligand will compete for the same binding sites as the radiolabeled ligand. As the concentration of the competitor increases, the amount of bound radioligand decreases. This displacement is measured, and the data are used to calculate the concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50). The IC50 value is then used to calculate the inhibition constant (Ki), which reflects the true binding affinity of the competitor ligand for the receptor.[14]

The following diagram illustrates the competitive binding principle.

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The Synthesis and Purification of Nandrolone Phenylpropionate: A Technical Guide for Researchers

This guide provides an in-depth exploration of the chemical synthesis and purification of nandrolone phenylpropionate (NPP), a well-known anabolic steroid.[1][2] Designed for researchers, scientists, and professionals in drug development, this document delves into the practical and theoretical considerations of producing high-purity NPP, grounded in established chemical principles and validated analytical techniques.

Introduction to Nandrolone Phenylpropionate

Nandrolone phenylpropionate is a synthetic anabolic-androgenic steroid characterized by the esterification of the 17β-hydroxyl group of nandrolone with phenylpropionic acid.[3][4] This modification results in a slower release of the active hormone, nandrolone, from the injection site, thereby prolonging its therapeutic window.[5][6] Nandrolone itself is a derivative of testosterone, differing by the absence of a methyl group at the C-19 position, which contributes to its distinct anabolic and androgenic profile.[7] The primary mechanism of action for NPP involves its binding to and activation of androgen receptors, which in turn modulates gene expression to elicit its anabolic effects, such as increased protein synthesis and nitrogen retention in muscle tissue.[2][5]

I. Chemical Synthesis of Nandrolone Phenylpropionate

The synthesis of nandrolone phenylpropionate is a multi-step process that typically commences with a commercially available steroid precursor, such as estrone. The overall synthetic strategy involves two key transformations: the conversion of the aromatic A-ring of an estrogen derivative into the α,β-unsaturated ketone characteristic of nandrolone, followed by the esterification of the 17β-hydroxyl group.

Synthesis of Nandrolone from Estradiol Methyl Ether via Birch Reduction

A common and efficient route to nandrolone involves the Birch reduction of estradiol methyl ether.[8] This reaction selectively reduces the aromatic A-ring to a non-conjugated diene, which can then be hydrolyzed to the desired α,β-unsaturated ketone.

Step 1: Methylation of Estradiol

The synthesis begins with the methylation of the phenolic hydroxyl group of estradiol to form its methyl ether. This is a standard procedure to protect the hydroxyl group and activate the aromatic ring for the subsequent reduction.

Step 2: The Birch Reduction

The core of this transformation is the Birch reduction, a dissolving metal reduction that employs an alkali metal (typically lithium or sodium) in liquid ammonia with a proton source (an alcohol).[9][10] The solvated electrons generated from the alkali metal in liquid ammonia attack the aromatic ring, leading to a radical anion.[9] This intermediate is then protonated by the alcohol. A second electron transfer and protonation complete the reduction to a 1,4-cyclohexadiene.[9] In the context of estradiol methyl ether, the reaction yields an enol ether intermediate.[8]

Step 3: Hydrolysis and Isomerization

The enol ether intermediate from the Birch reduction is then subjected to acidic hydrolysis. This step serves a dual purpose: it hydrolyzes the enol ether to a ketone and facilitates the isomerization of the double bond to a more stable, conjugated position, yielding the characteristic α,β-unsaturated ketone of the A-ring in nandrolone.[8]

Experimental Protocol: Synthesis of Nandrolone from Estradiol Methyl Ether

• Materials: Estradiol methyl ether, lithium metal, liquid ammonia, ethanol, hydrochloric acid, acetic acid, diethyl ether, saturated salt solution, magnesium sulfate.

• Procedure:

  • In a flask equipped with a dry ice condenser, add anhydrous liquid ammonia.

  • Carefully add small pieces of lithium metal to the liquid ammonia with stirring until a persistent blue color is obtained.

  • A solution of estradiol methyl ether in a suitable solvent (e.g., anhydrous ethanol) is slowly added to the reaction mixture.

  • The reaction is allowed to proceed until the starting material is consumed (monitored by TLC).

  • The reaction is quenched by the careful addition of a proton source (e.g., water or additional ethanol) until the blue color disappears.

  • The ammonia is allowed to evaporate.

  • The residue is taken up in a mixture of hydrochloric and acetic acids to facilitate hydrolysis and isomerization.[8]

  • The product is extracted with an organic solvent such as diethyl ether.

  • The organic layer is washed with a saturated salt solution, dried over magnesium sulfate, and the solvent is removed under reduced pressure to yield crude nandrolone.[11]

Esterification of Nandrolone to Nandrolone Phenylpropionate

The final step in the synthesis is the esterification of the 17β-hydroxyl group of nandrolone with a phenylpropionate moiety. This is typically achieved by reacting nandrolone with phenylpropionyl chloride in the presence of a base, or directly with 3-phenylpropanoic acid using a suitable coupling agent.

Mechanism of Esterification with Phenylpropionyl Chloride

The esterification with an acyl chloride is a classic nucleophilic acyl substitution reaction. The lone pair of electrons on the oxygen of the 17β-hydroxyl group of nandrolone attacks the electrophilic carbonyl carbon of phenylpropionyl chloride. A base, such as pyridine, is used to neutralize the hydrochloric acid byproduct and to catalyze the reaction.

Experimental Protocol: Esterification of Nandrolone

• Materials: Nandrolone, 3-phenylpropanoic acid or β-phenylpropionyl chloride, pyridine (if using the acid chloride), a suitable solvent (e.g., anhydrous acetonitrile or dry benzene), cesium fluoride (CsF), potassium carbonate (K2CO3), 18-crown-6 (for the acid method), ethyl acetate, petroleum ether.

• Procedure (using 3-phenylpropanoic acid):

  • To a mixture of 3-phenylpropanoic acid, nandrolone, CsF, K2CO3, and 18-crown-6, add anhydrous acetonitrile.[12][13]

  • Heat the mixture at a controlled temperature (e.g., 70°C) and stir for several hours until the reaction is complete (monitored by TLC).[12][13]

  • Remove the solvent under reduced pressure.[12][13]

  • The crude product is then subjected to purification.

• Procedure (using β-phenylpropionyl chloride):

  • Dissolve nandrolone and dry pyridine in dry benzene.[4]

  • Add a solution of β-phenylpropionyl chloride in dry benzene dropwise with stirring.[4]

  • Allow the reaction to proceed overnight under an inert atmosphere.[4]

  • Wash the reaction mixture successively with dilute hydrochloric acid, dilute sodium hydroxide solution, and water.[4]

  • Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to yield crude nandrolone phenylpropionate.[4]

II. Purification of Nandrolone Phenylpropionate

The crude product obtained from the synthesis requires purification to remove unreacted starting materials, byproducts, and residual solvents. The two primary methods for the purification of nandrolone phenylpropionate are column chromatography and recrystallization.

Column Chromatography

Flash column chromatography is a highly effective technique for separating nandrolone phenylpropionate from impurities with different polarities.

Experimental Protocol: Column Chromatography of Nandrolone Phenylpropionate

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A mixture of petroleum ether and ethyl acetate is commonly used.[12][13] The optimal ratio is determined by thin-layer chromatography (TLC) analysis of the crude product. A common starting point is a 20:1 mixture of petroleum ether to ethyl acetate.[12][13]

• Procedure:

  • Prepare a slurry of silica gel in the mobile phase and pack it into a glass column.

  • Dissolve the crude nandrolone phenylpropionate in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase).

  • Load the sample onto the top of the silica gel column.

  • Elute the column with the mobile phase, collecting fractions.

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and evaporate the solvent to obtain purified nandrolone phenylpropionate.

Recrystallization

Recrystallization is a powerful technique for purifying solid compounds. The principle is based on the differential solubility of the desired compound and its impurities in a particular solvent or solvent system at different temperatures.

Experimental Protocol: Recrystallization of Nandrolone Phenylpropionate

• Solvent Selection: An ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at low temperatures. Methanol has been reported as a suitable solvent for the recrystallization of nandrolone phenylpropionate.[4] Other common solvent systems for steroids that could be explored include ethanol, acetone, ethyl acetate, and mixtures with non-polar solvents like hexanes.[14]

• Procedure:

  • Dissolve the crude or column-purified nandrolone phenylpropionate in a minimal amount of hot methanol.

  • If any insoluble impurities are present, perform a hot filtration.

  • Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to induce crystallization.

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold methanol to remove any adhering impurities.

  • Dry the crystals under vacuum to obtain pure nandrolone phenylpropionate.

III. Characterization and Quality Control

The identity and purity of the synthesized and purified nandrolone phenylpropionate must be confirmed using various analytical techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for assessing the purity of pharmaceutical compounds. A reversed-phase HPLC method is typically employed for the analysis of nandrolone phenylpropionate.

Parameter	Value/Condition	Reference
Column	C18 or CN (e.g., Luna Phenomenex, CN, 250 mm x 4.6 mm, 5 µm)	[15]
Mobile Phase	Isocratic mixture of 10 mM phosphate buffer and acetonitrile (50:50, v/v)	[15]
Flow Rate	1.0 mL/min	[16]
Detection	UV at 240 nm	[15]
Injection Volume	20 µL	[16]
Column Temperature	40°C	[16]
Retention Time	Approximately 6.3 minutes (under specified isocratic conditions)	[15]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for the identification and quantification of anabolic steroids.[17] It provides both retention time data for separation and mass spectral data for structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the structural elucidation and confirmation of the synthesized nandrolone phenylpropionate. The chemical shifts and coupling constants of the protons and carbons provide a unique fingerprint of the molecule. For instance, the ¹H NMR spectrum of nandrolone phenylpropionate in CDCl₃ would show characteristic signals for the aromatic protons of the phenylpropionate group, the vinylic proton of the A-ring, and the methyl protons of the steroid backbone.[12]

IV. Physicochemical Properties of Nandrolone Phenylpropionate

A summary of the key physicochemical properties of nandrolone phenylpropionate is provided below.

Property	Value	Reference
Molecular Formula	C₂₇H₃₄O₃	[3][18][19]
Molecular Weight	406.56 g/mol	[19][20]
Appearance	White to creamy-white crystalline powder	[3]
Melting Point	91-92.5°C (recrystallized from methanol)	[4]
Solubility	Practically insoluble in water; soluble in alcohol, chloroform, dichloromethane, ethyl acetate, DMSO, acetone.	[3][21][22]

V. Workflow Diagrams

Synthesis of Nandrolone Phenylpropionate

Caption: Purification and analytical workflow for Nandrolone Phenylpropionate.

Conclusion

This technical guide has outlined a robust and well-documented pathway for the synthesis and purification of nandrolone phenylpropionate. By understanding the underlying chemical principles of the Birch reduction and esterification reactions, and by employing systematic purification and analytical techniques, researchers can confidently produce high-purity nandrolone phenylpropionate for their scientific investigations. The provided protocols and data serve as a valuable resource for drug development professionals, ensuring the quality and integrity of this important steroidal compound.

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• Minto, C. F., Howe, C., Wishart, S., Conway, A. J., & Handelsman, D. J. (1997). Pharmacokinetics and pharmacodynamics of nandrolone esters in oil vehicle: effects of ester, injection site and injection volume. The Journal of pharmacology and experimental therapeutics, 281(1), 93–102.

• Taber, D. F., Gunn, B. P., & Chiu, I. C. (1983). ALKYLATION OF THE ANION FROM BIRCH REDUCTION OF o-ANISIC ACID: 2-HEPTYL-2-CYCLOHEXENONE. Organic Syntheses, 61, 59. [Link].

• Bharti, A., & Jeyaseelan, C. (2021). A Stability Indicating UV-HPLC Method for the Determination of Potential Impurities in Nandrolone Phenylpropionate Active pharmaceutical. Acta Pharmaceutica Sciencia, 59(3), 405-416.

• A Guide to Nandrolone Phenylpropionate for Bodybuilding. (2024, July 9). Trusted SARMs. Retrieved from [Link].

• Crystal Structure and Intermolecular Energy for Some Nandrolone Esters. (2023, October 19). Molecules, 28(20), 7159. [Link].

• Mukherjee, J., Das, A., Chakrabarty, U. S., Sahoo, B. K., Dey, G., Choudhury, H., & Pal, T. K. (2011). DEVELOPMENT AND VALIDATION OF RP HPLC METHOD TO DETERMINE NANDROLONE PHENYLPROPIONATE IN DIFFERENT PHARMACEUTICAL FORMULATIONS. Acta Poloniae Pharmaceutica, 68(2), 155–160.

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• NPP Cycle – The Proper Usage of Nandrolone Phenylpropionate for Proper Bodybuilding Results. (2024, March 5). Laurimcnevinhomes. Retrieved from [Link].

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Nandrolone phenylpropionate degradation pathways and byproducts.

An In-Depth Technical Guide to the Degradation Pathways and Byproducts of Nandrolone Phenylpropionate

Introduction

Nandrolone Phenylpropionate (NPP) is a synthetic anabolic-androgenic steroid (AAS) characterized by the 19-nortestosterone structure.[1] It is an esterified variant of the parent hormone nandrolone, where the phenylpropionate ester is attached at the 17-beta hydroxyl group.[2] This esterification renders NPP a prodrug; it is inactive in its ester form and requires in vivo hydrolysis to release the active nandrolone molecule.[2] Medically, nandrolone esters have been utilized for conditions such as anemia and osteoporosis, while in the realm of performance enhancement, they are known for promoting muscle mass.[3]

For researchers, scientists, and drug development professionals, a thorough understanding of a drug substance's stability and degradation profile is paramount. The formation of degradation products can impact the safety, efficacy, and quality of the final pharmaceutical product.[3] This guide provides a detailed technical overview of the chemical and metabolic degradation pathways of Nandrolone Phenylpropionate, outlines its principal byproducts, and presents validated experimental protocols for conducting stability and degradation analyses in accordance with established regulatory guidelines.

Chemical Degradation Pathways (In Vitro)

The intrinsic stability of a drug substance is evaluated through forced degradation studies, which expose the drug to a range of stress conditions more severe than accelerated stability testing. These studies are crucial for developing stability-indicating analytical methods and for understanding the degradation mechanisms.

Hydrolytic Degradation: The Primary Pathway

For Nandrolone Phenylpropionate, the ester linkage is the most chemically labile functional group and, consequently, the primary target for degradation. Forced degradation studies have conclusively identified hydrolysis as the most significant pathway for NPP degradation.[3]

Mechanism: Hydrolysis involves the cleavage of the ester bond, liberating the active parent hormone, nandrolone, and 3-phenylpropanoic acid. This reaction can be catalyzed by both acidic and basic conditions.

• Acid-Catalyzed Hydrolysis: In the presence of an acid (e.g., hydrochloric acid), the carbonyl oxygen of the ester is protonated, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis (Saponification): Under basic conditions (e.g., sodium hydroxide), the hydroxide ion directly attacks the carbonyl carbon, leading to the formation of a tetrahedral intermediate that subsequently collapses to yield nandrolone and the carboxylate salt of 3-phenylpropanoic acid.

Studies show significant degradation of NPP under both acidic (0.5 N HCl at 60°C) and basic (0.5 N NaOH at room temperature) conditions, with nandrolone being identified as the major degradation impurity.[3]

Caption: Hydrolytic Degradation of NPP.

Oxidative, Thermal, and Photolytic Stability

In contrast to its susceptibility to hydrolysis, Nandrolone Phenylpropionate demonstrates considerable stability under oxidative, thermal, and photolytic stress.[3]

• Oxidative Stress: Exposure to a strong oxidizing agent like hydrogen peroxide (5.0% H₂O₂) at elevated temperatures (60°C) resulted in no significant degradation.[3] This suggests the steroidal nucleus and the phenylpropionate moiety are robust against oxidation under these conditions.

• Thermal Stress: When subjected to dry heat as a solid (70°C for 48 hours), NPP shows no significant formation of byproducts, indicating high thermal stability.[3]

• Photolytic Stress: Following ICH guidelines for photostability testing (exposure to 1.2 million Lux hours of white light and 200 Wh/m² of UV radiation), NPP was found to be stable.[3] While many pharmaceutical compounds are susceptible to photodegradation, the specific chromophores within the NPP molecule do not appear to absorb sufficient energy at relevant wavelengths to induce degradation.[4][5]

Metabolic Degradation Pathways (In Vivo)

In a biological system, the degradation of NPP follows a predefined metabolic pathway designed to activate the drug and subsequently clear it from the body.

Initial Hydrolysis to Nandrolone

Upon intramuscular injection, NPP is slowly released from the oily depot into the circulation.[6] The first and essential metabolic step is the hydrolysis of the phenylpropionate ester by esterase enzymes in the blood and liver, releasing the pharmacologically active nandrolone.[2][7] The rate of this hydrolysis dictates the drug's duration of action, which for NPP is approximately one week.[2]

Enzymatic Conversion of Nandrolone

Once formed, nandrolone is metabolized primarily by the liver. A key distinction from testosterone is its interaction with the enzyme 5α-reductase. Instead of being converted to a more potent androgen, nandrolone is metabolized into dihydronandrolone (DHN), a significantly less androgenic compound.[1][8] This metabolic pathway is responsible for the lower androgenic side effect profile of nandrolone compared to testosterone.[1]

Further metabolism leads to the formation of urinary metabolites, principally 19-norandrosterone and 19-noretiocholanolone, which are used in anti-doping tests to detect nandrolone use.[2][9]

Caption: In Vivo Metabolic Pathway of NPP.

Profile of Degradation Byproducts and Impurities

The purity profile of any active pharmaceutical ingredient (API) includes process-related impurities and degradation products. For NPP, the primary degradation product is well-defined.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Pathway of Formation
Nandrolone	C₁₈H₂₆O₂	274.40	Hydrolysis (Chemical), Metabolism (In Vivo)
3-Phenylpropanoic Acid	C₉H₁₀O₂	150.17	Hydrolysis (Chemical)
Dihydronandrolone (DHN)	C₁₈H₂₈O₂	276.42	Metabolism (In Vivo)
19-Norandrosterone	C₁₈H₂₈O₂	276.42	Metabolism (In Vivo)
Table 1: Key Degradation Products and Metabolites of Nandrolone Phenylpropionate.

Experimental Protocols for Degradation Analysis

Rationale for Forced Degradation Studies

The primary objective of forced degradation is to develop a "stability-indicating" analytical method. This is a validated quantitative analytical procedure that can accurately detect changes in the concentrations of the API due to degradation. According to International Council for Harmonisation (ICH) guidelines, such studies are mandatory to demonstrate the specificity of the analytical method used for stability testing.[3]

Experimental Workflow

The logical flow for a forced degradation study involves preparing stressed samples under various conditions, followed by analysis using a validated, stability-indicating method like RP-HPLC.

Caption: Forced Degradation Experimental Workflow.

Detailed Step-by-Step Protocols for Forced Degradation

The following protocols are based on validated methods published in the scientific literature.[3]

• Preparation of Stock Solution: Accurately weigh and transfer approximately 20 mg of NPP into a 50 mL volumetric flask. Add 10 mL of acetonitrile, sonicate for 1 minute to dissolve, and dilute to volume with a suitable diluent (e.g., Water:Acetonitrile 20:80 v/v) to achieve a concentration of 400 µg/mL.

• Acid Hydrolysis: Transfer a known volume of the stock solution into a volumetric flask. Add 2 mL of 0.5 N hydrochloric acid. Place the flask in a water bath at 60°C for 2 hours. After cooling, carefully neutralize the solution with an equivalent amount of 0.5 N sodium hydroxide and dilute to the final concentration with diluent.

• Base Hydrolysis: Transfer a known volume of the stock solution into a volumetric flask. Add 2 mL of 0.5 N sodium hydroxide. Keep the flask at room temperature for 1 hour. Carefully neutralize the solution with an equivalent amount of 0.5 N hydrochloric acid and dilute to the final concentration with diluent.

• Oxidative Degradation: Transfer a known volume of the stock solution into a volumetric flask. Add 2 mL of 5.0% hydrogen peroxide solution. Place the flask in a water bath at 60°C for 6 hours. After cooling, dilute to the final concentration with diluent.

• Thermal Degradation: Place a known quantity of solid NPP powder in a petri dish and expose it to a temperature of 70°C in a hot air oven for 48 hours. After the exposure, allow the sample to cool, then weigh it and prepare a solution of the desired final concentration.

• Photolytic Degradation: Spread a thin layer of solid NPP powder on a petri dish. Place it in a photostability chamber and expose it to a total illumination of 1.2 million Lux hours for white light and an integrated near-ultraviolet energy of 200 Watt hours/m². After exposure, weigh the sample and prepare a solution of the desired final concentration.

Analytical Methodology: Stability-Indicating RP-HPLC

A robust RP-HPLC method is essential to separate NPP from its potential degradation products.[3]

Parameter	Value / Description
Instrument	HPLC with UV or Photodiode Array (PDA) Detector
Column	Inertsil ODS-3V (250 mm x 4.6 mm, 5 µm) or equivalent C18 column
Mobile Phase A	0.1% Orthophosphoric acid in Water:Methanol (90:10, v/v)
Mobile Phase B	Acetonitrile
Elution Mode	Gradient
Flow Rate	1.0 mL/min
Column Temperature	40°C
Detection Wavelength	240 nm (for NPP) and 210 nm (for certain impurities like Nandrolone)
Injection Volume	20 µL
Diluent	Water:Acetonitrile (20:80, v/v)
Table 2: Example RP-HPLC Method Parameters for NPP Degradation Analysis.[3]

Self-Validating System: The trustworthiness of this protocol is ensured by including a peak purity analysis using a PDA detector. For each stressed sample, the purity of the main NPP peak must be confirmed. If the peak is pure, it demonstrates that the method is specific and capable of separating NPP from all degradation products formed under those stress conditions.

Conclusion

The degradation profile of Nandrolone Phenylpropionate is dominated by a single, well-understood pathway: hydrolysis of its ester bond. This reaction occurs under both chemical (acidic and basic conditions) and biological (enzymatic) catalysis, leading to the formation of the active hormone, nandrolone. The compound exhibits notable stability against oxidative, thermal, and photolytic stress. A comprehensive understanding of these pathways, coupled with robust, validated analytical methods like the stability-indicating RP-HPLC protocol described herein, is fundamental for ensuring the quality, stability, and safety of pharmaceutical products containing Nandrolone Phenylpropionate. This knowledge empowers researchers and developers to design stable formulations, establish appropriate storage conditions, and meet stringent regulatory requirements.

References

• Bharti, A., & Jeyaseelan, C. (2021). A Stability Indicating UV-HPLC Method for the Determination of Potential Impurities in Nandrolone Phenylpropionate Active pharmaceutical. Acta Pharmaceutica Sciencia, 59(3), 405-416. [Link]

• National Center for Biotechnology Information. (n.d.). Nandrolone Phenylpropionate. PubChem Compound Database. Retrieved from [Link]

• Wikipedia. (n.d.). Nandrolone phenylpropionate. Retrieved from [Link]

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• Steroid Wiki. (2024). Nandrolone Phenylpropionate (NPP) Complete Guide. Retrieved from [Link]

• International Programme on Chemical Safety. (1998). Nandrolone phenylpropionate (PIM 909). INCHEM. Retrieved from [Link]

• Mukherjee, J., Das, A., Chakrabarty, U. S., Sahoo, B. K., Dey, G., Choudhury, H., & Pal, T. K. (2011). Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations. Acta Poloniae Pharmaceutica, 68(2), 155–161. [Link]

• Pharmaffiliates. (n.d.). Nandrolone-impurities. Retrieved from [Link]

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• Mukherjee, J., et al. (2011). Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations. Acta Poloniae Pharmaceutica, 68(2), 155-61. [Link]

• Mukherjee, J., et al. (2011). Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations. ResearchGate. Retrieved from [Link]

• Patsnap Synapse. (2024). What is the mechanism of Nandrolone Phenpropionate? Retrieved from [Link]

• Borodi, G., et al. (2022). Nandrolone Decanoate: Use, Abuse and Side Effects. International Journal of Molecular Sciences, 23(17), 9796. [Link]

• Digestive Health Doctors. (n.d.). A Guide to Nandrolone Phenylpropionate – Cycle, Stacking, and What to Expect. Retrieved from [Link]

• Patsnap Synapse. (2024). What are the side effects of Nandrolone Phenpropionate? Retrieved from [Link]

• Cen, Y., Li, K., & Liu, X. X. (2003). [The effects of nandrolone phenylpropionate on androgen receptor of liver and sexual glands in burned rats]. Sichuan da xue xue bao. Yi xue ban = Journal of Sichuan University. Medical science edition, 34(4), 708–710. [Link]

• TeleTest.ca. (2024). Side Effects Compared: Nandrolone Decanoate vs. Phenylpropionate. Retrieved from [Link]

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• Mohler, M. L., Bohl, C. E., & Miller, D. D. (2015). PDE7B is involved in nandrolone decanoate hydrolysis in liver cytosol and its transcription is up-regulated by androgens in HepG2. Frontiers in Pharmacology, 6, 156. [Link]

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An In-Depth Technical Guide to Nandrolone Phenylpropionate: Molecular Structure and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nandrolone phenylpropionate (NPP) is a synthetic anabolic-androgenic steroid (AAS) derived from testosterone.[1][2] This technical guide provides a comprehensive overview of the molecular structure and chemical properties of nandrolone phenylpropionate, designed to serve as a foundational resource for researchers, scientists, and professionals in drug development. The document delves into the intricate details of its three-dimensional structure, physicochemical characteristics, and its behavior under various conditions. Furthermore, it outlines its pharmacological profile, including its mechanism of action and metabolic fate. A significant portion of this guide is dedicated to the analytical methodologies for the identification and quantification of nandrolone phenylpropionate, complete with detailed experimental protocols. This guide aims to equip the reader with a thorough understanding of this compound, grounded in scientific literature and validated analytical practices.

Molecular Structure and Stereochemistry

Nandrolone phenylpropionate, with the chemical formula C₂₇H₃₄O₃ and a molecular weight of approximately 406.56 g/mol , is systematically named [(8R,9S,10R,13S,14S,17S)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] 3-phenylpropanoate.[1][3] It is the 17β-phenylpropionate ester of nandrolone (19-nortestosterone).[1] The core of its structure is a gonane (estrane) steroid nucleus, which is a tetracyclic hydrocarbon system.

The key structural features of nandrolone phenylpropionate include:

• Steroid Backbone: A four-ring cycloalkane structure, characteristic of all steroids.

• 19-Nor Structure: Unlike testosterone, nandrolone lacks a methyl group at the C-19 position, a defining feature that influences its anabolic to androgenic ratio.[2]

• Phenylpropionate Ester: The hydroxyl group at the C-17β position is esterified with a phenylpropionate group. This ester linkage is crucial for its pharmacokinetic profile, providing a slower release from the site of intramuscular injection.[1]

The stereochemistry of nandrolone phenylpropionate is critical to its biological activity. The specific arrangement of atoms at its chiral centers dictates its ability to bind to the androgen receptor.

Recent studies have elucidated the crystal structure of nandrolone phenylpropionate, revealing that it crystallizes in a tetragonal system with a non-centrosymmetric P4₃2₁2 space group.[4] The steroid backbone exhibits a sofa-half-chair conformation in the A ring, a chair conformation in the B and C rings, and an envelope conformation in the five-membered D ring.[4]

Caption: Molecular structure overview of nandrolone phenylpropionate.

Physicochemical Properties

A thorough understanding of the physicochemical properties of nandrolone phenylpropionate is essential for its formulation, delivery, and analytical characterization.

Property	Value	Source
Molecular Formula	C₂₇H₃₄O₃	[1][3]
Molecular Weight	406.56 g/mol	[1][3]
Melting Point	95-99 °C	[5]
Solubility	Practically insoluble in water; Soluble in alcohol, chloroform, dichloromethane, ethyl acetate, DMSO, acetone, and tea oil; Slightly soluble in vegetable oil.	[5]
LogP	2.62	[3]
Appearance	White to creamy-white crystalline powder	[5]

Stability: Forced degradation studies have shown that nandrolone phenylpropionate is susceptible to degradation under acidic and basic conditions, with nandrolone being a major degradation product.[6] It is relatively stable under oxidative, thermal, and photolytic conditions.[6]

Pharmacology and Mechanism of Action

Nandrolone phenylpropionate is a prodrug of nandrolone.[1] Following intramuscular administration, the phenylpropionate ester is hydrolyzed by esterases in the bloodstream to release the active hormone, nandrolone.

Mechanism of Action

Nandrolone exerts its effects by binding to and activating the androgen receptor (AR), a member of the nuclear receptor superfamily.[3][7] The nandrolone-AR complex then translocates to the nucleus, where it binds to specific DNA sequences known as hormone response elements (HREs) in the promoter regions of target genes. This binding modulates the transcription of these genes, leading to the anabolic and androgenic effects of the drug.[3]

Nandrolone exhibits a higher binding affinity for the androgen receptor than testosterone.[3] However, a key difference lies in its interaction with the enzyme 5α-reductase. While testosterone is converted to the more potent androgen dihydrotestosterone (DHT) by this enzyme, nandrolone is metabolized to the less active dihydronandrolone (DHN).[3][8] This difference contributes to the relatively lower androgenic potential of nandrolone compared to testosterone.[2]

Caption: Mechanism of action of nandrolone phenylpropionate.

Pharmacokinetics

The phenylpropionate ester significantly influences the pharmacokinetics of nandrolone. It provides a depot effect upon intramuscular injection, leading to a sustained release of the active hormone. The elimination half-life of nandrolone phenylpropionate is approximately 2.7 days, which is considerably shorter than that of its longer-ester counterpart, nandrolone decanoate.[1] This necessitates more frequent administration to maintain stable blood levels.[2]

Metabolism: Nandrolone is primarily metabolized in the liver. As mentioned, a key metabolic pathway involves its reduction by 5α-reductase to dihydronandrolone.[3][8] Other metabolites include 19-norandrosterone and 19-noretiocholanolone, which are excreted in the urine, mainly as glucuronide and sulfate conjugates.[1]

Analytical Methodologies

Accurate and reliable analytical methods are crucial for the quality control of pharmaceutical formulations containing nandrolone phenylpropionate and for its detection in biological matrices.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) is a widely used technique for the analysis of nandrolone phenylpropionate.

Experimental Protocol: RP-HPLC for Quantification and Impurity Profiling

• Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

• Column: An Inertsil ODS-3V column (250 mm x 4.6 mm, 5 µm) or a Luna Phenomenex CN column (250 mm x 4.6 mm, 5 µm) can be used.[6][9]

• Mobile Phase:

  • Gradient Elution: Mobile phase A: 0.1% orthophosphoric acid in a water:methanol (90:10, v/v) mixture. Mobile phase B: Acetonitrile. A linear gradient program is employed.[6]

  • Isocratic Elution: A mixture of 10 mM phosphate buffer and acetonitrile (50:50, v/v).[10]

• Flow Rate: 1.0 mL/min.[6]

• Detection: UV detection at 240 nm.[6][9]

• Injection Volume: 20-50 µL.[6][10]

• Sample Preparation:

  • Bulk Drug/Formulation: Dissolve an accurately weighed amount of the sample in a suitable solvent (e.g., acetonitrile or a mixture of water and acetonitrile) to achieve a known concentration (e.g., 400 µg/mL).[6]

  • Oily Injections: Dilute the oily formulation in a suitable solvent and extract the analyte.

• Validation: The method should be validated according to ICH guidelines for specificity, linearity, precision, accuracy, and robustness.[6][9]

Caption: A simplified workflow for the HPLC analysis of nandrolone phenylpropionate.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of nandrolone phenylpropionate and its metabolites, particularly in forensic and anti-doping applications.

Experimental Protocol: GC-MS for Identification and Quantification

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A capillary column such as HP5-MS (25 m x 0.20 mm i.d., 0.33 µm film thickness).[11]

• Carrier Gas: Helium at a flow rate of approximately 1.0-2.5 mL/min.[11]

• Injector: Splitless injection at a temperature of 280 °C.[11]

• Oven Temperature Program: A temperature gradient is typically used, for example, starting at 200 °C and ramping up to 300 °C.[11]

• Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV. The ion source and interface temperatures are typically maintained at 230 °C and 280 °C, respectively.[11]

• Sample Preparation:

  • Pharmaceuticals: Extraction with a suitable solvent like acetonitrile, followed by dilution.[12]

  • Biological Samples (e.g., Urine): This often requires enzymatic hydrolysis (e.g., with β-glucuronidase) to cleave conjugates, followed by liquid-liquid extraction or solid-phase extraction (SPE) for cleanup and concentration.[13]

  • Derivatization: Silylating agents like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are often used to increase the volatility and thermal stability of the analytes.[12][13]

• Analysis: Identification is based on the comparison of retention times and mass spectra with those of a certified reference standard. Quantification is typically performed using an internal standard, such as a stable isotope-labeled analog (e.g., Nandrolone-3,4-¹³C₂).[13]

Synthesis

Nandrolone phenylpropionate is synthesized by the esterification of the 17β-hydroxyl group of nandrolone with phenylpropionyl chloride.[5] Various synthetic routes have been described in the literature, often involving the use of a base to facilitate the reaction. One reported method involves reacting nandrolone with 3-phenylpropanoic acid in the presence of an aryne precursor, CsF, K₂CO₃, and 18-crown-6 in anhydrous acetonitrile at an elevated temperature.[14]

Conclusion

This technical guide has provided a detailed examination of the molecular structure and chemical properties of nandrolone phenylpropionate. From its intricate stereochemistry and crystalline form to its physicochemical characteristics and pharmacological behavior, a comprehensive picture of this important anabolic steroid has been presented. The inclusion of detailed analytical protocols for HPLC and GC-MS offers practical guidance for researchers and quality control professionals. A thorough understanding of these fundamental aspects is paramount for the continued research, development, and safe application of nandrolone phenylpropionate and related compounds.

References

• Bharti, A., & Jeyaseelan, C. (2021). A Stability Indicating UV-HPLC Method for the Determination of Potential Impurities in Nandrolone Phenylpropionate Active pharmaceutical. Acta Pharmaceutica Sciencia, 59(3), 405-417. [Link]

• Ilies, M. A., et al. (2023). Crystal Structure and Intermolecular Energy for Some Nandrolone Esters. Molecules, 28(20), 7129. [Link]

• Mukherjee, J., et al. (2011). Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations. Acta Poloniae Pharmaceutica, 68(2), 155-160. [Link]

• Mukherjee, J., et al. (2011). DEVELOPMENT AND VALIDATION OF RP HPLC METHOD TO DETERMINE NANDROLONE PHENYLPROPIONATE IN DIFFERENT PHARMACEUTICAL FORMULATIONS. Acta Poloniae Pharmaceutica, 68(2), 155-160. [Link]

• INCHEM. (n.d.). Nandrolone phenylpropionate (PIM 909). Retrieved from [Link]

• Semantic Scholar. (n.d.). Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations. Retrieved from [Link]

• Cavrini, V., Di Pietra, A. M., & Raggi, M. A. (1987). Analysis of nandrolone esters in oily injections by reversed-phase high-performance liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 5(1), 21-32. [Link]

• PubChem. (n.d.). Nandrolone Phenylpropionate. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Lib 4652 Screen for Steroids using gas chromatography-mass specetrometry. Retrieved from [Link]

• Anabolic Architects. (2025, October 18). Nandrolone Phenylpropionate (NPP) Complete Guide. [Link]

• van der Vies, J. (2016). Where does hydrolysis of nandrolone decanoate occur in the human body after release from an oil depot? Drug metabolism and disposition, 44(10), 1635-1638. [Link]

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• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). nandrolone. Retrieved from [Link]

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• TeleTest.ca. (2024, July 30). Side Effects Compared: Nandrolone Decanoate vs. Phenylpropionate. [Link]

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• Huang, Y., et al. (2003). [The effects of nandrolone phenylpropionate on androgen receptor of liver and sexual glands in burned rats]. Sichuan da xue xue bao. Yi xue ban = Journal of Sichuan University. Medical science edition, 34(4), 708-710. [Link]

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The Molecular Blueprint of Muscle Anabolism: An In-depth Technical Guide to Nandrolone Phenylpropionate's Effects on Gene Expression in Muscle Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction: Decoding the Anabolic Signature of Nandrolone Phenylpropionate

Nandrolone phenylpropionate (NPP) is a synthetic anabolic-androgenic steroid (AAS) that has long been recognized for its potent effects on muscle growth and protein metabolism.[1] As a derivative of testosterone, NPP orchestrates a complex symphony of molecular events within muscle cells, ultimately leading to hypertrophy and enhanced performance. This guide provides a comprehensive technical overview of the molecular mechanisms underpinning NPP's effects on gene expression in muscle cells. We will delve into the core signaling pathways, dissect the intricate regulatory networks, and provide detailed experimental protocols for researchers seeking to investigate these phenomena. Our focus is to move beyond a mere description of effects and to illuminate the causal chain from receptor binding to the transcriptional reprogramming that drives muscle anabolism.

The Central Hub: Androgen Receptor Activation and Genomic Signaling

The primary mechanism of action for nandrolone phenylpropionate, like other AAS, is its binding to and activation of the androgen receptor (AR), a ligand-inducible nuclear transcription factor.[1][2] This interaction initiates a cascade of events that fundamentally alters the transcriptional landscape of the muscle cell.

Upon entering the myocyte, NPP binds to the AR in the cytoplasm, causing a conformational change that triggers the dissociation of heat shock proteins.[3][4] The activated NPP-AR complex then translocates to the nucleus, where it dimerizes and binds to specific DNA sequences known as androgen response elements (AREs) located in the promoter regions of target genes.[3][4] This binding event serves as a molecular switch, recruiting a cohort of co-activator proteins that facilitate the assembly of the transcriptional machinery and enhance the rate of gene transcription.

Caption: Canonical Androgen Receptor Signaling Pathway.

Key Signaling Cascades Modulated by Nandrolone Phenylpropionate

The anabolic effects of NPP are not solely dependent on direct AR-mediated transcription. The androgen receptor engages in significant crosstalk with other critical signaling pathways that regulate muscle mass and differentiation.

The PI3K/Akt/mTOR Pathway: A Master Regulator of Protein Synthesis

The phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway is a central node in the regulation of cell growth and protein synthesis.[5] Evidence strongly suggests that androgens, including nandrolone, can activate this pathway, leading to enhanced muscle hypertrophy.[5] Activation of the AR can lead to the activation of PI3K, which in turn phosphorylates and activates Akt.[5] Activated Akt has two major downstream effects relevant to muscle growth:

• Activation of mTORC1: Akt phosphorylates and activates mTOR complex 1 (mTORC1), which then phosphorylates key effectors of protein synthesis, including p70S6 kinase (S6K) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1).[6] This leads to an increase in the translation of mRNAs encoding ribosomal proteins and other components of the translational machinery.

• Inhibition of Catabolic Pathways: Akt can phosphorylate and inactivate Forkhead box O (FOXO) transcription factors, which are key regulators of muscle atrophy genes (atrogenes) such as Muscle RING Finger 1 (MuRF1) and Atrogin-1.[7]

Wnt/β-catenin Signaling: A Role in Myogenic Differentiation

The Wnt/β-catenin signaling pathway plays a crucial role in myogenesis, from the proliferation of myoblasts to their fusion into myotubes.[8][9] Crosstalk between the AR and the Wnt pathway has been demonstrated, with β-catenin acting as a coactivator of the AR, augmenting its transcriptional activity.[10] In the canonical Wnt pathway, the binding of a Wnt ligand to its receptor leads to the stabilization and nuclear accumulation of β-catenin, which then complexes with TCF/LEF transcription factors to activate the expression of target genes involved in cell proliferation and differentiation.[9][11] Nandrolone has been shown to regulate genes involved in Wnt signaling, suggesting a role in modulating myogenic progression.[12]

References

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In Vitro Effects of Nandrolone Phenylpropionate on Myoblast Differentiation: A Technical Guide

<_ A.I. will begin by structuring the whitepaper, starting with an introduction that defines nandrolone phenylpropionate and myoblast differentiation, followed by a section on the molecular mechanisms of NPP, detailing its interaction with the androgen receptor and subsequent downstream signaling pathways. It will then create a comprehensive "Materials and Methods" section, providing detailed, step-by-step protocols for cell culture, differentiation induction, and various analytical techniques. Following this, a "Results and Discussion" section will be outlined to interpret experimental outcomes and discuss their implications. Finally, a concluding section will summarize the key findings and their significance for muscle biology and drug development. After establishing the structure, the A.I. will proceed to write the full content for each section, integrating the previously gathered information and creating the necessary diagrams and tables.

Abstract

Nandrolone phenylpropionate (NPP), a synthetic anabolic-androgenic steroid (AAS), is known for its muscle-building properties.[1][2][3] This technical guide provides an in-depth exploration of the in vitro effects of NPP on myoblast differentiation, a critical process in muscle development and repair. We delve into the molecular mechanisms underpinning NPP's actions, focusing on its interaction with the androgen receptor (AR) and the subsequent signaling cascades that drive myogenic progression. This document is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical knowledge and practical, field-proven protocols to investigate the impact of NPP on myoblast biology. We emphasize the causality behind experimental choices and provide self-validating systems within the described methodologies to ensure scientific integrity and reproducibility.

Introduction: Nandrolone Phenylpropionate and the Myogenic Program

Nandrolone phenylpropionate is a derivative of testosterone with a modified anabolic-to-androgenic ratio, favoring anabolic activity.[1] Its primary mechanism of action involves binding to and activating the androgen receptor, a ligand-dependent transcription factor that modulates the expression of genes critical for muscle development and function.[2][3][4] Myoblast differentiation is a highly orchestrated process where mononucleated myoblasts exit the cell cycle, elongate, and fuse to form multinucleated myotubes, the precursors to mature muscle fibers. This process is governed by a family of myogenic regulatory factors (MRFs), including MyoD and myogenin, which act as master switches for the myogenic lineage.

The study of NPP's effects on myoblasts in vitro provides a controlled environment to dissect the cellular and molecular events that contribute to its anabolic effects on skeletal muscle. The C2C12 cell line, a subclone of a mouse myoblast cell line, is a widely used and reliable model for studying myoblast differentiation as these cells readily differentiate into contractile myotubes.[5][6]

Molecular Mechanisms of Nandrolone Phenylpropionate in Myoblasts

NPP's influence on myoblast differentiation is multifaceted, primarily initiated by its binding to the androgen receptor. This interaction triggers a cascade of events that ultimately enhance the expression of muscle-specific proteins and promote the formation of myotubes.

Androgen Receptor-Mediated Signaling

Upon binding NPP, the androgen receptor translocates to the nucleus, where it binds to androgen response elements (AREs) in the promoter regions of target genes.[2][3] This leads to the recruitment of co-activators and the initiation of transcription. In the context of myogenesis, AR activation has been shown to enhance the expression of key myogenic regulatory factors.

• MyoD and Myogenin Upregulation: Studies have demonstrated that androgens can increase the expression of MyoD and myogenin.[7][8][9] MyoD is crucial for the commitment of cells to the myogenic lineage, while myogenin is essential for terminal differentiation.[10] Nandrolone has been specifically shown to upregulate MyoD mRNA and protein expression in C2C12 myoblasts.[9][11] This upregulation is a key driver of the pro-myogenic effects of NPP.

Crosstalk with IGF-1 Signaling

The insulin-like growth factor-1 (IGF-1) signaling pathway is a potent regulator of muscle growth and differentiation.[12] There is significant evidence for crosstalk between the androgen and IGF-1 signaling pathways in muscle cells.

• Increased Local IGF-1 Expression: Androgens, including nandrolone, have been shown to increase the local expression of IGF-1 in muscle cells.[13][14] This locally produced IGF-1 can then act in an autocrine or paracrine manner to stimulate the PI3K/Akt signaling pathway, a central hub for promoting protein synthesis and cell growth.[12] The activation of Akt can further enhance myoblast differentiation.

Below is a diagram illustrating the proposed signaling pathways of NPP in myoblasts.

Caption: NPP signaling pathways in myoblast differentiation.

Experimental Protocols for Assessing Myoblast Differentiation

To rigorously evaluate the effects of NPP on myoblast differentiation, a series of well-controlled in vitro experiments are necessary. The following protocols are based on established methodologies for C2C12 cell culture and differentiation analysis.

C2C12 Myoblast Culture and Differentiation Induction

Rationale: The C2C12 cell line is the gold standard for studying myogenesis in vitro due to its robust differentiation capacity.[5][6] Maintaining a healthy, sub-confluent culture is critical to prevent spontaneous differentiation and ensure experimental reproducibility.[6][15] Differentiation is induced by switching from a high-serum growth medium to a low-serum differentiation medium, which mimics the physiological cues that trigger myogenesis.[5][16]

Materials:

• C2C12 myoblasts

• Growth Medium (GM): Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.[6]

• Differentiation Medium (DM): DMEM with 2% Horse Serum (HS) and 1% Penicillin-Streptomycin.[5][6]

• Nandrolone Phenylpropionate (NPP) stock solution

• Vehicle control (e.g., ethanol or DMSO)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Cell culture flasks and plates

Protocol:

• Cell Seeding: Plate C2C12 myoblasts at a density of 2 x 104 cells/cm2 in GM.

• Proliferation: Culture the cells at 37°C in a 5% CO2 incubator until they reach 80-90% confluency. This typically takes 24-48 hours.

• Differentiation Induction: Once confluent, aspirate the GM, wash the cells once with PBS, and replace it with DM.

• NPP Treatment: Add NPP to the DM at the desired concentrations. A vehicle control group should be included in all experiments.

• Incubation: Culture the cells in DM with or without NPP for the desired duration (typically 3-5 days), changing the medium every 24 hours.

Immunofluorescence Staining for Myosin Heavy Chain (MyHC)

Rationale: Myosin Heavy Chain is a terminal differentiation marker, and its expression is indicative of myotube formation. Immunofluorescence allows for the visualization and quantification of MyHC-positive myotubes.

Materials:

• Cells cultured on coverslips

• 4% Paraformaldehyde (PFA) in PBS

• 0.25% Triton X-100 in PBS

• Blocking solution (e.g., 5% goat serum in PBS)

• Primary antibody: anti-MyHC

• Secondary antibody: fluorescently-labeled anti-mouse IgG

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Mounting medium

Protocol:

• Fixation: Wash cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize with 0.25% Triton X-100 for 10 minutes.

• Blocking: Wash with PBS and block with blocking solution for 1 hour.

• Primary Antibody Incubation: Incubate with anti-MyHC antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash with PBS and incubate with the fluorescently-labeled secondary antibody for 1 hour at room temperature in the dark.

• Nuclear Staining: Wash with PBS and incubate with DAPI for 5 minutes.

• Mounting: Wash with PBS and mount the coverslips on microscope slides.

• Imaging: Visualize the cells using a fluorescence microscope.

Quantitative Real-Time PCR (qRT-PCR) for Myogenic Gene Expression

Rationale: qRT-PCR is a sensitive method to quantify changes in the mRNA levels of key myogenic genes, providing insights into the transcriptional regulation of differentiation.

Materials:

• RNA extraction kit

• cDNA synthesis kit

• qRT-PCR master mix

• Primers for MyoD, myogenin, MyHC, and a housekeeping gene (e.g., GAPDH)

Protocol:

• RNA Extraction: Lyse the cells and extract total RNA according to the manufacturer's protocol.

• cDNA Synthesis: Reverse transcribe the RNA into cDNA.

• qRT-PCR: Perform qRT-PCR using the specific primers and master mix.

• Data Analysis: Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression.

Western Blotting for Protein Expression

Rationale: Western blotting allows for the quantification of specific protein levels, confirming the findings from gene expression analysis and providing a more direct measure of the cellular response.

Materials:

• RIPA buffer with protease inhibitors

• Protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies: anti-MyoD, anti-myogenin, anti-MyHC, anti-GAPDH (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Protocol:

• Protein Extraction: Lyse the cells in RIPA buffer and determine the protein concentration.

• Electrophoresis: Separate the proteins by SDS-PAGE.

• Transfer: Transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour.

• Primary Antibody Incubation: Incubate with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour.

• Detection: Wash with TBST and detect the protein bands using a chemiluminescent substrate.

• Densitometry: Quantify the band intensities using image analysis software.

The following diagram outlines the general experimental workflow.

Caption: Experimental workflow for assessing NPP's effects.

Data Interpretation and Expected Outcomes

Based on the existing literature, treatment of myoblasts with NPP is expected to enhance differentiation. The following table summarizes the anticipated quantitative outcomes.

Parameter	Expected Effect of NPP	Rationale
Myotube Fusion Index	Increase	Enhanced differentiation leads to more myoblast fusion.
MyoD mRNA and Protein	Increase	Upregulation of this early myogenic marker.[9][11]
Myogenin mRNA and Protein	Increase	Upregulation of this terminal differentiation marker.[7][8]
MyHC mRNA and Protein	Increase	Increased expression of this contractile protein.[8]

Self-Validating Systems and Controls:

• Positive Control: A known inducer of myoblast differentiation, such as a higher concentration of horse serum or the addition of IGF-1, should be included to validate the experimental system.

• Negative Control: A vehicle-treated group is essential to control for any effects of the solvent used to dissolve NPP.

• Dose-Response and Time-Course: Performing experiments with a range of NPP concentrations and at multiple time points will provide a more comprehensive understanding of its effects.

Conclusion and Future Directions

The in vitro study of nandrolone phenylpropionate's effects on myoblast differentiation provides valuable insights into its anabolic mechanisms at the cellular level. The protocols and theoretical framework presented in this guide offer a robust approach to investigating the role of NPP in myogenesis. By elucidating the signaling pathways and molecular targets of NPP, this research can contribute to the development of more targeted therapies for muscle wasting diseases and the optimization of strategies for promoting muscle regeneration. Future studies could explore the role of other signaling pathways that may be modulated by NPP, the potential for non-genomic actions of the androgen receptor, and the long-term effects of NPP on myotube function and stability.

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Protocols & Analytical Methods

Application Notes &amp; Protocols: Nandrolone Phenylpropionate Administration in Rodent Models of Muscle Atrophy

Abstract

Muscle atrophy, characterized by the progressive loss of muscle mass and function, is a significant clinical challenge associated with aging, disuse, and various pathologies. Nandrolone Phenylpropionate (NPP), a synthetic anabolic-androgenic steroid (AAS), serves as a potent research tool for investigating therapeutic strategies to counteract muscle wasting. This guide provides a comprehensive overview of the scientific rationale, experimental models, and detailed protocols for the administration of NPP in rodent models of muscle atrophy. It is designed for researchers, scientists, and drug development professionals seeking to implement robust and reproducible preclinical studies in this domain.

Introduction: The Challenge of Muscle Atrophy and the Role of NPP

Skeletal muscle is a highly plastic tissue that undergoes significant mass reduction in response to various stimuli, including prolonged inactivity (disuse), systemic diseases like cancer (cachexia), and the natural aging process (sarcopenia).[1][2] The underlying mechanisms involve a shift in the balance between protein synthesis and degradation, favoring catabolism.[2]

Nandrolone, a derivative of testosterone, is recognized for its potent anabolic properties, promoting tissue growth and muscle mass accretion with reduced androgenic effects compared to testosterone.[3] Nandrolone Phenylpropionate (NPP) is a shorter-acting ester of nandrolone, allowing for more stable blood plasma levels with more frequent administration, making it an excellent candidate for controlled studies in rodent models.[4][5] Its ability to stimulate protein synthesis and promote a positive nitrogen balance makes it a valuable agent for investigating the molecular pathways that govern muscle hypertrophy and for testing interventions aimed at preserving muscle mass.[6]

Scientific Rationale: Mechanism of Action of Nandrolone

Nandrolone exerts its anabolic effects through a combination of genomic and non-genomic signaling pathways, primarily mediated by the androgen receptor (AR).[7]

• Genomic Pathway: Upon entering a muscle cell, nandrolone binds to the cytoplasmic androgen receptor (AR).[7][8] This ligand-receptor complex then translocates to the nucleus, where it binds to specific DNA sequences known as androgen response elements (AREs) on target genes. This action modulates gene transcription, leading to an increase in the synthesis of structural proteins (e.g., actin and myosin) and a decrease in the expression of pro-atrophic genes.[7]

• Non-Genomic Signaling & Crosstalk: Nandrolone can also initiate rapid, non-genomic effects. Evidence suggests that androgen signaling can activate key anabolic pathways, most notably the Phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway.[7][9] Activation of Akt leads to the phosphorylation and activation of mTORC1, a central regulator of protein synthesis.[10][11] Simultaneously, activated Akt can phosphorylate and inhibit Forkhead box O (FoxO) transcription factors, which are critical for the expression of muscle-specific E3 ubiquitin ligases like MuRF1 and Atrogin-1, key players in the ubiquitin-proteasome system responsible for protein degradation.[9]

This dual action—enhancing protein synthesis via mTOR and suppressing protein degradation via FoxO inhibition—underpins the potent muscle-preserving effects of nandrolone.[9]

Caption: NPP signaling enhances protein synthesis and inhibits degradation.

Rodent Models of Muscle Atrophy

The choice of model is critical and depends on the specific research question. Common models include:

• Disuse Atrophy (Hindlimb Unloading/Immobilization): This is the most common model to simulate conditions like bed rest or casting.

  • Hindlimb Unloading (HU) or Suspension (HS): Rodents are suspended by their tail, preventing the hindlimbs from bearing weight. This method induces significant atrophy, particularly in postural muscles like the soleus.[1][12]

  • Immobilization: One hindlimb is immobilized using a cast, hook-and-loop fastener, or staples, typically with the ankle in plantar flexion to maximize atrophy of the gastrocnemius and tibialis anterior muscles.[13][14] This allows the contralateral limb to serve as an internal control.

• Cachexia Models:

  • Cancer-Induced Cachexia: Implantation of tumor cells (e.g., Lewis Lung Carcinoma or C26 colon adenocarcinoma) leads to systemic inflammation and profound muscle wasting.

  • Sepsis-Induced Cachexia: Induced by cecal ligation and puncture (CLP) or administration of lipopolysaccharide (LPS), mimicking systemic infection.

• Sarcopenia (Aging Models): Utilizes aged rodents (typically >24 months for rats) to study the natural decline in muscle mass and function. This model is crucial for understanding age-related muscle loss.[1]

Protocols for Nandrolone Phenylpropionate Administration

Material Preparation

• Nandrolone Phenylpropionate (NPP): Procure from a reputable chemical supplier.

• Vehicle Solution: The choice of vehicle is critical for solubility and bioavailability. Common sterile vehicles include:

  • Sesame oil

  • Corn oil (may be mixed with 10% ethanol to aid dissolution)[12]

  • Peanut oil[15]

  • Propylene glycol

• Equipment: Sterile syringes (1 mL), needles (25-27 gauge), sterile vials for mixing, analytical balance, vortex mixer.

NPP Solution Preparation (Example)

Objective: To prepare a 10 mg/mL solution of NPP in sesame oil.

• Aseptic Technique: Perform all steps in a laminar flow hood to ensure sterility.

• Weighing: Accurately weigh 100 mg of NPP powder.

• Solubilization: Transfer the NPP powder to a sterile vial. Add 8 mL of sterile sesame oil.

• Mixing: Vortex vigorously until the powder is completely dissolved. Gentle warming (to ~40°C) can aid dissolution but avoid overheating.

• Final Volume: Adjust the final volume to 10 mL with sesame oil.

• Storage: Store the final solution protected from light at room temperature.

Administration Protocol

• Animal Handling: Acclimatize animals for at least one week before the experiment. Handle rodents gently to minimize stress.

• Dosage Calculation: Calculate the injection volume based on the animal's most recent body weight and the desired dose. Doses in the literature vary widely based on the model and research goals.[16][17]

• Route of Administration: The most common routes are:

  • Subcutaneous (s.c.): Injected into the loose skin over the back/scruff. This is a common and less stressful method.

  • Intramuscular (i.m.): Injected into a large muscle mass, such as the quadriceps or gluteal muscles. This route may provide a more direct local effect.[15]

• Injection Procedure:

  • Restrain the animal appropriately.

  • Swab the injection site with 70% ethanol.

  • For s.c. injection, lift the skin to form a "tent" and insert the needle at the base.

  • Inject the solution slowly.

  • Withdraw the needle and apply gentle pressure to the site.

• Frequency: Due to NPP's shorter ester, administration is typically performed every 1-3 days to maintain stable plasma levels.[4]

Dosage and Regimen Summary

The optimal dose and duration depend heavily on the specific rodent model, strain, sex, and experimental endpoint. The following table summarizes regimens reported in the literature.

Rodent Model	Species/Strain	NPP Dose	Vehicle	Route	Frequency & Duration	Key Findings	Reference
Healthy Female	Wistar Rat	1, 4, 10 mg/kg	0.5% CM Cellulose	s.c.	Daily for 10 days	Dose-dependent increase in muscle mass and protein content.[16][17]	[17]
Disuse Atrophy	Mouse	5 mg/kg (Nandrolone Decanoate)	Corn oil + 10% Ethanol	s.c.	6 days/week for 4 weeks	Preserved muscle weight and total protein content during hindlimb unloading.[12]	[12]
Healthy Male	Wistar Rat	10 mg/kg (Nandrolone Decanoate)	Peanut Oil	i.m.	Once a week for 8 weeks	Increased diameter of the distal epiphysis in the femur.[15]	[15]
Genotoxicity Study	Swiss Mouse	1.0, 2.5, 5.0 mg/kg	Not specified	s.c.	Single dose	Showed genotoxic and clastogenic effects at tested doses.[18]	[18]

Note: It is crucial to include a vehicle-only control group in all experiments to account for any effects of the injection procedure or the vehicle itself.[12][15]

Experimental Workflow and Validation

A well-designed study includes baseline measurements, the atrophy-inducing intervention, NPP treatment, and endpoint analysis.

Caption: A typical experimental workflow for studying NPP in rodent atrophy models.

Assessment of NPP Efficacy (Self-Validation)

To validate the effects of NPP, a multi-faceted approach is required:

• Morphological Analysis:

  • Muscle Mass: At the study endpoint, carefully dissect key muscles (e.g., gastrocnemius, soleus, tibialis anterior) and record their wet weight.[19] Normalizing muscle weight to the animal's body weight can account for differences in animal size.[12]

  • Histology: Freeze muscle cross-sections in isopentane cooled by liquid nitrogen. Perform Hematoxylin and Eosin (H&E) staining to visualize muscle fiber morphology and measure the cross-sectional area (CSA) using software like ImageJ.[19][20] An increase in CSA in the NPP-treated group compared to the vehicle group indicates hypertrophy or attenuation of atrophy.

• Functional Assessment:

  • Grip Strength Test: A non-invasive method to measure forelimb (and/or hindlimb) muscle strength using a grip strength meter.[19] This provides a functional correlate to changes in muscle mass.

• Molecular Analysis:

  • Western Blotting: Quantify the protein levels and phosphorylation status of key signaling molecules. Probing for phosphorylated Akt (p-Akt) and total Akt, as well as downstream targets like p-mTOR and p-FoxO3a, can confirm the engagement of the PI3K/Akt pathway.[9]

  • Quantitative PCR (qPCR): Measure the mRNA expression levels of atrogenes like MuRF1 and Atrogin-1. A successful NPP intervention should result in their downregulation compared to the atrophied vehicle control group.[21]

Conclusion and Best Practices

The use of Nandrolone Phenylpropionate in rodent models is a powerful method for elucidating the mechanisms of muscle atrophy and testing potential therapeutics. For successful and reproducible outcomes, researchers must prioritize consistency in animal handling, meticulous preparation of NPP solutions, and a comprehensive, multi-level approach to endpoint analysis. The protocols and data presented herein provide a robust framework for designing and executing rigorous preclinical studies. Always ensure that all animal procedures are approved by the relevant Institutional Animal Care and Use Committee (IACUC) and are performed in accordance with ethical guidelines.

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• 9. Testosterone regulation of Akt/mTORC1/FoxO3a Signaling in Skeletal Muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Role of PI3K-AKT-mTOR Pathway as a Pro-Survival Signaling and Resistance-Mediating Mechanism to Therapy of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [frontiersin.org]
• 12. Effects of Nandrolone in the Counteraction of Skeletal Muscle Atrophy in a Mouse Model of Muscle Disuse: Molecular Biology and Functional Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A new model of skeletal muscle atrophy induced by immobilization using a hook-and-loop fastener in mice [jstage.jst.go.jp]
• 14. A new model of skeletal muscle atrophy induced by immobilization using a hook-and-loop fastener in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effects of nandrolone decanoate on femur morphology. Experimental study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. research.manchester.ac.uk [research.manchester.ac.uk]
• 17. karger.com [karger.com]
• 18. researchgate.net [researchgate.net]
• 19. Assessment of muscle mass and strength in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Differential alterations in gene expression profiles contribute to time-dependent effects of nandrolone to prevent denervation atrophy - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Quantification of Nandrolone Phenylpropionate in Human Plasma via High-Performance Liquid Chromatography

Abstract

This document provides a comprehensive guide for the quantitative determination of nandrolone phenylpropionate (NPP) in human plasma using a validated reversed-phase high-performance liquid chromatography (RP-HPLC) method with UV detection. The protocol is designed for researchers, scientists, and professionals in drug development and clinical research, offering a robust and reliable methodology. The narrative explains the rationale behind experimental choices, from sample preparation to method validation, ensuring scientific integrity and reproducibility. All procedures are grounded in the principles outlined by the International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation.[1][2][3]

Introduction: The Rationale for Nandrolone Phenylpropionate Quantification

Nandrolone phenylpropionate is an anabolic-androgenic steroid derived from 19-nortestosterone. Its therapeutic applications include the management of anemia, osteoporosis, and other catabolic states. The phenylpropionate ester grants the compound a moderate half-life, necessitating frequent administration to maintain stable blood concentrations.[4] Accurate quantification of NPP in plasma is critical for pharmacokinetic studies, therapeutic drug monitoring, and doping control. High-performance liquid chromatography (HPLC) offers a reliable and accessible analytical technique for this purpose.

The primary challenge in bioanalysis is the complexity of the plasma matrix, which contains numerous endogenous components that can interfere with the analysis. Therefore, a meticulous sample preparation strategy is paramount to isolate the analyte of interest and ensure the accuracy and precision of the method. This guide details a liquid-liquid extraction (LLE) procedure, chosen for its efficiency in extracting nonpolar steroids from biological fluids.[5]

Materials and Reagents

Material/Reagent	Grade	Supplier
Nandrolone Phenylpropionate (NPP)	Reference Standard (≥98% purity)	Sigma-Aldrich or equivalent
Testosterone Enanthate (Internal Standard)	Reference Standard (≥98% purity)	LGC Standards or equivalent
Acetonitrile (ACN)	HPLC Grade	Fisher Scientific or equivalent
Methanol (MeOH)	HPLC Grade	Fisher Scientific or equivalent
Water	HPLC Grade/Milli-Q	Millipore or equivalent
Diethyl Ether	ACS Grade	Fisher Scientific or equivalent
Human Plasma (K2-EDTA)	Pooled, Drug-Free	BioIVT or equivalent
Phosphate Buffered Saline (PBS), pH 7.4	Thermo Fisher Scientific or equivalent
0.1 M Sodium Hydroxide	Analytical Grade
0.1 M Hydrochloric Acid	Analytical Grade

Experimental Protocol

Preparation of Stock and Working Solutions

Rationale: The preparation of accurate stock and working solutions is the foundation of a quantitative analytical method. Using a structurally similar but chromatographically distinct internal standard (IS), such as testosterone enanthate, compensates for variability during sample preparation and injection.

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of NPP and testosterone enanthate (IS) reference standards.

  • Dissolve each in a separate 10 mL volumetric flask with methanol.

• Working Stock Solutions (100 µg/mL):

  • Dilute 1 mL of each primary stock solution to 10 mL with methanol in separate volumetric flasks.

• Internal Standard (IS) Spiking Solution (1 µg/mL):

  • Dilute the IS working stock solution with methanol to achieve a final concentration of 1 µg/mL.

• Calibration and Quality Control (QC) Working Solutions:

  • Prepare a series of NPP working solutions by serial dilution of the 100 µg/mL working stock with methanol to cover the desired calibration range (e.g., 0.5 µg/mL to 50 µg/mL).

Sample Preparation: Liquid-Liquid Extraction (LLE)

Rationale: LLE is a sample purification technique that separates analytes based on their differential solubilities in two immiscible liquid phases.[5] For the nonpolar steroid NPP, diethyl ether is an effective extraction solvent that minimizes the co-extraction of polar plasma components like proteins and salts.

Caption: Liquid-Liquid Extraction Workflow for NPP from Plasma.

Protocol:

• Pipette 500 µL of plasma (blank, calibration standard, QC, or unknown sample) into a 10 mL glass centrifuge tube.

• Add 50 µL of the 1 µg/mL IS spiking solution to each tube (except for the blank matrix).

• Vortex for 30 seconds to ensure thorough mixing.

• Add 3 mL of diethyl ether to each tube.

• Cap and vortex vigorously for 2 minutes.

• Centrifuge at 3000 x g for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 200 µL of the mobile phase.

• Vortex for 30 seconds and transfer to an HPLC vial for analysis.

Chromatographic Conditions

Rationale: A C18 column is selected for its hydrophobicity, which provides good retention for nonpolar molecules like NPP. The mobile phase, a mixture of acetonitrile and water, allows for the efficient elution of the analyte. UV detection at 240 nm is chosen based on the absorbance maximum of the nandrolone structure.[6][7]

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (70:30, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection Wavelength	240 nm
Run Time	10 minutes

Bioanalytical Method Validation

The developed method must be validated according to the ICH M10 guideline to ensure its reliability for the intended application.[1][3][6]

Specificity and Selectivity

Protocol: Analyze blank plasma samples from at least six different sources to assess for interferences at the retention times of NPP and the IS. The response of any interfering peak should be less than 20% of the lower limit of quantification (LLOQ) for NPP and less than 5% for the IS.

Linearity and Range

Protocol: Prepare a calibration curve using at least six non-zero concentration levels by spiking blank plasma with known amounts of NPP. The curve should be analyzed on three separate days. The linear regression should have a correlation coefficient (r²) of ≥ 0.99.

Parameter	Acceptance Criteria
Calibration Curve	Linear regression (1/x² weighting)
Correlation Coefficient (r²)	≥ 0.99
Accuracy of Back-Calculated Standards	±15% of nominal (±20% for LLOQ)

Accuracy and Precision

Protocol: Analyze QC samples at four concentration levels: LLOQ, low QC, medium QC, and high QC in five replicates on three separate days.

Parameter	Acceptance Criteria
Intra- and Inter-Day Accuracy	Mean concentration within ±15% of nominal (±20% for LLOQ)
Intra- and Inter-Day Precision (%CV)	≤15% (≤20% for LLOQ)

Recovery

Protocol: The extraction recovery of NPP and the IS is determined by comparing the peak areas of extracted samples to those of unextracted standards at three QC levels (low, medium, high).

Calculation: Recovery (%) = (Peak Area of Extracted Sample / Peak Area of Unextracted Standard) x 100

Stability

Rationale: Stability studies are crucial to ensure that the concentration of the analyte does not change from the time of sample collection to the time of analysis.[8] Steroids are generally stable in plasma when stored at low temperatures.[9][10]

Protocol: Analyze low and high QC samples after subjecting them to various storage and handling conditions:

Stability Test	Conditions	Acceptance Criteria
Freeze-Thaw Stability	Three freeze (-20°C) and thaw (room temp) cycles	Mean concentration within ±15% of nominal
Short-Term (Bench-Top) Stability	4 hours at room temperature	Mean concentration within ±15% of nominal
Long-Term Stability	30 days at -20°C and -80°C	Mean concentration within ±15% of nominal
Post-Preparative (Autosampler) Stability	24 hours in the autosampler (e.g., 4°C)	Mean concentration within ±15% of nominal

Results and Discussion

The expected outcome of this method is a well-resolved chromatographic separation of nandrolone phenylpropionate and the internal standard, free from endogenous plasma interferences. A typical chromatogram will show the NPP peak eluting at approximately 6-7 minutes, with the internal standard eluting at a different retention time.

The validation data should demonstrate that the method is specific, linear over the intended concentration range, accurate, and precise. The recovery should be consistent and reproducible. Stability data will confirm the appropriate conditions for sample storage and handling.

Caption: Logical Flow from Method Development to Application.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the quantification of nandrolone phenylpropionate in human plasma by RP-HPLC. By adhering to the described sample preparation, chromatographic conditions, and rigorous validation procedures based on ICH M10 guidelines, researchers can generate reliable and reproducible data for a variety of applications in clinical and pharmaceutical research.

References

• International Council for Harmonisation. (2022). ICH Harmonised Guideline M10: Bioanalytical Method Validation and Study Sample Analysis. [Link]

• European Medicines Agency. ICH M10 on bioanalytical method validation. [Link]

• International Council for Harmonisation. M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Kymos. ICH M10 guideline: validation of bioanalytical methods. [Link]

• Bioanalysis Zone. eBook: ICH M10 Bioanalytical Method Validation. [Link]

• Mohammed Abdessadek, et al. (2023). Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. [Link]

• Mukherjee, J., et al. (2011). Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations. Acta Poloniae Pharmaceutica, 68(2), 155-161. [Link]

• S. C. J. M. Cremers, et al. (2020). Sample Management: Stability of Plasma and Serum on Different Storage Conditions. The Electronic Journal of the International Federation of Clinical Chemistry and Laboratory Medicine, 31(1), 46–55. [Link]

• Gasc, J. C., et al. (1987). Analysis of nandrolone esters in oily injections by reversed-phase high-performance liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 5(1), 21-32. [Link]

• Kley, H. K., et al. (1985). [Stability of steroids in plasma over a 10-year period]. Journal of Clinical Chemistry and Clinical Biochemistry, 23(12), 875-878. [Link]

• Schlaghecke, R., et al. (1992). [The effect of storage and temperature on the analysis of steroids in plasma and blood]. Journal of Clinical Chemistry and Clinical Biochemistry, 30(10), 661-665. [Link]

• Akbari, S., et al. (2024). Comparative Study of Dispersive Micro-Solid Phase Extraction of Nandrolone Using MIL-53(Al) and ZIF-8 in Human Plasma. ResearchGate. [Link]

• Bharti, A., & Jeyaseelan, C. (2021). A Stability Indicating UV-HPLC Method for the Determination of Potential Impurities in Nandrolone Phenylpropionate Active pharmaceutical. Acta Pharmaceutica Sciencia, 59(3), 405-416. [Link]

• Cirimele, V., et al. (1995). Detection of Nandrolone, Testosterone, and their Esters in Rat and Human Hair Samples. Journal of Analytical Toxicology, 19(5), 341-347. [Link]

• TeleTest.ca. (2024). Side Effects Compared: Nandrolone Decanoate vs. Phenylpropionate. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Nandrolone Phenpropionate?. [Link]

• Journal of Medical and Pharmaceutical Innovation. (2014). Bioanalytical Method Development and Validation by HPLC: A Review. [Link]

• SciSpace. (2014). A review on bioanalytical method development and validation by rp - hplc. [Link]

• Wang, Z., et al. (2024). An automated sample pretreatment system for liquid–liquid extraction and its application in the analysis of four steroid hormones in human plasma. DOI. [Link]

• Pragmatic Laboratory. Robust extraction, separation, and quantitation of structural isomer steroids from human plasma by SPE-UHPLC-MS/MS. [Link]

• Phenomenex. Solid Phase Extraction for Clinical Research. [Link]

• Food Science. HPLC-MS/MS Determination of Nandrolone and Nandrolone Phenylpropionate Residues in Aquatic Products. [Link]

• Tiwari, G., & Tiwari, R. (2010). Bioanalytical method validation: An updated review. PMC - NIH. [Link]

• ResearchGate. (2024). ICH M10 Bioanalytical Method Validation Guideline-1 year Later. [Link]

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Application Note: A Comprehensive Guide to the LC-MS/MS Analysis of Nandrolone Phenylpropionate and its Metabolites in Urine

Introduction

Nandrolone phenylpropionate (NPP) is a potent anabolic-androgenic steroid derived from testosterone, recognized for its therapeutic applications in treating conditions like chronic debilitating diseases.[1] However, its capacity to enhance muscle growth and physical performance has led to its misuse in both human and veterinary sports, making its detection a critical aspect of anti-doping and drug development programs.[1][2] Following administration, NPP is hydrolyzed to nandrolone and subsequently metabolized in the liver. The primary urinary metabolites, 19-norandrosterone (19-NA) and 19-noretiocholanolone (19-NE), are excreted mainly as glucuronide and sulfate conjugates.[2] The World Anti-Doping Agency (WADA) has established stringent guidelines for the detection and confirmation of these metabolites in urine, designating their presence above a certain threshold as an Adverse Analytical Finding.[3][4][5][6][7]

This application note provides a detailed, scientifically-grounded protocol for the analysis of nandrolone metabolites in human urine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This methodology offers superior sensitivity and specificity compared to traditional techniques like GC-MS, as it can directly analyze phase II metabolites, thereby simplifying sample preparation.[2] We will delve into the rationale behind each step, from sample preparation, including enzymatic hydrolysis and solid-phase extraction, to the intricacies of chromatographic separation and mass spectrometric detection.

Metabolic Pathway of Nandrolone Phenylpropionate

Nandrolone phenylpropionate, an ester of nandrolone, is a prodrug that is hydrolyzed in the body to release the active compound, nandrolone.[8] Nandrolone then undergoes metabolism, primarily reduction, to form its main urinary metabolites, 19-norandrosterone and 19-noretiocholanolone.[2][8] These metabolites are then conjugated with glucuronic acid or sulfate to increase their water solubility for excretion in the urine.

Caption: Metabolic pathway of Nandrolone Phenylpropionate.

Experimental Workflow

The analytical workflow for the determination of nandrolone metabolites in urine involves several critical steps, each designed to ensure the accurate and reliable quantification of the target analytes. The process begins with the enzymatic hydrolysis of the conjugated metabolites, followed by solid-phase extraction to isolate and concentrate the analytes. The purified extract is then analyzed by LC-MS/MS.

Caption: Overview of the analytical workflow.

Detailed Protocols

Sample Preparation

a) Enzymatic Hydrolysis

The majority of nandrolone metabolites in urine are present as glucuronide conjugates.[9] To enable the analysis of the free metabolites, enzymatic hydrolysis is a crucial step. β-glucuronidase from Escherichia coli is commonly used for this purpose due to its high efficiency in hydrolyzing steroid glucuronides.[9][10]

Protocol:

• To 2.5 mL of urine in a glass tube, add an appropriate amount of a deuterated internal standard (e.g., d4-19-norandrosterone glucuronide).

• Add 1.5 mL of phosphate buffer (0.2 M, pH 7.0).

• Add 50 µL of β-glucuronidase from E. coli.

• Vortex the mixture gently.

• Incubate at 55°C for 3 hours.

• Cool the sample to room temperature before proceeding to solid-phase extraction.

b) Solid-Phase Extraction (SPE)

SPE is a robust technique for the extraction and clean-up of nandrolone metabolites from the complex urine matrix.[2] C18 cartridges are widely used for their ability to retain non-polar compounds like steroids while allowing polar interferences to be washed away.[8]

Protocol:

• Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 3 mL) by passing 3 mL of methanol followed by 3 mL of deionized water. Do not allow the cartridge to dry.

• Loading: Load the hydrolyzed urine sample onto the conditioned SPE cartridge at a slow, dropwise rate.

• Washing: Wash the cartridge with 3 mL of deionized water, followed by 3 mL of 20% methanol in water to remove polar impurities.

• Drying: Dry the cartridge under a stream of nitrogen or by vacuum for 5-10 minutes.

• Elution: Elute the analytes with 3 mL of methanol or a mixture of 40% methanol/ethyl acetate.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40-50°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

LC-MS/MS Analysis

a) Liquid Chromatography

Ultra-high performance liquid chromatography (UPLC) is preferred for its high resolution and speed. A reversed-phase C18 column is typically used for the separation of steroids.

Parameter	Condition
Column	UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temp.	40°C
Injection Vol.	10 µL

Gradient Program:

Time (min)	% Mobile Phase B
0.0	5
1.0	5
8.0	95
10.0	95
10.1	5
12.0	5

b) Mass Spectrometry

A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode with Multiple Reaction Monitoring (MRM) is used for detection and quantification.

Parameter	Setting
Ionization Mode	ESI+
Capillary Voltage	3.0 kV
Source Temperature	120°C
Desolvation Temp.	450°C
Cone Gas Flow	100 L/hr
Desolvation Gas Flow	400 L/hr

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Cone Voltage (V)
19-Norandrosterone	277.2	259.2	15	30
277.2	241.2	20	30
19-Noretiocholanolone	277.2	259.2	15	30
277.2	97.1	25	30
d4-19-Norandrosterone (IS)	281.2	263.2	15	30
281.2	245.2	20	30

Method Validation

The analytical method should be fully validated according to the guidelines of the World Anti-Doping Agency's International Standard for Laboratories (ISL).[3][4][5][6][7] Key validation parameters include:

Parameter	Typical Acceptance Criteria	Example Result
Linearity (r²)	> 0.99	0.998
Limit of Detection (LOD)	S/N > 3	0.1 ng/mL
Limit of Quantification (LOQ)	S/N > 10, RSD < 20%	0.5 ng/mL[11]
Accuracy (% Bias)	Within ± 15% (± 20% at LOQ)	-5.2%
Precision (% RSD)	< 15% (< 20% at LOQ)	8.7%
Recovery (%)	Consistent and reproducible	92%
Matrix Effect	Monitored and compensated by IS	Within acceptable limits

Conclusion

The LC-MS/MS method detailed in this application note provides a robust and sensitive approach for the quantification of nandrolone phenylpropionate metabolites in urine. The combination of a streamlined sample preparation protocol involving enzymatic hydrolysis and solid-phase extraction with the high selectivity of tandem mass spectrometry ensures reliable and accurate results that meet the stringent requirements of anti-doping analysis and clinical research. Adherence to authoritative guidelines, such as those provided by WADA, is paramount for ensuring the scientific integrity and defensibility of the analytical data.

References

• World Anti-Doping Agency. (2021). International Standard for Laboratories (ISL). [Link]

• World Anti-Doping Agency. (2021). TD2021NA - Harmonization of Analysis and Reporting of 19-Norsteroids Related to Nandrolone. [Link]

• U.S. Anti-Doping Agency. International Standard for Laboratories. [Link]

• World Anti-Doping Agency. (2014). TD2014NA - Harmonization of Analysis and Reporting of 19-Norsteroids Related to Nandrolone. [Link]

• World Anti-Doping Agency. (2009). TD2009NA - Harmonization of Analysis and Reporting of 19-Norsteroids Related to Nandrolone. [Link]

• Graef, V., Furuya, E., & Nishikaze, O. (1977). Hydrolysis of steroid glucuronides with beta-glucuronidase preparations from bovine liver, Helix pomatia, and E. coli. Clinical Chemistry, 23(3), 532-535. [Link]

• Mazzarino, M., de la Torre, X., Botrè, F. (2024). Simultaneous quantitation and identification of intact Nandrolone phase II oxo-metabolites based on derivatization and inject LC-MS/(HRMS) methodology. Drug Testing and Analysis. [Link]

• National Measurement Institute, Australia. Development of a High-Accuracy IDMS Method for 19-Norandrosterone in Urine for the Certification of a Reference Material. [Link]

• Waters Corporation. Improving Detection of Anabolic Steroids in Sports: Simultaneous Detection of Intact Phase I and Phase II Urinary Metabolites by UPLC-MS/MS. [Link]

• Mazzarino, M., de la Torre, X., & Botrè, F. (2010). Determination of Nandrolone Metabolites in Human Urine: Comparison Between Liquid chromatography/tandem Mass Spectrometry and Gas chromatography/mass Spectrometry. Journal of Mass Spectrometry, 45(1), 73-81. [Link]

• Pozo, O. J., Van Eenoo, P., Deventer, K., & Delbeke, F. T. (2007). Direct detection and quantification of 19-norandrosterone sulfate in human urine by liquid chromatography-linear ion trap mass spectrometry. Journal of Mass Spectrometry, 42(6), 749-760. [Link]

• C18 Cartridge Solid Phase Extraction (SPE) for MS analysis. University of Washington Proteomics Resource. [Link]

• Shackleton, C. H., & Whitney, J. O. (1980). Use of Sep-pak cartridges for urinary steroid extraction: evaluation of the method for use prior to gas chromatographic analysis. Clinica Chimica Acta, 107(3), 231-243. [Link]

• Agilent Technologies. Purification of Four Anabolic Steroids Using Agilent SampliQ C8 and Amino SPE Tubes. [Link]

• SIELC Technologies. Separation of Nandrolone decanoate on Newcrom R1 HPLC column. [Link]

• Platen, M., et al. (2006). Nonlinear Data Alignment for UPLC-MS and HPLC-MS Based Metabolomics: Quantitative Analysis of Endogenous and Exogenous Metabolites in Human Serum. Analytical Chemistry, 78(8), 2631-2640. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 229455, Nandrolone Phenylpropionate. [Link]

• Wikipedia. Nandrolone phenylpropionate. [Link]

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Application Notes &amp; Protocols: Development of a Stable Injectable Formulation of Nandrolone Phenylpropionate

Introduction

Nandrolone phenylpropionate (NPP) is an anabolic-androgenic steroid (AAS) with significant therapeutic applications, including the management of anemia in renal insufficiency, osteoporosis, and as an adjunct therapy for senile and postmenopausal osteoporosis. Its clinical utility is, however, intrinsically linked to the stability and bioavailability of its injectable formulation. The development of a stable, long-acting, and patient-compliant injectable dosage form of NPP presents several challenges, primarily stemming from its poor aqueous solubility and potential for hydrolytic and oxidative degradation.

These application notes provide a comprehensive guide for researchers and formulation scientists on the systematic development of a stable injectable formulation of nandrolone phenylpropionate. The protocols and methodologies described herein are grounded in established scientific principles and are designed to be self-validating, ensuring the generation of reliable and reproducible data.

Pre-Formulation Studies: Characterization of Nandrolone Phenylpropionate

A thorough understanding of the physicochemical properties of the active pharmaceutical ingredient (API) is the cornerstone of rational formulation development.

Solubility Assessment

The solubility of NPP in various pharmaceutically acceptable solvents is a critical parameter that dictates the choice of vehicle for the final formulation.

Protocol 1: Equilibrium Solubility Determination

• Solvent Selection: A panel of solvents should be selected, including common oils (e.g., sesame oil, cottonseed oil, castor oil), co-solvents (e.g., benzyl benzoate, benzyl alcohol), and aqueous buffers at different pH values (e.g., pH 4.5, 6.8, 7.4).

• Sample Preparation: Add an excess amount of NPP to a known volume of each solvent in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C and 40°C) for a predetermined period (e.g., 48-72 hours) to ensure equilibrium is reached.

• Sample Analysis: After equilibration, centrifuge the samples to separate the undissolved API. The supernatant is then carefully withdrawn, diluted appropriately, and analyzed for NPP concentration using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

Table 1: Representative Solubility Data for Nandrolone Phenylpropionate

Solvent System	Temperature (°C)	Solubility (mg/mL)
Sesame Oil	25	> 50
Cottonseed Oil	25	> 50
Benzyl Benzoate	25	> 200
Benzyl Alcohol	25	> 200
Aqueous Buffer (pH 7.4)	25	< 0.01

Stability-Indicating Analytical Method Development

A validated stability-indicating analytical method is essential to accurately quantify NPP and its degradation products.

Protocol 2: HPLC Method for Nandrolone Phenylpropionate

• Chromatographic Conditions:

  • Column: C18, 4.6 mm x 150 mm, 5 µm

  • Mobile Phase: Acetonitrile:Water (70:30, v/v)

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 240 nm

  • Injection Volume: 20 µL

  • Column Temperature: 30°C

• Forced Degradation Studies: To ensure the method is stability-indicating, NPP should be subjected to forced degradation under various stress conditions (acidic, basic, oxidative, thermal, and photolytic). The method should be able to resolve the NPP peak from all major degradation product peaks.

Formulation Development: An Oil-Based Injectable Solution

Given the lipophilic nature of NPP, an oil-based solution is a common and effective formulation strategy.

Excipient Selection and Rationale

• Vehicle: Sesame oil is a widely used vehicle for intramuscular injections due to its biocompatibility and stability.

• Co-solvent: Benzyl benzoate is often included to enhance the solubility of the API and to act as a solubilizing agent.

• Preservative/Anesthetic: Benzyl alcohol is commonly used for its antimicrobial properties and as a local anesthetic to reduce pain at the injection site.

Formulation Composition

Table 2: Example Formulation of Nandrolone Phenylpropionate Injection (100 mg/mL)

Component	Function	Concentration (% w/v)
Nandrolone Phenylpropionate	Active Pharmaceutical Ingredient	10
Benzyl Benzoate	Co-solvent	20
Benzyl Alcohol	Preservative/Anesthetic	2
Sesame Oil	Vehicle	q.s. to 100

Manufacturing Process

The manufacturing process should be conducted under aseptic conditions to ensure sterility of the final product.

Diagram 1: Manufacturing Workflow for NPP Injectable Solution

Caption: Primary hydrolytic degradation pathway of nandrolone phenylpropionate.

References

• United States Pharmacopeia (USP). Nandrolone Phenylpropionate Monograph.[Link]

• International Council for Harmonisation (ICH). Q1A(R2): Stability Testing of New Drug Substances and Products.[Link]

• Gennaro, A. R. (Ed.). (2000). Remington: The Science and Practice of Pharmacy. Lippincott Williams & Wilkins.

Application Notes &amp; Protocols: Rodent Models for Evaluating the Efficacy of Nandrolone Phenylpropionate in Promoting Bone Density

Prepared by: Gemini, Senior Application Scientist

These application notes provide a comprehensive framework for researchers and drug development professionals designing preclinical studies to investigate the effects of Nandrolone Phenylpropionate (NPP) on bone health. This guide covers the selection of appropriate animal models, detailed experimental protocols, and key endpoint analyses, grounded in established scientific principles to ensure data integrity and reproducibility.

Introduction: The Rationale for Nandrolone Phenylpropionate in Bone Health

Nandrolone, a synthetic anabolic-androgenic steroid (AAS), has long been recognized for its potent anabolic effects on muscle and bone tissue, with reduced androgenic activity compared to testosterone. Nandrolone Phenylpropionate (NPP) is a shorter-acting ester of nandrolone. Its primary mechanism of action involves binding to the androgen receptor (AR), which is expressed in bone cells, including osteoblasts (bone-forming cells) and osteocytes. This interaction initiates a signaling cascade that promotes bone formation and can inhibit bone resorption, making NPP a compound of significant interest for treating conditions characterized by bone loss, such as osteoporosis.

Osteoporosis is a systemic skeletal disease defined by low bone mass and microarchitectural deterioration, leading to increased fracture risk. Animal models are indispensable for elucidating the mechanisms of action of potential therapeutics like NPP and for establishing preclinical efficacy before human trials.

Mechanistic Pathway: Nandrolone's Action on Bone Cells

NPP exerts its effects by directly stimulating the androgen receptor in bone cells. Upon binding, the NPP-AR complex translocates to the nucleus, where it binds to androgen response elements (AREs) on DNA. This process modulates the transcription of genes crucial for bone metabolism. Key effects include:

• Stimulation of Osteoblast Proliferation and Differentiation: NPP promotes the maturation of osteoprogenitor cells into functional osteoblasts.

• Increased Synthesis of Bone Matrix Proteins: It upregulates the production of type I collagen and other essential components of the bone matrix.

• Modulation of Cytokine Expression: NPP can increase the expression of osteoprotegerin (OPG) and decrease the expression of Receptor Activator of Nuclear Factor kappa-B Ligand (RANKL). This shift in the OPG/RANKL ratio inhibits the formation and activity of osteoclasts (bone-resorbing cells), thereby reducing bone resorption.

Caption: Nandrolone Phenylpropionate (NPP) signaling pathway in bone cells.

Selection of Animal Models

The choice of animal model is critical and depends on the specific research question. For studying NPP, rodent models of osteoporosis are well-established and highly relevant.

Animal Model	Induction Method	Human Condition Modeled	Key Advantages	Considerations
Ovariectomized (OVX) Rat	Surgical removal of ovaries	Postmenopausal Osteoporosis	Gold standard; mimics estrogen deficiency-induced bone loss with a high-turnover state.	Does not model male osteoporosis.
Orchidectomized (ORX) Rat	Surgical removal of testes	Male Hypogonadal Osteoporosis	Specifically models androgen deficiency, the primary target of NPP therapy.	Less common than OVX model but highly relevant for NPP.
Glucocorticoid-Induced Osteoporosis (GIO)	Chronic administration of high-dose glucocorticoids (e.g., dexamethasone)	Steroid-Induced Osteoporosis	Models a common and severe form of secondary osteoporosis.	Complex pathology involving suppression of bone formation.

Recommendation: The Ovariectomized (OVX) Rat Model is the most robust and widely validated model for testing anabolic agents like NPP in a scenario mimicking postmenopausal bone loss.

Experimental Design and Workflow

A well-structured experimental plan is essential for obtaining reliable data. The following workflow outlines the key phases of a typical 12-week study.

Caption: General experimental workflow for a 12-week rodent study.

Detailed Experimental Protocols

Animal Model and Dosing

• Species: Female Sprague-Dawley or Wistar rats (12-16 weeks old, ~250-300g).

• Acclimatization: House animals for at least one week under standard conditions (12h light/dark cycle, 22±2°C, ad libitum access to standard chow and water).

• Surgical Procedure (Ovariectomy):

  • Anesthetize the rat using an appropriate anesthetic (e.g., isoflurane inhalation or ketamine/xylazine IP injection).

  • Place the animal in a prone position and shave the dorsal area.

  • Make a single dorsal midline skin incision between the middle and lower back.

  • Locate the ovaries through bilateral incisions in the underlying muscle wall.

  • Ligate the ovarian blood vessels and fallopian tubes with absorbable sutures and carefully excise the ovaries.

  • Suture the muscle and skin layers.

  • Administer post-operative analgesics as per IACUC guidelines.

  • The Sham group undergoes the same procedure, but the ovaries are located and then returned to the peritoneal cavity without excision.

• Experimental Groups (n=8-10 per group):

  • Sham: Sham surgery + Vehicle.

  • OVX Control: Ovariectomy + Vehicle (e.g., sesame oil).

  • OVX + NPP (Low Dose): Ovariectomy + NPP (e.g., 1-2 mg/kg).

  • OVX + NPP (High Dose): Ovariectomy + NPP (e.g., 5-10 mg/kg).

• Drug Administration:

  • Allow a 2-week post-operative period for the establishment of osteopenia.

  • Prepare NPP in a sterile vehicle like sesame oil.

  • Administer via intramuscular (IM) injection into the gluteal muscle once weekly for 10 weeks. The dosing regimen should be based on published studies demonstrating efficacy.

Bone Densitometry and Microarchitecture Analysis

5.2.1 Dual-Energy X-ray Absorptiometry (DEXA)

• Purpose: To measure areal Bone Mineral Density (aBMD, g/cm²).

• Procedure:

  • Anesthetize the animal.

  • Position the animal prone on the DEXA scanner stage.

  • Perform a whole-body scan, defining regions of interest (ROI) for the lumbar spine (L1-L4) and the right femur.

  • Analyze the scans using software calibrated for small animals to determine aBMD and bone mineral content (BMC).

  • Perform scans at baseline (Week 0) and at the study endpoint (Week 12).

5.2.2 Micro-Computed Tomography (μCT)

• Purpose: To provide high-resolution, 3D analysis of bone microarchitecture.

• Procedure (Ex Vivo):

  • After euthanasia, dissect the right femur and L4 vertebra, cleaning them of soft tissue.

  • Store samples in 70% ethanol or PBS-soaked gauze at 4°C.

  • Scan the samples using a high-resolution μCT system (e.g., Skyscan, Scanco) with appropriate parameters (e.g., 10-18 µm voxel size, 50-70 kVp X-ray energy).

  • Trabecular Bone Analysis (Distal Femur Metaphysis): Define an ROI starting just below the growth plate and extending proximally for ~2-3 mm.

  • Cortical Bone Analysis (Femoral Mid-diaphysis): Define an ROI at the 50% length point of the femur.

  • Key Parameters:

    • Trabecular: Bone Volume/Total Volume (BV/TV, %), Trabecular Number (Tb.N, 1/mm), Trabecular Thickness (Tb.Th, µm), Trabecular Separation (Tb.Sp, µm).

    • Cortical: Cortical Thickness (Ct.Th, µm), Total Cross-sectional Area (Tt.Ar, mm²).

Biochemical Analysis of Bone Turnover Markers

• Purpose: To measure systemic markers of bone formation and resorption.

• Procedure:

  • At the endpoint, collect blood via cardiac puncture into serum separator tubes.

  • Allow blood to clot, then centrifuge at 2000 x g for 15 minutes at 4°C.

  • Aliquot and store serum at -80°C until analysis.

  • Use commercial, rat-specific ELISA kits to quantify markers.

  • Formation Marker: Procollagen type I N-terminal propeptide (P1NP) or Osteocalcin (OCN).

  • Resorption Marker: C-terminal telopeptide of type I collagen (CTX-I).

Bone Histomorphometry

• Purpose: To visualize and quantify cellular activity directly on bone sections.

• Procedure:

  • Fluorochrome Labeling (Dynamic Histomorphometry): To measure bone formation rate, administer two different fluorochrome labels (e.g., Calcein and Alizarin) via IP injection at specific time points before euthanasia (e.g., 10 and 3 days prior).

  • Sample Preparation:

    • Fix bones (e.g., L3 vertebra, tibia) in 70% ethanol (to preserve fluorescent labels) or 10% neutral buffered formalin.

    • Dehydrate samples through a graded series of ethanol.

    • Infiltrate and embed in poly(methyl methacrylate) (PMMA) plastic.

  • Sectioning: Use a heavy-duty microtome (e.g., Leica RM2265) to cut 5-10 µm thick undecalcified sections.

  • Staining:

    • Von Kossa stain: For mineralized bone (appears black).

    • Toluidine Blue: For visualizing cellular components like osteoblasts and osteoclasts.

  • Analysis:

    • Use a microscope equipped with an imaging software system.

    • For fluorescently labeled sections, visualize under UV light to measure the distance between the two labels, allowing calculation of Mineral Apposition Rate (MAR) and Bone Formation Rate (BFR).

    • For stained sections, quantify parameters like Osteoblast Surface (Ob.S/BS) and Osteoclast Surface (Oc.S/BS).

Expected Outcomes and Data Interpretation

• OVX Control vs. Sham: The OVX group is expected to show significantly lower BMD, deteriorated trabecular microarchitecture (decreased BV/TV, Tb.N, Tb.Th; increased Tb.Sp), elevated bone turnover markers (especially CTX-I), and reduced biomechanical strength compared to the Sham group.

• NPP Treatment vs. OVX Control: A successful therapeutic effect of NPP would be demonstrated by:

  • DEXA/μCT: A dose-dependent prevention or reversal of the OVX-induced bone loss. Treated groups should have significantly higher BMD, BV/TV, Tb.N, and Tb.Th compared to the OVX control group.

  • Biochemical Markers: A reduction in the resorption marker CTX-I and a potential increase in the formation marker P1NP, indicating a net anabolic effect.

  • Histomorphometry: Increased MAR and BFR, along with a higher osteoblast surface, confirming the anabolic action at the cellular level.

By adhering to these detailed protocols and analytical methods, researchers can generate robust and reliable data to accurately evaluate the therapeutic potential of nandrolone phenylpropionate for the treatment of osteoporosis.

References

• Title: Anabolic-androgenic steroids: mechanism of action and effects on bone. Source: PubMed Central (National Institutes of Health) URL: [Link]

• Title: The Ovariectomized Rat Model of Postmenopausal Osteoporosis. Source: Methods in Molecular Biology (via Springer) URL: [Link]

• Title: Nandrolone decanoate is a good candidate for the treatment of bone loss in the period of rapid growth. Source: PubMed (National Institutes of Health) URL: [Link]

• Title: The Orchidectomized Rat as a Model of Androgen-Deficient Osteoporosis. Source: BoneKEy Reports (Nature) URL: [Link]

• Title: Nandrolone, a 19-nortestosterone, enhances OPG/RANKL ratio and prevents bone loss in ovariectomized rats. Source: PubMed (National Institutes of Health) URL: [Link]

Application Notes &amp; Protocols: Preparation of Nandrolone Phenylpropionate in Oil for Injectable Formulations

These application notes provide a comprehensive, scientifically grounded protocol for the dissolution of Nandrolone Phenylpropionate (NPP) in an oil-based carrier for the preparation of sterile injectable solutions. This document is intended for researchers, scientists, and drug development professionals. Adherence to all relevant safety protocols and regulatory guidelines, such as those outlined in USP Chapter <797> for sterile compounding, is mandatory.

Introduction: The Rationale for Oil-Based Formulation

Nandrolone Phenylpropionate (NPP) is an anabolic-androgenic steroid characterized by its poor solubility in aqueous solutions.[1][2] Its lipophilic nature necessitates the use of a non-aqueous, oil-based vehicle for parenteral administration. Oil-based depots allow for a sustained release of the active pharmaceutical ingredient (API) from the intramuscular injection site, influencing its pharmacokinetic profile.[3] The formulation's success hinges on achieving complete dissolution of the API, ensuring the stability of the solution, and maintaining sterility to guarantee patient safety.

This protocol details the use of co-solvents, specifically benzyl alcohol (BA) and benzyl benzoate (BB), to achieve a stable and effective formulation. Benzyl alcohol serves a dual purpose: it acts as a co-solvent and as a bacteriostatic preservative.[4] Benzyl benzoate is a highly effective solubilizing agent, crucial for dissolving the steroid powder and preventing it from crashing out of the solution.[5]

Materials and Equipment

Active Pharmaceutical Ingredient and Excipients

Component	Grade	Rationale
Nandrolone Phenylpropionate (NPP) Powder	USP/NF Grade	High purity ensures product quality and safety.
Benzyl Alcohol (BA)	USP/NF Grade	Acts as a bacteriostatic agent and co-solvent.[4]
Benzyl Benzoate (BB)	USP/NF Grade	Primary solubilizing agent for the steroid.[5]
Carrier Oil (e.g., Grapeseed, Cottonseed, Sesame)	USP/NF Grade	Sterile, non-aqueous vehicle for the injection.

Note: Always obtain a Certificate of Analysis (CoA) for all raw materials to verify identity, purity, and quality.[6]

Equipment

• Analytical balance

• Sterile glass beakers and magnetic stir bars

• Hot plate with magnetic stirring capability

• Sterile single-use syringes and needles

• Sterile 0.22 µm syringe filters (PTFE membrane recommended for chemical compatibility with solvents)

• Sterile, depyrogenated glass vials and stoppers

• Vial crimper

• Autoclave

• Laminar flow hood or other aseptic environment

Physicochemical Properties of Nandrolone Phenylpropionate

A thorough understanding of the API's properties is fundamental to developing a successful formulation.

Property	Value	Source
Molecular Formula	C₂₇H₃₄O₃	[2]
Molecular Weight	406.56 g/mol	[2]
Melting Point	95-99 °C	[1]
Appearance	White to off-white crystalline powder	[1]
Solubility	Soluble in alcohol, tea oil; slightly soluble in vegetable oil; practically insoluble in water.	[1]

Formulation Protocol: 100 mg/mL Nandrolone Phenylpropionate Solution

This protocol is for the preparation of a 100 mL batch of NPP injectable solution at a concentration of 100 mg/mL.

Component Quantities

Component	Volume/Weight	Percentage
Nandrolone Phenylpropionate Powder	10 g	10% w/v
Benzyl Alcohol (BA)	3 mL	3% v/v
Benzyl Benzoate (BB)	15 mL	15% v/v
Carrier Oil (e.g., Grapeseed Oil)	75.5 mL	q.s. to 100 mL

Note: The displacement of the NPP powder will contribute to the final volume. The final volume of the carrier oil may need slight adjustment.

Step-by-Step Dissolution Procedure

This entire procedure should be conducted in a laminar flow hood to maintain aseptic conditions.

• Preparation of the Solvent Mixture: In a sterile glass beaker, combine 3 mL of Benzyl Alcohol and 15 mL of Benzyl Benzoate.

• Initial Dissolution: Add the 10 g of Nandrolone Phenylpropionate powder to the BA/BB mixture.

• Gentle Heating and Stirring: Place the beaker on a hot plate with a magnetic stirrer. Gently heat the solution to approximately 60-70°C while stirring. This temperature is well below the melting point of NPP and will not cause degradation.[7] The gentle heat increases the kinetic energy of the molecules, facilitating the dissolution process.

• Addition of Carrier Oil: Once the NPP powder is fully dissolved in the BA/BB mixture and the solution is clear, slowly add the carrier oil while continuing to stir.

• Final Mixing: Continue to stir the solution with gentle heat until it is homogeneous and all components are thoroughly mixed.

Caption: Workflow for dissolving NPP in oil.

Sterilization and Filling

Sterilization is a critical step to ensure the final product is free from microbial contamination.

Sterile Filtration

• Draw the bulk NPP solution into a sterile syringe.

• Attach a sterile 0.22 µm PTFE syringe filter to the syringe. PTFE is recommended due to its high chemical resistance to the solvents used.

• Filter the solution directly into a sterile, depyrogenated final vial. The 0.22 µm pore size is sufficient to remove bacteria.

• Aseptically place a sterile stopper on the vial and secure it with a crimper.

Caption: Aseptic filtration and filling process.

Terminal Sterilization (Optional)

For an added level of sterility assurance, terminal sterilization via autoclaving can be performed on the final sealed vials. Oil-based preparations can be autoclaved at 121°C for 20 minutes.[8] However, it is crucial to ensure that the vial, stopper, and the formulation itself can withstand these conditions without degradation.

Quality Control

Rigorous quality control testing is essential to ensure the safety, potency, and purity of the final product, in accordance with USP <797> guidelines.[9]

Test	Method	Acceptance Criteria
Visual Inspection	Against black and white backgrounds	Free from particulate matter, clear solution.
Sterility Testing	USP <71>	No microbial growth.
Bacterial Endotoxin Testing (LAL Test)	USP <85>	Below the established endotoxin limit for parenteral drugs.[10][11] For oil-based solutions, a liquid-liquid extraction method may be necessary to separate endotoxins for testing.[12][13]
Potency (Assay)	HPLC	90-110% of the labeled amount of Nandrolone Phenylpropionate.[10]
pH	Potentiometric	Within the specified range for intramuscular injections.
Viscosity	Viscometer	Appropriate for injectability through a standard needle gauge.[14][15][16][17][18]

Conclusion

The protocol outlined in these application notes provides a robust and scientifically sound method for the preparation of a sterile, injectable Nandrolone Phenylpropionate solution. The key to a successful formulation lies in the use of high-purity materials, precise measurements, aseptic technique, and comprehensive quality control testing. By understanding the physicochemical properties of NPP and the role of each excipient, researchers and drug development professionals can consistently produce a stable and effective product.

References

• 1. Nandrolone phenylpropionate | 62-90-8 [chemicalbook.com]
• 2. Nandrolone Phenylpropionate | C27H34O3 | CID 229455 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Nandrolone phenylpropionate - Wikipedia [en.wikipedia.org]
• 4. EP0001851B1 - Highly concentrated pharmaceutical formulations of steroids and processes for their preparation - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. pppmag.com [pppmag.com]
• 7. medipol.edu.tr [medipol.edu.tr]
• 8. US3164520A - Injectable steroid compositions containing at least 75% benzyl benzoate - Google Patents [patents.google.com]
• 9. How Could USP Guidelines For Sterile Compounding Help? [qualifiedtc.com]
• 10. 503pharma.com [503pharma.com]
• 11. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 12. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 13. researchgate.net [researchgate.net]
• 14. Effect of Injectate Viscosity on Epidural Distribution in Lumbar Transforaminal Epidural Steroid Injection - PMC [pmc.ncbi.nlm.nih.gov]
• 15. labrha-international.com [labrha-international.com]
• 16. Steroids, lidocain and ioxaglic acid modify the viscosity of hyaluronic acid: in vitro study and clinical implications - PMC [pmc.ncbi.nlm.nih.gov]
• 17. dovepress.com [dovepress.com]
• 18. acumenbiopharma.com [acumenbiopharma.com]

Application Notes and Protocols for Dose-Response Studies of Nandrolone Phenylpropionate in Female Rats

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on conducting dose-response studies of Nandrolone Phenylpropionate (NPP) in female rats. These protocols are designed to ensure scientific integrity, reproducibility, and adherence to ethical guidelines.

Introduction and Scientific Rationale

Nandrolone Phenylpropionate (NPP) is a synthetic anabolic-androgenic steroid (AAS) derived from testosterone.[1] It exerts its effects primarily by binding to and activating androgen receptors, which in turn modulates gene expression, leading to increased protein synthesis and nitrogen retention in muscles.[1][2][3] While recognized for its anabolic properties, the administration of exogenous androgens like NPP can significantly impact the female endocrine system, particularly the hypothalamic-pituitary-gonadal (HPG) axis.

Dose-response studies are critical to understanding the spectrum of physiological and pathological effects of NPP in females. Such studies are essential for determining the therapeutic window, identifying potential adverse effects, and elucidating the mechanisms underlying its impact on reproductive health. Chronic exposure to AASs in female rats has been shown to have deleterious effects on the neuroendocrine axis, including disruption of the estrous cycle.[4] A study on the dose-dependent effects of NPP in female rats demonstrated that doses of 1, 4, and 10 mg/kg of body weight resulted in significant changes in body composition, with higher doses leading to a reduction in body fat.[5][6][7][8][9][10][11]

This guide will provide a detailed framework for a dose-response study, encompassing experimental design, detailed protocols for drug administration, and methods for assessing key physiological and histological endpoints.

Ethical Considerations

All animal experiments must be conducted in accordance with the ethical principles for the use of animals in research.[12][13] It is imperative to obtain approval from an Institutional Animal Care and Use Committee (IACUC) prior to initiating any studies.[10] Researchers must prioritize the '3Rs' principles: Replacement, Reduction, and Refinement, to minimize animal use and suffering.[12] This includes using the minimum number of animals required for statistical significance and refining procedures to reduce pain and distress.[12][14]

Experimental Design and Workflow

A well-structured experimental design is paramount for obtaining reliable and interpretable data. The following workflow provides a comprehensive overview of a typical dose-response study of NPP in female rats.

Figure 1: Experimental workflow for a dose-response study of NPP in female rats.

Animal Model

• Species and Strain: Adult female Wistar or Sprague-Dawley rats are commonly used for reproductive studies due to their well-characterized estrous cycle.[15]

• Age and Weight: Animals should be young adults (e.g., 8-10 weeks old) with a body weight range of 200-250g at the start of the study.

• Housing: Rats should be housed in a controlled environment with a 12-hour light/12-hour dark cycle, and have ad libitum access to standard chow and water.

Dose Selection and Grouping

The selection of doses should be based on existing literature and the specific research questions. A study by Lynch et al. (1991) provides a strong rationale for using doses of 1, 4, and 10 mg/kg body weight of NPP in female rats, as these doses demonstrated clear dose-dependent effects on body composition.[5][6][7][8][9][10][11]

Table 1: Experimental Groups

Group	Treatment	Dose (mg/kg)	Vehicle	Route of Administration
1	Control	0	Sesame Oil	Subcutaneous
2	Low Dose NPP	1	Sesame Oil	Subcutaneous
3	Mid Dose NPP	4	Sesame Oil	Subcutaneous
4	High Dose NPP	10	Sesame Oil	Subcutaneous

Detailed Protocols

Preparation of Nandrolone Phenylpropionate Solution

Materials:

• Nandrolone Phenylpropionate (NPP) powder

• Sterile sesame oil (or other suitable oil vehicle)

• Sterile glass vials

• Magnetic stirrer and stir bar

• Sterile filters (0.22 µm)

Protocol:

• Calculate the required amount of NPP powder based on the desired concentration and final volume. For example, to prepare a 10 mg/mL solution, dissolve 100 mg of NPP in 10 mL of sesame oil.

• In a sterile vial, add the calculated amount of NPP powder.

• Add the appropriate volume of sterile sesame oil.

• Place a sterile magnetic stir bar in the vial and place it on a magnetic stirrer.

• Gently heat the solution (e.g., in a warm water bath) while stirring until the NPP powder is completely dissolved.

• Once dissolved, allow the solution to cool to room temperature.

• Sterile-filter the solution using a 0.22 µm syringe filter into a final sterile vial.

• Store the prepared solution protected from light.[16]

Administration of Nandrolone Phenylpropionate

Protocol:

• Gently restrain the rat.

• Using a sterile 1 mL syringe with a 25-gauge needle, draw up the calculated volume of the NPP or vehicle solution based on the animal's most recent body weight.

• Lift the skin on the dorsal side (back) of the rat to create a tent.

• Insert the needle into the subcutaneous space at the base of the skin tent.

• Inject the solution slowly.

• Withdraw the needle and gently massage the injection site to aid in the dispersal of the solution.

• Return the animal to its cage and monitor for any immediate adverse reactions.

Estrous Cycle Monitoring via Vaginal Smear Cytology

Monitoring the estrous cycle is crucial for assessing the impact of NPP on reproductive function. The cycle in rats is typically 4-5 days and consists of four phases: proestrus, estrus, metestrus, and diestrus.[3][17]

Materials:

• Sterile physiological saline (0.9% NaCl)

• Plastic pipettes or sterile cotton swabs

• Microscope slides and coverslips

• Light microscope

• Staining solution (e.g., Giemsa or Diff-Quik)

Protocol:

• Gently restrain the rat.

• Using a plastic pipette, instill a small amount (approximately 10-20 µL) of sterile saline into the vagina.

• Gently aspirate and expel the saline a few times to collect vaginal cells.

• Place a drop of the cell suspension onto a clean microscope slide and spread it thinly.

• Allow the smear to air dry.

• Stain the smear according to the chosen staining protocol (e.g., Diff-Quik).

• Examine the slide under a light microscope to identify the predominant cell types and determine the stage of the estrous cycle.

Table 2: Cytological Characteristics of the Rat Estrous Cycle

Stage	Predominant Cell Types
Proestrus	Primarily nucleated epithelial cells.
Estrus	Predominantly anucleated, cornified epithelial cells.
Metestrus	A mix of cornified epithelial cells and leukocytes (neutrophils).
Diestrus	Mainly leukocytes, with some small, non-cornified epithelial cells.

Blood Collection and Serum Preparation

Protocol:

• At the end of the treatment period, anesthetize the rat using an approved method (e.g., isoflurane inhalation or injectable anesthetic).

• Collect blood via cardiac puncture or from the abdominal aorta into serum separator tubes.

• Allow the blood to clot at room temperature for 30 minutes.

• Centrifuge the tubes at 1,000-2,000 x g for 10-15 minutes at 4°C.

• Carefully collect the supernatant (serum) and transfer it to clean microcentrifuge tubes.

• Store the serum samples at -80°C until hormonal analysis.

Hormonal Analysis

Serum levels of key reproductive hormones should be quantified to assess the effects of NPP on the HPG axis.

Estradiol and Progesterone (ELISA):

Commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits for rat estradiol and progesterone are recommended.[5][8][16][18] Follow the manufacturer's instructions carefully. A general competitive ELISA protocol is as follows:

• Prepare standards and samples as per the kit's instructions.

• Add standards and samples to the antibody-coated microplate wells.

• Add the enzyme-conjugated hormone to each well.

• Incubate the plate, allowing for competitive binding.

• Wash the plate to remove unbound reagents.

• Add the substrate solution, which will react with the enzyme to produce a color change.

• Stop the reaction and read the absorbance at the specified wavelength using a microplate reader.

• Calculate the hormone concentrations based on the standard curve.

Luteinizing Hormone (LH) (Radioimmunoassay - RIA):

Radioimmunoassay is a sensitive method for quantifying LH levels.

• A specific antibody to rat LH is incubated with the serum sample.

• A known amount of radiolabeled LH (e.g., with ¹²⁵I) is then added.

• The radiolabeled LH competes with the unlabeled LH in the sample for binding to the antibody.

• The antibody-bound hormone is separated from the free hormone.

• The radioactivity of the bound fraction is measured using a gamma counter.

• The concentration of LH in the sample is determined by comparing its radioactivity to a standard curve.[1][2][3][17]

Tissue Collection and Histological Analysis

Protocol:

• Immediately following euthanasia and blood collection, carefully dissect the ovaries and uterus.

• Remove any adhering fat and connective tissue.

• Weigh the wet weight of each organ.

• Fix the tissues in 10% neutral buffered formalin for at least 24 hours. The volume of fixative should be at least 10 times the volume of the tissue.

• After fixation, process the tissues through a series of graded alcohols and xylene to dehydrate and clear them.

• Embed the tissues in paraffin wax.

• Section the paraffin-embedded tissues at a thickness of 5 µm using a microtome.

• Mount the sections on glass slides.

• Stain the sections with Hematoxylin and Eosin (H&E) for morphological evaluation.

• Examine the stained sections under a light microscope to assess follicular development in the ovaries and the morphology of the endometrium and myometrium in the uterus.

Data Analysis and Interpretation

All quantitative data should be presented as mean ± standard error of the mean (SEM). Statistical analysis should be performed using appropriate methods, such as one-way analysis of variance (ANOVA) followed by a post-hoc test (e.g., Tukey's or Dunnett's test) to compare the different dose groups with the control group. A p-value of less than 0.05 is typically considered statistically significant.

Mechanistic Insights: NPP Signaling Pathway

Nandrolone Phenylpropionate exerts its effects by interacting with the androgen receptor, a member of the nuclear receptor superfamily. The following diagram illustrates the general mechanism of action.

Figure 2: Simplified signaling pathway of Nandrolone Phenylpropionate.

Conclusion

This guide provides a robust framework for conducting dose-response studies of Nandrolone Phenylpropionate in female rats. By adhering to these detailed protocols, researchers can generate high-quality, reproducible data to better understand the physiological and potential pathological effects of this anabolic-androgenic steroid. The findings from such studies are crucial for informing both clinical applications and regulatory decisions regarding the use of NPP.

References

• Dufau, M. L., & Catt, K. J. (1978). Bioassay and Radioimmunoassay of Serum Luteinizing Hormone in the Male Rat. Endocrinology, 103(5), 1557–1565. [Link]

• Clark, A. S., & Henderson, L. P. (2003). Chronic administration of anabolic steroids disrupts pubertal onset and estrous cyclicity in rats. Biology of reproduction, 68(2), 465–471. [Link]

• McGill University. (n.d.). ESTROUS CYCLE ASSESSMENT IN RODENTS. Retrieved from [Link]

• Lynch, G. S., & Abstract, P. M. (1991). Dose-dependent effects of an anabolic steroid, nandrolone phenylpropionate (Durabolin), on body composition and muscle protein metabolism in female rats. Annals of nutrition & metabolism, 35(3), 141–147. [Link]

• Cora, M. C., Kooistra, L., & Travlos, G. (2015). Vaginal Cytology of the Laboratory Rat and Mouse: Review and Atlas. Toxicologic pathology, 43(6), 776–793. [Link]

• U.S. Pharmacopeia. (n.d.). Nandrolone Phenylpropionate Injection. Retrieved from [Link]

• Lynch, G. S., & Taylor, P. M. (1991). Dose-dependent effects of an anabolic steroid, nandrolone phenylpropionate (Durabolin), on body composition and muscle protein metabolism in female rats. Annals of Nutrition and Metabolism, 35(3), 141-147. [Link]

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Application Notes and Protocols for In Vitro Bioassays: Assessing Nandrolone Phenylpropionate Potency

Prepared by: Senior Application Scientist, Gemini Laboratories

Introduction: Quantifying the Androgenic Signature of Nandrolone Phenylpropionate

Nandrolone Phenylpropionate (NPP) is a synthetic anabolic-androgenic steroid (AAS), a derivative of testosterone, recognized for its therapeutic applications in treating conditions like muscle wasting diseases and osteoporosis, as well as its illicit use for performance enhancement in athletics.[1] The biological activity of NPP, like other androgens, is mediated through its binding to and activation of the androgen receptor (AR), a ligand-activated transcription factor.[2][3][4] This interaction initiates a cascade of molecular events leading to the modulation of gene expression, which ultimately results in increased protein synthesis, nitrogen retention, and muscle growth.[2][3]

Accurate and reliable assessment of NPP's potency is critical for pharmaceutical quality control, drug development, and the screening of potential endocrine-disrupting chemicals.[5][6][7] In vitro bioassays provide a powerful, controlled, and ethical alternative to animal testing, offering quantifiable data on specific molecular interactions and cellular responses.[5][8] This guide provides a detailed overview of the core principles and step-by-step protocols for two primary classes of in vitro assays used to determine the potency of NPP: competitive receptor binding assays and cell-based androgen receptor transcriptional activation assays.

The Molecular Target: Androgen Receptor Signaling

Understanding the mechanism of action is fundamental to selecting and interpreting any bioassay. The potency of NPP is a direct function of its ability to activate the androgen receptor signaling pathway. An androgen, such as nandrolone (the active hormone released from the NPP ester), diffuses across the cell membrane and binds to the AR located in the cytoplasm.[9] This binding induces a conformational change in the receptor, causing it to dissociate from heat shock proteins (HSPs).[9][10] The activated androgen-AR complex then translocates into the nucleus, dimerizes, and binds to specific DNA sequences known as Androgen Response Elements (AREs) in the promoter regions of target genes, thereby initiating gene transcription and leading to a physiological response.[4][10]

Caption: Androgen Receptor (AR) Signaling Pathway Activation by Nandrolone.

Assay Selection: From Binding Affinity to Functional Potency

Two complementary in vitro approaches are essential for a comprehensive characterization of NPP's androgenic activity:

• Androgen Receptor Competitive Binding Assays: These assays directly measure the ability of a test compound (NPP) to bind to the AR. They quantify the binding affinity (typically as an IC50 or Ki value) by measuring how effectively NPP displaces a high-affinity radiolabeled androgen from the receptor.[11][12] This method provides a direct measure of the initial molecular interaction but does not provide information on the functional consequence of that binding (i.e., whether it activates or inhibits the receptor).

• Androgen Receptor Transcriptional Activation Assays (Reporter Gene Assays): These cell-based assays measure the functional outcome of AR binding.[10] They utilize engineered cell lines that contain an AR and a reporter gene (e.g., luciferase) linked to an ARE.[9][13] When an AR agonist like NPP activates the receptor, it drives the expression of the reporter gene, producing a measurable signal (e.g., light).[14] This assay determines the compound's functional potency (EC50) and efficacy. Several well-validated systems exist, including those recommended by the Organisation for Economic Co-operation and Development (OECD) Test Guideline 458, such as the AR-EcoScreen™ and AR-CALUX® cell lines.[15][16][17]

Protocol 1: Androgen Receptor Competitive Binding Assay

This protocol describes a method to determine the relative binding affinity of NPP for the androgen receptor using a competitive radioligand binding assay format.

Causality Behind Experimental Choices:

• Receptor Source: Rat prostate cytosol is a classic and reliable source of native AR. Alternatively, recombinant human AR can be used for higher purity and to eliminate animal use.[8][18]

• Radioligand: [³H]-Methyltrienolone (R1881) is a high-affinity, synthetic androgen that does not bind significantly to sex hormone-binding globulin (SHBG), simplifying the assay matrix.

• Separation Method: Hydroxylapatite (HAP) slurry is used to separate the receptor-bound radioligand from the free radioligand due to its ability to bind the receptor complex.

Caption: General Workflow for an Androgen Receptor Competitive Binding Assay.

Materials:

• Receptor Source: Ventral prostates from adult male rats or recombinant human AR.[8][18]

• Radioligand: [³H]-R1881 (Methyltrienolone).

• Buffers: TEDG Buffer (Tris-HCl, EDTA, DTT, Glycerol).

• Competitors: Unlabeled R1881, Dihydrotestosterone (DHT) (positive control), Nandrolone Phenylpropionate (test article).

• Separation Matrix: Hydroxylapatite (HAP) slurry.

• Scintillation Cocktail and Scintillation Counter .

Step-by-Step Methodology:

• Receptor Preparation (Rat Prostate Cytosol):

  • Excise ventral prostates from castrated male rats and place them in ice-cold TEDG buffer.[18]

  • Homogenize the tissue using a Polytron homogenizer.

  • Centrifuge the homogenate at high speed (e.g., 30,000 x g) for 30-60 minutes at 4°C to pellet cellular debris.[18]

  • The resulting supernatant is the cytosol containing the AR. Determine the total protein concentration using a standard protein assay (e.g., Bradford or BCA).

• Assay Setup (in 96-well plate or tubes):

  • Total Binding: Add buffer, a fixed concentration of [³H]-R1881 (typically at its Kd concentration, e.g., 1-2 nM), and vehicle control.

  • Non-Specific Binding (NSB): Add buffer, [³H]-R1881, and a 100- to 200-fold molar excess of unlabeled R1881 to saturate all specific binding sites.

  • Test Compound Wells: Add buffer, [³H]-R1881, and serial dilutions of NPP. Prepare a similar curve for a positive control like DHT.

• Binding Reaction:

  • Add the prepared AR cytosol to all wells to initiate the binding reaction.

  • Incubate the plate/tubes at 4°C for 18-24 hours to allow the reaction to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Add a pre-determined volume of ice-cold HAP slurry to each well.

  • Incubate for 15-20 minutes on ice with intermittent vortexing to allow the receptor complexes to bind to the HAP.

  • Centrifuge the plate/tubes to pellet the HAP.

  • Carefully aspirate the supernatant containing the free radioligand.

  • Wash the HAP pellet multiple times with ice-cold buffer to remove any remaining free radioligand.

• Quantification:

  • Add scintillation cocktail to each well/tube containing the final HAP pellet.

  • Measure the radioactivity (in Disintegrations Per Minute, DPM) using a liquid scintillation counter.

Data Analysis and Self-Validation:

• Specific Binding: Calculated as Total Binding (DPM) - Non-Specific Binding (DPM). This value should be at least 80% of the total binding for a valid assay.

• Percent Inhibition: For each NPP concentration, calculate the percentage of specific binding inhibited compared to the control wells.

• IC50 Determination: Plot the percent inhibition against the log concentration of NPP. Use non-linear regression (sigmoidal dose-response) to calculate the IC50 value, which is the concentration of NPP that inhibits 50% of the specific binding of the radioligand.

Parameter	Description	Example Value
IC50	Concentration of a ligand that displaces 50% of a specific radioligand from its receptor.	5.2 nM
Ki	Inhibition constant; the concentration of competing ligand that would occupy 50% of the receptors if no radioligand were present.	Calculated from IC50
Positive Control	A known high-affinity ligand (e.g., DHT) used to validate assay performance.	DHT IC50 = ~1-3 nM

Protocol 2: AR-Driven Reporter Gene Assay using AR-EcoScreen™ Cells

This protocol describes a method to determine the functional agonistic potency of NPP using the OECD-validated AR-EcoScreen™ cell line.[16][19][20]

Causality Behind Experimental Choices:

• Cell Line: The AR-EcoScreen™ cell line is a Chinese Hamster Ovary (CHO) cell line stably transfected with the human AR and an ARE-luciferase reporter construct.[21] Its stability and validation under OECD TG 458 ensure reproducibility and regulatory acceptance.[15][16]

• Stripped Serum: The fetal bovine serum (FBS) used in the culture medium is treated with charcoal to remove endogenous steroids that could otherwise activate the AR and create high background noise.

• Luciferase Reporter: The firefly luciferase system provides a highly sensitive and quantitative readout with a large dynamic range, allowing for the detection of both potent and weak agonists.

Materials:

• Cell Line: AR-EcoScreen™ cells (JCRB Cell Bank, Cat. No. JCRB1328).[21]

• Culture Medium: DMEM/F12 medium supplemented with 10% Dextran-Charcoal Stripped Fetal Bovine Serum (DCC-FBS) and antibiotics.

• Assay Plate: White, clear-bottom 96-well cell culture plates.

• Test Compounds: Nandrolone Phenylpropionate, DHT (positive control), vehicle control (e.g., DMSO).

• Luciferase Assay Reagent: Commercially available luciferase substrate kit (e.g., Promega ONE-Glo™).

• Luminometer: Plate-reading luminometer.

Step-by-Step Methodology:

• Cell Culture and Seeding:

  • Culture AR-EcoScreen™ cells according to the supplier's instructions.

  • Trypsinize and resuspend the cells in fresh assay medium.

  • Seed the cells into a 96-well plate at a density of approximately 10,000 cells/well in 100 µL of medium.

  • Incubate for 24 hours at 37°C with 5% CO₂ to allow cells to attach.[13]

• Compound Preparation and Treatment:

  • Prepare a series of dilutions of NPP and the positive control (DHT) in assay medium. The final solvent concentration (e.g., DMSO) should be kept constant and low (<0.1%) across all wells.

  • Carefully remove the seeding medium from the cells.

  • Add 100 µL of the prepared compound dilutions (or vehicle control) to the respective wells.

• Incubation:

  • Incubate the plate for 20-24 hours at 37°C with 5% CO₂ to allow for receptor activation and reporter gene expression.[13]

• Luciferase Assay:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Add luciferase assay reagent to each well according to the manufacturer's protocol (this reagent typically lyses the cells and provides the substrate for the luciferase reaction).

  • Incubate for 5-10 minutes at room temperature to allow the luminescent signal to stabilize.

• Signal Measurement:

  • Measure the luminescence in each well using a plate-reading luminometer. The output is typically in Relative Light Units (RLU).

Data Analysis and Self-Validation:

• Fold Induction: For each well, divide the RLU value by the average RLU of the vehicle control wells to calculate the fold induction.

• Dose-Response Curve: Plot the fold induction against the log concentration of NPP.

• EC50 and Efficacy Determination: Use non-linear regression (sigmoidal dose-response) to calculate the EC50 value, which is the concentration of NPP that produces 50% of the maximal response. The maximal fold induction represents the efficacy of the compound relative to the positive control (DHT).

• Quality Control: The positive control (DHT) should yield a robust response with an EC50 value within the historically accepted range for the laboratory. A cytotoxicity assay should be run in parallel to ensure that any decrease in signal at high concentrations is not due to cell death.

Parameter	Description	Example Value
EC50	Effective Concentration, 50%; the concentration of an agonist that provokes a response halfway between the baseline and maximum response.	0.8 nM
Emax	The maximum response (efficacy) achievable by the agonist, often expressed as a percentage of the DHT response.	95% of DHT
PC10	The concentration that produces a 10% response above the baseline, used to estimate the minimum effective concentration.	0.05 nM

Conclusion: A Multi-Faceted Approach to Potency Assessment

The in vitro bioassays detailed in this guide provide robust, reproducible, and mechanistically relevant methods for assessing the androgenic potency of Nandrolone Phenylpropionate. The competitive binding assay offers a precise measure of the drug's affinity for its molecular target, the androgen receptor. Complementing this, the AR-driven reporter gene assay provides a functional readout of the cellular consequence of this binding, quantifying the compound's ability to drive gene transcription.

By employing these validated protocols, researchers, scientists, and drug development professionals can obtain a comprehensive profile of NPP's biological activity. This data is indispensable for ensuring product consistency, exploring structure-activity relationships, and contributing to the broader understanding of androgen receptor pharmacology.

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Application Note: Quantification of Nandrolone Phenylpropionate in Hair Samples for Forensic Toxicology

Abstract

This application note provides a comprehensive and validated protocol for the quantification of nandrolone phenylpropionate (NPP) in human hair samples. Hair analysis offers a wide window of detection, making it an invaluable matrix in forensic toxicology for monitoring the abuse of anabolic androgenic steroids. The methodology detailed herein adheres to the best practices recommended by the Society of Hair Testing (SoHT) and employs a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) technique for sensitive and specific detection. This guide is intended for researchers, scientists, and drug development professionals, offering a detailed workflow from sample preparation to data analysis, complete with scientific rationales for each procedural step.

Introduction: The Significance of Hair Analysis for NPP

Nandrolone phenylpropionate is an injectable anabolic androgenic steroid used to enhance muscle growth and physical performance.[1] Its detection in forensic contexts is crucial for anti-doping enforcement and in legal investigations. Unlike urine or blood, which provide a snapshot of recent use, hair acts as a long-term reservoir for drugs and their metabolites.[2] As hair grows, substances are incorporated into the hair shaft from the bloodstream, sweat, and sebum, providing a chronological record of exposure that can span months.[3]

The primary challenge in hair analysis is the low concentration of target analytes, often in the picogram per milligram (pg/mg) range.[4][5] Furthermore, the stability of esterified steroids like NPP during the extraction process is a critical consideration. This protocol is designed to address these challenges by preserving the integrity of the parent compound while ensuring high recovery and analytical sensitivity.

Scientific Principles and Methodological Rationale

Incorporation of NPP into Hair

Nandrolone phenylpropionate, being a lipophilic compound, is incorporated into the hair matrix primarily from the bloodstream into the cells of the hair follicle during formation.[2][3] It is also secreted onto the hair shaft via sweat and sebum, which can contribute to the overall concentration.[3] Understanding these incorporation pathways is vital for interpreting results, as external contamination must be rigorously differentiated from systemic exposure.

Decontamination: Ensuring Forensic Integrity

To eliminate the possibility of false positives from external contamination, a thorough decontamination procedure is the first and one of the most critical steps. The Society of Hair Testing (SoHT) recommends a combination of aqueous and organic solvent washes to remove environmental contaminants and residues from hair care products without significantly affecting the drug incorporated within the hair matrix.[6][7] This protocol adopts a sequential washing procedure with dichloromethane followed by an aqueous solution, which has been shown to be effective for various analytes.[8][9]

Extraction: Preserving the Ester Moiety

The choice of extraction method is paramount for the analysis of steroid esters. While alkaline hydrolysis is an effective method for extracting many drug classes from the hair matrix, it causes the cleavage of the ester bond, converting NPP to its parent hormone, nandrolone.[10] To specifically quantify NPP, a non-hydrolytic extraction with an organic solvent is necessary. Methanolic extraction has been demonstrated to effectively extract steroid esters from pulverized hair material without causing degradation.[10][11]

Analytical Technique: The Power of LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of trace-level compounds in complex biological matrices. Its high selectivity, achieved through Multiple Reaction Monitoring (MRM), and sensitivity make it ideal for detecting the low concentrations of NPP found in hair.[1] This method allows for the specific detection of the precursor ion of NPP and its characteristic product ions, providing a high degree of confidence in the identification and quantification.

Experimental Workflow and Protocols

The entire analytical process, from sample receipt to final report, is outlined below.

Figure 1: Overall workflow for the analysis of NPP in hair.

Protocol 1: Hair Sample Decontamination

• Rationale: This multi-step wash procedure is designed to remove external contaminants. Dichloromethane is an effective organic solvent for removing oils and lipids, while the subsequent aqueous wash helps remove water-soluble impurities.[8][9][12]

• Procedure:

  • Place approximately 50 mg of hair in a glass test tube.

  • Add 5 mL of dichloromethane and vortex for 2 minutes.

  • Discard the dichloromethane wash. Repeat this step.

  • Add 5 mL of deionized water and vortex for 2 minutes. Discard the water.

  • Add 5 mL of acetone and vortex for 2 minutes to facilitate drying. Discard the acetone.

  • Dry the hair sample completely under a stream of nitrogen or in a vacuum oven at 40°C.

Protocol 2: Methanolic Extraction of NPP

• Rationale: This protocol uses methanol incubation to extract NPP from the pulverized hair matrix. Pulverization increases the surface area, enhancing extraction efficiency. The use of an appropriate internal standard, such as testosterone-d3, is crucial for accurate quantification by correcting for matrix effects and procedural losses.[13]

• Procedure:

  • Pulverize the decontaminated and dried hair sample using a ball mill.

  • Transfer the powdered hair to a clean glass test tube.

  • Add 1 ng of testosterone-d3 (internal standard) in a small volume of methanol.

  • Add 2 mL of methanol to the tube.

  • Incubate the sample overnight (approximately 16 hours) at 45°C with gentle agitation.

  • Centrifuge the sample at 3000 rpm for 10 minutes.

  • Carefully transfer the methanolic supernatant to a new tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the mobile phase for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Instrumental Analysis

• Rationale: The chromatographic conditions are optimized to achieve good separation of NPP from potential interferences. The MS/MS parameters, specifically the MRM transitions, are selected for their specificity and intensity, ensuring reliable detection and quantification.[1]

• Instrumentation:

  • Liquid Chromatograph coupled with a Triple Quadrupole Mass Spectrometer.

  • LC Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start with 30% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode.

• MS/MS Parameters (MRM):

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)	Collision Energy (eV)
Nandrolone Phenylpropionate	407.3	275.2	105.1	15 / 25
Testosterone-d3 (IS)	292.3	109.2	97.1	20 / 30

Method Validation and Performance

A self-validating system requires rigorous assessment of its performance characteristics. This method has been validated according to established forensic toxicology guidelines, with performance metrics summarized below.

Calibration and Linearity

The method demonstrates excellent linearity over the typical concentration range found in forensic samples.

Parameter	Result
Calibration Range	1 pg/mg to 200 pg/mg
Correlation Coefficient (r²)	> 0.995
Weighing Scheme	1/x²

Sensitivity, Precision, and Accuracy

The limits of detection (LOD) and quantification (LOQ) are sufficient for detecting typical NPP concentrations in hair. Precision and accuracy meet the stringent requirements for forensic analysis.[5][14]

Parameter	Specification	Result
Limit of Detection (LOD)	Signal-to-Noise > 3	0.5 pg/mg
Limit of Quantification (LOQ)	Signal-to-Noise > 10	1.0 pg/mg
Intra-day Precision (%CV at 10 pg/mg)	< 15%	11.2%[5]
Inter-day Precision (%CV at 10 pg/mg)	< 15%	15.1%[5]
Accuracy (% Bias)	Within ±15% of nominal value	-5.8% to +8.2%
Extraction Recovery	Consistent and reproducible	81.7% for Nandrolone (indicative for NPP)[5]

Data Interpretation

A positive result for nandrolone phenylpropionate is confirmed by the presence of both the quantifier and qualifier ion transitions at the correct retention time, with an ion ratio within ±20% of that of a known standard. The concentration is calculated from the calibration curve using the response ratio of the analyte to the internal standard.

It is important to note that a single positive hair test may not be sufficient to determine the exact time of administration, especially with chronic use.[15] Segmental analysis, where the hair shaft is cut into sections (e.g., 1 cm segments corresponding to approximately one month of growth), can provide a more detailed timeline of exposure.[8]

Chemical Structure and Fragmentation

Understanding the fragmentation pattern of NPP is key to developing a robust MS/MS method. The primary fragmentation involves the cleavage of the ester bond and characteristic fragmentation of the steroid backbone.

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• 11. Compared interest between hair analysis and urinalysis in doping controls. Results for amphetamines, corticosteroids and anabolic steroids in racing cyclists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Comparison of different extraction procedures for drugs in hair of drug addicts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Nandrolone Phenylpropionate (NPP) Formulation for In Vivo Research

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Nandrolone Phenylpropionate (NPP) solubility and formulation. As a highly lipophilic ester, NPP presents significant challenges for researchers aiming to prepare stable, injectable solutions for in vivo studies. This guide is structured as a series of frequently asked questions and troubleshooting scenarios to provide direct, actionable solutions to common experimental hurdles. We will delve into the causality behind formulation choices, ensuring your experimental design is robust, reproducible, and built on a foundation of scientific integrity.

Part 1: Foundational Knowledge & Initial Troubleshooting

Question 1: I've just started working with NPP. What are its basic solubility characteristics and why is it so difficult to dissolve for injections?

Answer: Nandrolone phenylpropionate (NPP) is a synthetic anabolic steroid derived from testosterone.[1] Its chemical structure, specifically the 17β-phenylpropionate ester group, makes it highly lipophilic, or "fat-soluble."[2] This is quantified by its high octanol-water partition coefficient (LogP), which is a measure of a compound's hydrophobicity.[3]

The core challenge is that in vivo research, particularly parenteral (injectable) administration, requires a sterile liquid dosage form. NPP is practically insoluble in water, which is the primary biological solvent.[4] Therefore, you cannot simply dissolve it in saline or phosphate-buffered saline (PBS) as you would with a water-soluble compound.

The primary difficulties arise from:

• High Lipophilicity: It preferentially dissolves in non-polar solvents like oils and lipids rather than aqueous systems like blood or interstitial fluid.[5]

• Crystalline Structure: In its solid form, NPP is a stable crystalline powder.[4] Significant energy is required to break this crystal lattice before it can be solvated, a factor governed by its melting point.[5]

• Biocompatibility Constraints: The solvents and excipients used to dissolve NPP must be sterile, non-toxic, and biocompatible for in vivo use. This limits the available options compared to in vitro experiments.[6]

To create a successful injectable formulation, you must use specialized vehicles like pharmaceutical-grade oils or employ advanced solubilization techniques using co-solvents and other excipients.[7][8]

Question 2: My NPP powder won't dissolve in my chosen vegetable oil, even with heating and vortexing. What am I doing wrong?

Answer: This is a very common issue. While NPP is soluble in oils, achieving a desired concentration (e.g., 25-50 mg/mL) often requires more than just simple mixing. The issue likely lies in one of three areas: solubility limits, the choice of oil, or the need for formulation aids.

Causality & Troubleshooting Steps:

• Understand Solubility Limits: Every solvent has a saturation point for a given solute. You may be exceeding the intrinsic solubility of NPP in that specific oil. While exact numbers are scarce in literature, fixed oils like sesame, cottonseed, or castor oil are common vehicles, but they are not aggressive solvents.[9]

• The Role of Co-solvents: To overcome this, the standard practice is to use a co-solvent system . Co-solvents are water-miscible organic solvents that, when combined with the primary oil vehicle, drastically increase the drug's solubility.[10]

  • Benzyl Benzoate (BB): This is a powerful and widely used solvent in steroid formulations. Its primary role is to dissolve the raw steroid powder.[11]

  • Benzyl Alcohol (BA): While also acting as a co-solvent, BA is primarily included as a bacteriostatic preservative, which is essential for multi-dose vials.[7][11]

• The Impact of Viscosity: Some oils, like castor oil, are highly viscous and can hinder the dissolution process by slowing molecular diffusion.[12] Warming the oil can help reduce viscosity and improve dissolution kinetics, but it may not be enough on its own.[13]

A typical starting point is not to dissolve the NPP directly in the oil, but to first dissolve it in a mixture of Benzyl Benzoate and Benzyl Alcohol, and then dilute this concentrate with the carrier oil.

Below is a workflow to guide your decision-making process for formulation strategy.

Formulation Strategy Decision Workflow for NPP.

Part 2: Step-by-Step Protocols & Quantitative Data

Question 3: Can you provide a reliable, step-by-step protocol for preparing a 50 mg/mL NPP solution for a pilot animal study?

Answer: Absolutely. This protocol is a standard, field-proven method for creating a stable and injectable oil-based steroid solution. It is a self-validating system because it includes a final step for concentration verification.

Protocol B: Standard Co-Solvent Formulation (Yields 10 mL of 50 mg/mL NPP)

Materials:

• Nandrolone Phenylpropionate (NPP) powder: 500 mg

• Benzyl Alcohol (BA), USP/NF grade: 0.2 mL (2% v/v)

• Benzyl Benzoate (BB), USP/NF grade: 2.0 mL (20% v/v)

• Carrier Oil (e.g., sterile Sesame Oil, Grapeseed Oil, or Ethyl Oleate): 7.3 mL (q.s. to 10 mL)

• Sterile 20 mL glass vial with self-healing injection port

• Sterile 0.22 µm syringe filter (hydrophobic, e.g., PTFE)

• Sterile syringes (10 mL, 3 mL) and needles (e.g., 18G for drawing, 23-25G for injection)

• Digital scale (0.001 g accuracy), weigh boat

• Beaker, magnetic stirrer, and stir bar (optional)

Methodology:

• Weighing the API: Accurately weigh 500 mg of NPP powder and place it into the sterile 20 mL glass vial.

• Adding Solvents: Using separate sterile syringes, add 0.2 mL of Benzyl Alcohol and 2.0 mL of Benzyl Benzoate to the vial containing the NPP powder.

  • Expertise Note: Adding the BA and BB first creates a powerful solvent environment that will fully dissolve the NPP powder before the less effective oil carrier is introduced. This prevents clumping.[11]

• Dissolution: Gently swirl or sonicate the vial. You can also warm it in a water bath (approx. 40-50°C) to expedite dissolution. The solution should become completely clear with no visible crystals or "swirls" of undissolved powder. This is a critical visual checkpoint.

• Adding the Carrier Oil: Once the NPP is fully dissolved, add 7.3 mL of your chosen carrier oil to the vial. Swirl thoroughly to ensure the mixture is homogenous. The final volume will be slightly more than 10 mL due to the volume displacement of the dissolved powder, which is accounted for in the final concentration.

• Sterile Filtration: This is the most critical step for in vivo safety.

  • Attach an 18G needle to a 10 mL sterile syringe and draw up the entire NPP solution.

  • Remove the 18G needle and attach the sterile 0.22 µm syringe filter to the syringe.

  • Attach a new sterile needle (e.g., 21G) to the outlet of the filter.

  • Carefully uncap a new, sterile final vial. Puncture the septum and slowly push the plunger to filter the solution into the final sterile vial.

  • Trustworthiness Note: This step removes any potential microbial contamination.[14][15] Using a filter designed for oils/solvents (like PTFE) is crucial to prevent filter degradation and ensure flow.[16] High viscosity can make this step difficult; warming the solution slightly can help.[12]

• Verification (Self-Validation): Before use, it is highly recommended to verify the final concentration. Dilute an aliquot of the final sterile solution in an appropriate solvent (e.g., acetonitrile or methanol) and analyze it via HPLC-UV.[17][18] This confirms the accuracy of your preparation and checks for degradation.[19][20]

Table 1: Comparison of Common Pharmaceutical Excipients for NPP Formulation

Excipient	Function	Typical Concentration	Key Considerations
Carrier Oils
Sesame Oil	Vehicle	q.s. to 100%	Good biocompatibility, moderate viscosity.[9]
Grapeseed Oil	Vehicle	q.s. to 100%	Lower viscosity than sesame oil, good stability.
Ethyl Oleate	Vehicle / Co-Solvent	q.s. to 100%	Very low viscosity, can reduce injection pain, but may cause inflammation in some models.[9]
Miglyol® / MCT Oil	Vehicle	q.s. to 100%	Low viscosity, highly stable, synthetic origin ensures purity.[9]
Co-Solvents
Benzyl Benzoate (BB)	Solubilizer	10 - 30% v/v	Excellent for dissolving steroid powders. High concentrations can cause irritation.[11]
Propylene Glycol	Co-Solvent	5 - 20% v/v	Water-miscible solvent, can be used in some parenteral formulations.[7][21]
Preservatives
Benzyl Alcohol (BA)	Preservative, Co-Solvent	0.9 - 2% v/v	Bacteriostatic agent. Can cause pain at the injection site if concentration is too high.[7][11]

Part 3: Advanced Troubleshooting & Alternative Strategies

Question 4: My final solution is clear after preparation, but after a few days, I see small crystals forming, especially when stored at room temperature. What causes this "crashing" and how can I prevent it?

Answer: This phenomenon, known as "crashing" or precipitation, occurs when the formulation can no longer keep the drug in a supersaturated state.[22] It indicates that your formulation is unstable.

Causality & Prevention:

• Insufficient Solubilizing Power: The most common cause is an insufficient amount of co-solvent (usually Benzyl Benzoate) for the given concentration of NPP. While the solution may be clear when warm, as it cools to room temperature, the kinetic energy of the molecules decreases, and the solvent's capacity to hold the drug in solution diminishes.[23]

  • Solution: Increase the percentage of Benzyl Benzoate. For a 50 mg/mL solution, a 20% BB concentration is usually robust. If you are attempting a higher concentration (e.g., 100 mg/mL), you may need to increase the BB to 25-30% and proportionally decrease the carrier oil.

• Temperature Fluctuation: Storing the solution in an environment with significant temperature swings can promote crystallization.

  • Solution: Store the final product in a stable, controlled environment. While refrigeration can slow degradation, it can also exacerbate precipitation of poorly soluble compounds. Controlled room temperature is often best for oil-based steroid solutions.

• Moisture Contamination: Accidental introduction of even trace amounts of water can dramatically reduce the solubility of a highly lipophilic compound like NPP in an oil-based system, acting as an "anti-solvent."

  • Solution: Ensure all glassware, solvents, and equipment are completely anhydrous (dry).

The relationship between these components is key to stability.

Interplay of Formulation Components and Key Parameters.

Question 5: My formulation is stable, but it's very thick (viscous) and difficult to draw into a syringe and inject. How can I reduce the viscosity?

Answer: High viscosity is a common problem, especially with high-concentration formulations or when using certain carrier oils like castor oil.[12] Viscosity is a measure of a fluid's resistance to flow and directly impacts the force required for injection.[24]

Strategies to Reduce Viscosity:

• Change the Carrier Oil: This is the most effective method. Different pharmaceutical oils have vastly different viscosities. Switching from a high-viscosity oil (like castor oil) to a lower-viscosity one can make a significant difference.

  • Ethyl Oleate: An ester of oleic acid and ethanol, it is one of the lowest viscosity carriers available. It acts as both a vehicle and a co-solvent and can significantly reduce injection pain.[9]

  • Miglyol® (MCT Oil): Medium-chain triglycerides are also low-viscosity options that offer high stability and purity.[9]

  • Grapeseed Oil: Generally has a lower viscosity than sesame or cottonseed oil.

• Increase Co-solvent Ratio: While Benzyl Benzoate's primary role is solubilization, both it and Ethyl Oleate have lower viscosities than most fixed oils. Increasing their proportion relative to the main carrier oil will decrease the overall viscosity of the final product. However, this must be balanced against potential tissue irritation.[11]

• Gentle Warming: As a practical measure during administration, gently warming the vial in your hand or a bowl of warm water for a few minutes before drawing it into the syringe will temporarily reduce its viscosity, making injection easier.[13]

Table 2: Approximate Viscosity of Common Carrier Oils

Carrier Oil	Approximate Viscosity at 20°C (mPa·s or cP)	Notes
Castor Oil	~900 - 1000	Very high viscosity, slow release.[12]
Sesame Oil	~65 - 75	Moderate viscosity, widely used.[9]
Cottonseed Oil	~60 - 70	Similar to sesame oil.
Grapeseed Oil	~50 - 60	Lower viscosity, good choice for injectability.
Miglyol® / MCT Oil	~25 - 35	Low viscosity, very stable.[9]
Ethyl Oleate	~5 - 10	Very low viscosity, excellent for reducing pain.[9]

Note: Values are approximate and can vary based on grade and temperature.

By carefully selecting the components of your formulation based on these principles, you can develop a stable, effective, and easily administrable solution for your in vivo research with Nandrolone Phenylpropionate.

References

• 1. Nandrolone phenylpropionate - Wikipedia [en.wikipedia.org]
• 2. endocrine.org [endocrine.org]
• 3. Nandrolone Phenylpropionate | C27H34O3 | CID 229455 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Nandrolone phenylpropionate (PIM 909) [inchem.org]
• 5. mdpi.com [mdpi.com]
• 6. chemintel360.com [chemintel360.com]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. Excipients and Their Use in Injectable Products | PDA Journal of Pharmaceutical Science and Technology [journal.pda.org]
• 9. redmondpharmacy.com [redmondpharmacy.com]
• 10. Co-solvent: Significance and symbolism [wisdomlib.org]
• 11. Injectable Steroids: Why Your Shots are Painful and Ineffective | Anabolic Planner [anabolicplanner.com]
• 12. ondrugdelivery.com [ondrugdelivery.com]
• 13. harmreductionwa.org [harmreductionwa.org]
• 14. Sterization Filtration &amp; Bioburden Control – Membrane Solutions [membrane-solutions.com]
• 15. A guide to sterile filtration solutions for critical applications - Atlas Copco Canada [atlascopco.com]
• 16. brotherfiltration.com [brotherfiltration.com]
• 17. Analysis of nandrolone esters in oily injections by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ptfarm.pl [ptfarm.pl]
• 19. Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. medipol.edu.tr [medipol.edu.tr]
• 21. US8026276B2 - Parenteral CCI-779 formulations containing cosolvents, an antioxidant, and a surfactant - Google Patents [patents.google.com]
• 22. Haste Makes Waste: The Interplay Between Dissolution and Precipitation of Supersaturating Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. The Importance of Viscosity on Pharmaceutical and Bio-Pharmaceutical Processing | Adam fabriwerk [adamfabriwerk.com]

Troubleshooting nandrolone phenylpropionate instability in aqueous solutions

A Guide for Researchers on Troubleshooting Instability in Aqueous Solutions

Welcome to the technical support center for Nandrolone Phenylpropionate (NPP). As Senior Application Scientists, we understand the critical importance of sample integrity in research and development. NPP's inherent chemical properties present unique challenges when working with aqueous systems. This guide is designed to provide you with in-depth, practical solutions to troubleshoot and overcome common stability issues, ensuring the accuracy and reproducibility of your experiments.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Root Cause

This section addresses the fundamental reasons behind NPP instability. Understanding the "why" is the first step toward developing a robust solution.

Q1: Why is my freshly prepared Nandrolone Phenylpropionate aqueous solution cloudy or forming a precipitate?

Answer: This is the most common issue encountered and is almost always due to NPP's poor aqueous solubility.

Nandrolone Phenylpropionate is a highly lipophilic molecule, a characteristic quantified by its high LogP value.[1] It is an ester of nandrolone, and the addition of the phenylpropionate group significantly increases its lipophilicity, making it "practically insoluble in water".[2][3] When you attempt to dissolve NPP in a purely aqueous buffer or medium, it will likely exceed its solubility limit, resulting in the formation of a fine precipitate or a cloudy suspension.

Key Physicochemical Properties of NPP:

Property	Value	Source
Molecular Formula	C₂₇H₃₄O₃	[1][4][5]
Molecular Weight	406.6 g/mol	[1][4]
Aqueous Solubility	Very Low / Practically Insoluble	[2][3]
LogP	~2.62	[1]
Common Solvents	Soluble in ethanol, DMSO, chloroform, fatty oils	[2][4][6]

Q2: My NPP solution was initially clear but became unstable over time. What chemical degradation is occurring?

Answer: The primary chemical degradation pathway for NPP in aqueous solutions is hydrolysis .

NPP is an ester. The ester bond connecting nandrolone to the phenylpropionate moiety is susceptible to cleavage in the presence of water, a process called hydrolysis.[7] This reaction breaks NPP down into its parent compound, nandrolone, and 3-phenylpropionic acid.

This hydrolytic degradation is significantly accelerated by non-neutral pH conditions. Forced degradation studies have shown that NPP degrades substantially in both acidic and basic environments, with nandrolone being the major degradation product.[8] Conversely, the molecule shows high stability against thermal stress, oxidation, and photolysis under typical experimental conditions.[8]

Summary of NPP Forced Degradation Findings:

Stress Condition	Observation	Primary Degradant
Acidic (0.5N HCl)	Significant Degradation (3.5%)	Nandrolone
Basic (0.5N NaOH)	Significant Degradation (6.7%)	Nandrolone
Oxidative (5% H₂O₂)	No Significant Degradation	N/A
Thermal (70°C)	No Significant Degradation	N/A
Photolytic	No Significant Degradation	N/A
(Data adapted from Bharti, A. et al., 2021)[8]

Part 2: Troubleshooting Guides - Diagnosis and Resolution

This section provides a logical workflow and actionable steps to address instability issues as they arise during your experiments.

Troubleshooting Workflow for NPP Instability

Caption: A logical workflow for troubleshooting NPP instability.

Q3: How do I determine if my issue is precipitation or chemical degradation?

Answer: A combination of simple physical tests and definitive analytical methods can distinguish between these two issues.

• Physical Intervention (Diagnostic):

  • Temperature: Gently warm the solution. If the cloudiness disappears and the solution becomes clear, it is likely a precipitation issue due to temperature-dependent solubility. However, allow it to return to room temperature to see if it crashes out again.[9]

  • Co-solvent Addition: Add a small percentage (e.g., 5-10%) of an organic co-solvent in which NPP is highly soluble, such as ethanol or DMSO. If the solution clears, the problem is solubility-related.

• Analytical Confirmation (Definitive):

  • HPLC Analysis: This is the gold standard. A stability-indicating HPLC method will clearly show if degradation has occurred.

    • Precipitation: The concentration of the main NPP peak will be lower than expected, but no significant new peaks will appear.

    • Degradation: The area of the NPP peak will decrease over time, accompanied by a corresponding increase in the area of one or more new peaks, such as the nandrolone degradant.[8]

Q4: What formulation strategies can I use to prepare a stable NPP aqueous solution for my experiments?

Answer: Creating a stable aqueous formulation requires addressing both solubility and hydrolysis. The key is to modify the vehicle to be more hospitable to the lipophilic NPP molecule while maintaining a neutral pH.

• pH Control:

  • Mechanism: Since hydrolysis is catalyzed by both acid and base, maintaining a neutral pH (6.5-7.5) is critical.[8]

  • Action: Use a suitable biological buffer (e.g., phosphate-buffered saline, PBS) to prepare your solution. Avoid highly acidic or alkaline conditions unless required by the experimental design.

• Co-solvents:

  • Mechanism: Co-solvents are water-miscible organic solvents that reduce the overall polarity of the aqueous vehicle, thereby increasing the solubility of non-polar compounds like NPP.

  • Action: Prepare a concentrated stock of NPP in 100% DMSO or ethanol.[4] Then, perform a serial dilution into your aqueous buffer. Crucially, ensure the final concentration of the organic solvent is low enough (typically <1%, often <0.1%) to not interfere with your biological system. Always run a vehicle control in your experiments.

• Surfactants and Solubilizing Agents:

  • Mechanism: Surfactants form micelles in aqueous solutions above a certain concentration (the critical micelle concentration). These micelles have a hydrophobic core that can encapsulate NPP, effectively solubilizing it in the bulk aqueous phase.

  • Action: Non-ionic surfactants like Tween® 80 or Kolliphor® HS are commonly used.[10][11] Prepare the solution by first dissolving the surfactant in the aqueous buffer, followed by the addition of NPP (often from a concentrated stock in a co-solvent). Gentle agitation or sonication can aid dissolution.

Part 3: Key Experimental Protocols

These protocols provide validated, step-by-step methods for analyzing and formulating NPP.

Protocol 1: Stability-Indicating RP-HPLC Method for NPP

This method is adapted from validated procedures and can be used to quantify NPP and detect its primary hydrolytic degradant, nandrolone.[8][12][13]

• Instrumentation: HPLC with UV or PDA Detector.

• Column: C18 reverse-phase column (e.g., Inertsil ODS-3V, 250 mm x 4.6 mm, 5 µm).[8]

• Mobile Phase A: 0.1% Orthophosphoric Acid in 90:10 (v/v) Water:Methanol.[8]

• Mobile Phase B: Acetonitrile.[8]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• Detection Wavelength: 240 nm.[4][8][13]

• Injection Volume: 20 µL.

• Diluent: 20:80 (v/v) Water:Acetonitrile.[8]

Procedure:

• Standard Preparation: Prepare a 100 µg/mL stock solution of NPP reference standard in the diluent. Create a calibration curve by making serial dilutions (e.g., 1-50 µg/mL).

• Sample Preparation: Dilute your experimental aqueous NPP solution with the diluent to fall within the range of the calibration curve. For example, if your target concentration is 200 µg/mL, dilute it 1:10 with the diluent to get a final concentration of 20 µg/mL.

• Chromatographic Run: Use a gradient elution program (specifics may need to be optimized for your system, but a linear gradient from ~50% B to 90% B over 20-30 minutes is a good starting point).

• Analysis:

  • The NPP peak should have a distinct retention time (e.g., ~26 minutes in the reference method).[8]

  • Look for the appearance of an earlier-eluting peak corresponding to the more polar nandrolone degradant.

  • Quantify the decrease in the NPP peak area over time to determine the rate of degradation.

The Primary Degradation Pathway: Ester Hydrolysis

Caption: Hydrolysis of NPP into its constituent molecules.

Protocol 2: Preparation of a Stabilized Aqueous NPP Working Solution

This protocol provides an example of using a co-solvent and surfactant to prepare a 10 µM working solution for cell culture experiments.

Materials:

• Nandrolone Phenylpropionate (NPP) powder

• DMSO (sterile, cell-culture grade)

• Tween® 80 (sterile)

• Phosphate-Buffered Saline (PBS), sterile

Procedure:

• Prepare a 10 mM Stock in DMSO:

  • Weigh out 4.066 mg of NPP.

  • Dissolve it in 1 mL of DMSO to create a 10 mM concentrated stock solution. This stock is stable when stored at -20°C.[10]

• Prepare a 0.1% Tween® 80 Vehicle Solution:

  • In a sterile tube, add 100 µL of a 10% sterile Tween® 80 stock solution to 9.9 mL of sterile PBS. Mix thoroughly. This is your working vehicle.

• Prepare the 10 µM NPP Working Solution:

  • Add 10 µL of the 10 mM NPP stock solution (from Step 1) to 9.99 mL of the 0.1% Tween® 80 vehicle (from Step 2).

  • Vortex gently to ensure complete mixing. The final concentration will be 10 µM NPP in PBS with 0.1% DMSO and ~0.1% Tween® 80.

• Prepare the Vehicle Control:

  • It is essential to prepare a matched vehicle control.

  • Add 10 µL of pure DMSO to 9.99 mL of the 0.1% Tween® 80 vehicle. This control contains all components except for NPP and should be used in all experiments.

• Final Use:

  • This working solution should be prepared fresh before each experiment. While more stable than a simple aqueous solution, long-term stability is not guaranteed. Confirm stability for your specific experimental duration using the HPLC method if necessary.

References

• PubChem. (n.d.). Nandrolone Phenylpropionate. National Center for Biotechnology Information. Retrieved from [Link]

• Bharti, A., & Jeyaseelan, C. (2021). A Stability Indicating UV-HPLC Method for the Determination of Potential Impurities in Nandrolone Phenylpropionate Active pharmaceutical. Acta Pharmaceutica Sciencia, 59(3).
• van der Vies, J. (1965). On The Mechanism of Action of Nandrolone Phenylpropionate and Nandrolone Decanoate in Rats. Acta Endocrinologica, 49(2), 271-282.

• PubChem. (n.d.). Nandrolone. National Center for Biotechnology Information. Retrieved from [Link]

• Patsnap Synapse. (2024). What is the mechanism of Nandrolone Phenpropionate? Retrieved from [Link]

• Mukherjee, J., Das, A., Chakrabarty, U. S., Sahoo, B. K., Dey, G., Choudhury, H., & Pal, T. K. (2010). DEVELOPMENT AND VALIDATION OF RP HPLC METHOD TO DETERMINE NANDROLONE PHENYLPROPIONATE IN DIFFERENT PHARMACEUTICAL FORMULATIONS. Acta Poloniae Pharmaceutica, 67(2), 155-159.

• BioCrick. (n.d.). Nandrolone phenylpropionate. Retrieved from [Link]

• OutlawMuscle Forums. (2010). Stability of nandrolone phenylpropionate VS nandrolone propionate. Retrieved from [Link]

• Wikipedia. (n.d.). Nandrolone phenylpropionate. Retrieved from [Link]

• PubMed. (2010). Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2010). Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations. Retrieved from [Link]

• Kalicharan, R., Schot, P., & Schobben, J. (2016). Where does hydrolysis of nandrolone decanoate occur in the human body after release from an oil depot? European Journal of Pharmaceutical Sciences, 93, 340-346.

• INCHEM. (1998). Nandrolone phenylpropionate (PIM 909). International Programme on Chemical Safety. Retrieved from [Link]

• Minto, C. F., Howe, C., Wishart, S., Conway, A. J., & Handelsman, D. J. (1997). Pharmacokinetics and pharmacodynamics of nandrolone esters in oil vehicle: effects of ester, injection site and injection volume. The Journal of Pharmacology and Experimental Therapeutics, 281(1), 93-102.

• NIST. (n.d.). Nandrolone phenpropionate. National Institute of Standards and Technology. Retrieved from [Link]

• Mor, S., Diwan, A., & Kalra, R. (2016).

Sources

• 1. Nandrolone Phenylpropionate | C27H34O3 | CID 229455 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nandrolone phenylpropionate | 62-90-8 [chemicalbook.com]
• 3. Nandrolone | C18H26O2 | CID 9904 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Nandrolone phenpropionate [webbook.nist.gov]
• 6. Nandrolone phenylpropionate | CAS:62-90-8 | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. academic.oup.com [academic.oup.com]
• 8. medipol.edu.tr [medipol.edu.tr]
• 9. Stability of nandrolone phenylpropionate VS nandrolone propionate | OutlawMuscle [outlawmuscle.com]
• 10. Nandrolone phenylpropionate | Androgen Receptor | TargetMol [targetmol.com]
• 11. pharmacophorejournal.com [pharmacophorejournal.com]
• 12. ptfarm.pl [ptfarm.pl]
• 13. Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization and Troubleshooting for HPLC Analysis of Nandrolone Phenylpropionate (NPP)

Welcome to the technical support guide for the HPLC analysis of Nandrolone Phenylpropionate (NPP). As a Senior Application Scientist, I have designed this resource to move beyond simple protocols and provide you with the underlying scientific principles and field-tested insights needed to develop robust, accurate, and reliable analytical methods. This guide is structured to help you anticipate challenges, troubleshoot effectively, and ensure the integrity of your results.

Section 1: Foundational Method Development FAQs

This section addresses the initial decisions you'll make when establishing an HPLC method for NPP.

Question: What is the best type of HPLC column to start with for Nandrolone Phenylpropionate analysis?

Answer: For Nandrolone Phenylpropionate, a reversed-phase (RP) column is the industry standard and the most effective starting point. Specifically, a C18 (ODS) or a CN (cyanopropyl) column is recommended.

• Scientist's Rationale: NPP is a moderately non-polar anabolic steroid ester. Reversed-phase chromatography, which uses a non-polar stationary phase and a polar mobile phase, is ideally suited for retaining and separating such molecules[1].

  • C18 (ODS - Octadecylsilane): This is the workhorse of reversed-phase HPLC. Its long alkyl chains provide strong hydrophobic interactions, leading to excellent retention for non-polar compounds like NPP. An Inertsil ODS-3V (250 mm x 4.6 mm, 5 µm) column has been successfully used to separate NPP from its potential impurities[2].

  • CN (Cyanopropyl): A CN column offers alternative selectivity. It is less hydrophobic than a C18 and can provide unique separation characteristics, especially if you encounter co-elution problems with impurities on a C18 column. A Luna Phenomenex CN column (250 mm x 4.6 mm, 5 µm) has also been validated for NPP analysis[3][4][5].

Question: How do I select an appropriate mobile phase and detection wavelength for NPP?

Answer: A common and effective mobile phase is a mixture of acetonitrile (ACN) and water or a buffer. The optimal UV detection wavelength is 240 nm.

• Scientist's Rationale:

  • Mobile Phase: The ratio of ACN to the aqueous component controls the retention time. Increasing the ACN concentration will decrease the retention time. For method development, starting with an isocratic mixture of 10 mM phosphate buffer and acetonitrile (50:50, v/v) is a good baseline[3][4][5]. For separating NPP from its impurities, a gradient elution may be necessary. For instance, a gradient using 0.1% orthophosphoric acid in a water/methanol mixture as mobile phase A and acetonitrile as mobile phase B has proven effective for a stability-indicating method[2].

  • Detection Wavelength: NPP has a UV absorbance maximum around 240 nm. Setting the detector to this wavelength provides the best sensitivity for the analyte[2][3][6]. If analyzing for specific impurities, a secondary wavelength (e.g., 210 nm) or a Photo Diode Array (PDA) detector might be required to ensure all compounds are detected and to perform peak purity analysis[2].

Workflow for Initial Method Development

Below is a systematic approach to developing your initial HPLC method.

Caption: A logical workflow for systematic HPLC method development for NPP.

Section 2: Troubleshooting Common Chromatographic Problems

This section provides solutions to specific issues you may encounter during your experiments.

Problem Category	Common Symptoms
Peak Shape Issues	Tailing peaks, fronting peaks, split peaks.
Retention Time Drift	Retention time consistently increasing or decreasing.
Resolution Problems	Co-eluting or poorly separated peaks.
Baseline Irregularities	High noise, drifting baseline, ghost peaks.

Question: My Nandrolone Phenylpropionate peak is tailing. What is the cause and how can I fix it?

Answer: Peak tailing for a compound like NPP is most often caused by secondary interactions between the analyte and active sites (silanols) on the HPLC column packing material or by column overload.

• Scientist's Rationale:

  • Silanol Interactions: Standard silica-based columns have residual silanol groups (-Si-OH) on their surface. These sites can be acidic and interact with any basic functional groups on the analyte, causing a portion of the analyte molecules to lag behind the main peak, resulting in tailing[7]. While NPP itself is not strongly basic, this effect can still occur.

  • Column Overload: Injecting too much sample mass onto the column can saturate the stationary phase, leading to a distorted, tailing peak shape.

  • Mismatched Sample Solvent: If the sample is dissolved in a much stronger solvent than the mobile phase, it can cause peak distortion.

• Troubleshooting Steps:

  • Modify the Mobile Phase: Add a small amount of acid, such as 0.1% orthophosphoric acid or formic acid, to the aqueous portion of your mobile phase[2][8]. This protonates the silanol groups, "masking" them and preventing secondary interactions.

  • Reduce Injection Volume/Concentration: Perform a dilution series of your sample (e.g., inject 10 µL, 5 µL, and 2 µL) or reduce the sample concentration. If the peak shape improves with less mass injected, you were overloading the column.

  • Match Sample Solvent: Ensure your sample diluent is as close in composition to your mobile phase as possible. If you must use a stronger solvent to dissolve the sample, inject the smallest possible volume[9].

  • Check Column Health: A deteriorating column with void formation or contaminated packing can also cause tailing. Try flushing the column or replacing it if the problem persists across different methods.

Troubleshooting Decision Tree for Peak Shape Problems

Caption: A decision tree for diagnosing and solving common peak shape issues.

Question: My retention times are shifting between injections. What's causing this instability?

Answer: Drifting retention times are typically caused by four main factors: insufficient column equilibration, changes in mobile phase composition, fluctuating column temperature, or pump/hardware issues.

• Scientist's Rationale:

  • Equilibration: The column's stationary phase needs to fully equilibrate with the mobile phase to provide a stable chemical environment. If the equilibration time is too short, especially when using buffers or ion-pairing agents, the retention times will drift as the column slowly reaches equilibrium.

  • Mobile Phase: If the mobile phase is not prepared consistently or if one component evaporates faster than another (especially in pre-mixed bottles left open), its composition will change over time, altering retention.

  • Temperature: Column temperature directly affects retention. A change of just 1°C can alter retention times by 1-2%. Most modern HPLC systems have a column thermostat for this reason. A stable temperature of 40°C has been shown to provide robust results for NPP analysis[2].

  • Pump Performance: Inconsistent flow from the pump due to air bubbles, worn seals, or faulty check valves will cause retention times to fluctuate.

• Troubleshooting Steps:

  • Ensure Proper Equilibration: When starting a new method or after changing the mobile phase, equilibrate the column for at least 15-20 column volumes. For a 250 x 4.6 mm column at 1 mL/min, this is about 30-40 minutes.

  • Prepare Fresh Mobile Phase: Prepare mobile phase fresh daily and keep bottles capped to prevent evaporation. If using a gradient, ensure the online degasser is functioning correctly.

  • Use a Column Thermostat: Set the column oven to a stable temperature, such as 40°C, to eliminate ambient temperature fluctuations as a source of variability[2].

  • Purge and Prime the Pump: If you suspect pump issues, purge all solvent lines to remove air bubbles. If the problem persists, it may indicate a need for pump maintenance (e.g., replacing seals or check valves).

Section 3: Advanced Protocols - Stability-Indicating Method

For drug development and quality control, it is critical to use a "stability-indicating" method. This is an analytical method that can accurately quantify the active pharmaceutical ingredient (API) in the presence of its impurities, excipients, and degradation products. Forced degradation studies are essential for developing such a method[10].

Question: How do I perform a forced degradation study for Nandrolone Phenylpropionate to develop a stability-indicating HPLC method?

Answer: A forced degradation study involves subjecting the NPP sample to harsh chemical and physical conditions to intentionally produce degradation products. The goal is to challenge the HPLC method to prove it can separate the intact NPP from any degradants that might form during the product's shelf life.

• Scientist's Rationale: By generating potential degradation products, you can ensure your method's specificity. The International Council for Harmonisation (ICH) guidelines recommend stress testing to demonstrate the stability-indicating capability of an analytical method[2][3]. Studies have shown that NPP is particularly susceptible to degradation under acidic and basic conditions[2].

Experimental Protocol: Forced Degradation of NPP

This protocol outlines the steps to stress an NPP sample under various conditions.

• Sample Preparation: Prepare a stock solution of NPP in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 400 µg/mL)[2].

• Stress Conditions: For each condition, mix the NPP stock with the stressor and incubate. Also, prepare a blank solution (stressor + solvent without NPP) for each condition.

  • Acid Hydrolysis: Mix with 0.1 M HCl and heat at 80°C for 2 hours.

  • Base Hydrolysis: Mix with 0.1 M NaOH and heat at 80°C for 2 hours.

  • Oxidative Degradation: Mix with 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Expose solid NPP powder to 105°C for 24 hours, then dissolve.

  • Photolytic Degradation: Expose the NPP solution to UV light (e.g., in a photostability chamber) for an extended period.

• Neutralization (for Acid/Base): After incubation, cool the acid and base-stressed samples to room temperature and neutralize them with an equimolar amount of base or acid, respectively. This is critical to stop the reaction and prevent damage to the HPLC column.

• Analysis:

  • Inject the unstressed NPP sample, the stressed samples, and the blank solutions into the HPLC system.

  • Use a PDA detector if available. This allows you to check for co-elution by assessing the peak purity of the main NPP peak in the chromatograms of the stressed samples.

• Evaluation:

  • The method is considered stability-indicating if the degradation product peaks are well-resolved from the main NPP peak (resolution > 1.5).

  • The mass balance should be assessed to ensure that the decrease in the NPP peak area corresponds to the increase in the area of the degradation product peaks.

Workflow for Forced Degradation Study

Caption: Experimental workflow for conducting a forced degradation study.

Section 4: Summary of Recommended HPLC Parameters

This table provides validated starting conditions for the analysis of Nandrolone Phenylpropionate. These should be considered a starting point for your specific application and may require further optimization.

Parameter	Recommended Condition 1 (Isocratic)	Recommended Condition 2 (Gradient - Stability Indicating)
Column	Luna Phenomenex CN (250 mm x 4.6 mm, 5 µm)[3][4][5]	Inertsil ODS-3V (250 mm x 4.6 mm, 5 µm)[2]
Mobile Phase A	10 mM Phosphate Buffer	0.1% Orthophosphoric Acid in Water:Methanol (90:10, v/v)[2]
Mobile Phase B	Acetonitrile	Acetonitrile[2]
Elution Mode	Isocratic (50:50, v/v)[3][4][5]	Gradient (Linear gradient program required)[2]
Flow Rate	1.0 mL/min[3]	1.0 mL/min[2]
Column Temp.	Ambient or controlled	40°C[2]
Detection	UV at 240 nm[3][6]	UV at 240 nm & 210 nm (or PDA)[2]
Injection Vol.	20 - 50 µL[2][3]	20 µL[2]
Diluent	Mobile Phase	Water:Acetonitrile (20:80, v/v)[2]

References

• 1. linklab.gr [linklab.gr]
• 2. medipol.edu.tr [medipol.edu.tr]
• 3. ptfarm.pl [ptfarm.pl]
• 4. researchgate.net [researchgate.net]
• 5. Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of nandrolone esters in oily injections by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. hplc.eu [hplc.eu]
• 8. Separation of Nandrolone phenpropionate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. web.vscht.cz [web.vscht.cz]
• 10. biotech-asia.org [biotech-asia.org]

Technical Support Center: Overcoming Matrix Effects in LC-MS/MS Analysis of Nandrolone Phenylpropionate

Welcome to the technical support center for the LC-MS/MS analysis of nandrolone phenylpropionate. This guide is designed for researchers, scientists, and drug development professionals to navigate and overcome the common challenge of matrix effects in complex biological samples. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them, enabling you to troubleshoot effectively and ensure the integrity of your results.

Understanding the Challenge: The Nature of Matrix Effects

In liquid chromatography-tandem mass spectrometry (LC-MS/MS), matrix effects are a primary source of analytical variability and inaccuracy.[1][2] These effects arise from co-eluting components from the sample matrix (e.g., plasma, urine, tissue homogenates) that interfere with the ionization of the target analyte, in this case, nandrolone phenylpropionate and its metabolite, nandrolone.[3] This interference can either suppress or enhance the analyte's signal, leading to unreliable quantification.[2][4]

The primary culprits in biological matrices are often phospholipids from cell membranes, as well as salts and endogenous metabolites.[5] When using Electrospray Ionization (ESI), these components can compete with nandrolone for access to the droplet surface for ionization or alter the droplet's physical properties (like surface tension and viscosity), hindering the formation of gas-phase ions.[2][5] The result is often ion suppression, a phenomenon where the analyte signal is lower in the presence of the matrix than in a clean solvent.[3][6]

Frequently Asked Questions (FAQs)

This section addresses fundamental questions about identifying and quantifying matrix effects in your nandrolone analysis.

Q1: What are the tell-tale signs of matrix effects in my nandrolone LC-MS/MS data?

A1: The most common indicators of underlying matrix effects include:

• Poor Reproducibility: Inconsistent peak areas for quality control (QC) samples or replicates.[7]

• Inaccurate Quantification: Results that are unexpectedly low (ion suppression) or, less commonly, high (ion enhancement).

• Calibration Curve Discrepancies: A significant difference in the slope of a calibration curve prepared in a pure solvent versus one prepared in a blank sample matrix (matrix-matched).[3][8]

Q2: How can I quantitatively measure the extent of matrix effects in my assay?

A2: A standard method is to compare the analyte's response in a post-extraction spiked blank matrix sample to its response in a neat (pure) solvent standard at the same concentration. The matrix effect (ME) percentage is calculated as follows:

ME (%) = [ (Peak Area in Matrix / Peak Area in Solvent) – 1 ] × 100 [8]

• A negative percentage indicates ion suppression .

• A positive percentage indicates ion enhancement .

• Values between -20% and +20% are often considered acceptable, though this can depend on specific assay or regulatory requirements.[8]

Q3: My lab uses an ESI source. Would switching to Atmospheric Pressure Chemical Ionization (APCI) help with steroid analysis?

A3: It's a valid consideration. ESI is generally more susceptible to matrix effects from non-volatile components like salts and phospholipids because ionization occurs in the liquid phase.[4] APCI, on the other hand, involves vaporizing the sample in a heated nebulizer before ionization in the gas phase.[9] This process makes APCI less prone to interference from non-volatile matrix components and can be a robust alternative for thermally stable, less polar compounds like nandrolone.[9][10] However, the majority of clinical and research labs are equipped with ESI sources, and excellent results can be achieved with ESI through meticulous optimization of sample preparation and chromatography.[11]

Q4: What is a stable isotope-labeled internal standard, and why is it crucial for this analysis?

A4: A stable isotope-labeled (SIL) internal standard is a version of the analyte (e.g., ¹³C-nandrolone or nandrolone-d₃) where some atoms have been replaced with their heavier, non-radioactive isotopes. This makes the internal standard chemically identical to the analyte but mass-distinguishable by the mass spectrometer.[12]

Using a SIL internal standard is the most effective way to compensate for matrix effects.[2][13] Because the SIL standard co-elutes and behaves identically to the analyte during extraction, chromatography, and ionization, it experiences the same degree of ion suppression or enhancement. By calculating the peak area ratio of the analyte to the internal standard, the variability caused by matrix effects is normalized, leading to highly accurate and precise quantification.[12][14]

Troubleshooting Guide: A Systematic Approach to Eliminating Matrix Effects

When faced with inconsistent and inaccurate results, a structured approach is key. This guide provides a workflow for systematically identifying and mitigating matrix effects in your nandrolone phenylpropionate analysis.

Workflow for Mitigating Matrix Effects

Caption: A systematic workflow for troubleshooting matrix effects.

Step 1: Optimize Sample Preparation (The First Line of Defense)

The most effective strategy to combat matrix effects is to remove interfering components before they enter the LC-MS/MS system.[2][15] The choice of extraction technique is critical.

• Liquid-Liquid Extraction (LLE): A classic technique that partitions nandrolone into an immiscible organic solvent, leaving polar interferences (like salts) in the aqueous layer. While effective for some matrices, it can be less efficient at removing lipids, which have similar solubility to steroids.

• Solid-Phase Extraction (SPE): A highly selective and effective method. By using a specific sorbent (e.g., C18), nandrolone can be retained while phospholipids and other interferences are washed away. A well-developed SPE protocol is often the gold standard for cleaning up complex biological samples for steroid analysis.[16][17]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): Originally developed for pesticide analysis, QuEChERS has been adapted for various analytes in biological matrices.[18][19] It involves a salting-out extraction with acetonitrile followed by a dispersive SPE (d-SPE) cleanup step to remove specific interferences like fats and pigments.[18]

Data Summary: Comparison of Sample Preparation Techniques

Technique	Typical Recovery	Matrix Effect Reduction	Throughput & Complexity	Key Advantage
LLE	80-95%	Moderate (Removes salts, less effective for lipids)	Moderate throughput, can be labor-intensive, emulsion formation is a risk.	Simple, cost-effective for cleaner matrices.
SPE	85-105%[16]	High (Excellent removal of phospholipids and salts)	Can be automated for high throughput, requires method development.	High selectivity and cleanup efficiency.
QuEChERS	80-110%	Good to High (Effective at removing lipids and pigments)	High throughput, simple procedure.	Fast, effective, and uses minimal solvent.[18]

Step 2: Refine Chromatography (Separation is Key)

If sample cleanup is insufficient, chromatographic separation is your next tool. The goal is to ensure nandrolone elutes at a different time than the bulk of the matrix components.[2]

• Extend Retention Time: Avoid having nandrolone elute in the "void volume" or very early in the run, as this is where many highly polar, interfering compounds elute. A longer retention time provides a cleaner baseline for quantification.[15]

• Optimize Gradient Elution: Employ a multi-segment gradient program. A shallow, slow ramp around the elution time of nandrolone can resolve it from closely eluting interferences.[15]

• Column Selection: While C18 columns are a common starting point, consider alternative chemistries like Phenyl-Hexyl or Pentafluorophenyl (PFP) columns, which offer different selectivities for steroids and may better separate them from matrix components.

Step 3: Adjust Mass Spectrometry Parameters

Fine-tuning the ion source can reduce its susceptibility to matrix effects.

• Ion Source Optimization: Adjust parameters such as gas temperatures, gas flows (nebulizing and drying gas), and probe position.[20][21] Higher temperatures and gas flows can sometimes improve desolvation efficiency, which can help mitigate the impact of matrix components.

• Consider APCI: As discussed in the FAQ, if your instrument has an APCI source, it is worth evaluating for your nandrolone method, as it is generally less susceptible to matrix effects from non-volatile compounds.[4][22]

Step 4: Implement a Compensation Strategy (The "Correction" Phase)

Even with optimized sample preparation and chromatography, some residual matrix effects may persist. A robust internal standard strategy is essential for compensation.

• Use a Stable Isotope-Labeled (SIL) Internal Standard: This is the most reliable approach. Add the SIL-IS to the sample before any extraction steps. This ensures it accounts for variability in both sample preparation (recovery) and ionization (matrix effects).[12][13]

• Matrix-Matched Calibrators: If a SIL-IS is not available, prepare your calibration standards and QCs in a blank biological matrix that is free of the analyte.[13] This ensures that the calibration standards are subjected to the same matrix effects as the unknown samples, improving accuracy. However, this approach does not correct for sample-to-sample variability in matrix effects.

Detailed Experimental Protocol: Solid-Phase Extraction (SPE) for Nandrolone in Human Plasma

This protocol provides a robust starting point for extracting nandrolone from plasma, a complex matrix notorious for phospholipids-based matrix effects.

Objective: To isolate nandrolone from human plasma while minimizing matrix components prior to LC-MS/MS analysis.

Materials:

• SPE Cartridges: C18, 100 mg, 3 mL

• Human Plasma (K2EDTA)

• Nandrolone Stock Solution

• ¹³C₃-Nandrolone Internal Standard (IS) Stock Solution

• Methanol (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Water (LC-MS Grade)

• Formic Acid

• SPE Vacuum Manifold

• Nitrogen Evaporator

Procedure:

• Sample Pre-treatment: a. Thaw plasma samples and standards to room temperature. b. To 500 µL of plasma in a polypropylene tube, add 20 µL of ¹³C₃-Nandrolone IS working solution. c. Vortex for 10 seconds. d. Add 1 mL of water containing 0.1% formic acid. Vortex for another 10 seconds. This step dilutes the plasma and precipitates proteins. e. Centrifuge at 4000 rpm for 10 minutes to pellet the precipitated proteins.

• SPE Cartridge Conditioning: a. Place C18 SPE cartridges on the vacuum manifold. b. Condition the cartridges by sequentially passing the following solvents: i. 3 mL of Methanol ii. 3 mL of Water (LC-MS Grade) c. Do not allow the cartridges to go dry after the final water wash.

• Sample Loading: a. Load the supernatant from the pre-treated sample (Step 1e) onto the conditioned SPE cartridge. b. Apply gentle vacuum to pass the sample through the sorbent at a flow rate of approximately 1-2 mL/min.

• Washing (Interference Removal): a. Wash the cartridge with 3 mL of 20% Methanol in water. This step removes polar interferences like salts. b. Wash the cartridge with 3 mL of 40% Methanol in water. This step helps remove more strongly bound polar interferences without eluting the nandrolone. c. Dry the cartridge under full vacuum for 5 minutes to remove residual water.

• Elution: a. Place clean collection tubes inside the manifold. b. Elute the nandrolone and IS from the cartridge with 2 x 1 mL aliquots of Acetonitrile.

• Evaporation and Reconstitution: a. Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. b. Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid). c. Vortex for 20 seconds and transfer to an LC vial for analysis.

Visualizing the Mechanism of Ion Suppression

Caption: The mechanism of ESI ion suppression by matrix components.

By understanding the causes of matrix effects and applying a systematic approach to sample preparation, chromatography, and data analysis, you can develop robust and reliable LC-MS/MS methods for the quantification of nandrolone phenylpropionate. This guide serves as a foundational resource to empower you in achieving the highest standards of scientific integrity in your work.

References

• K. Kuuranne, T., Leinonen, A., Schänzer, W., Kostiainen, R., & Thevis, M. (2008). Electrospray and Atmospheric Pressure Chemical Ionization Tandem Mass Spectrometric Behavior of Eight Anabolic Steroid Glucuronides. Journal of the American Society for Mass Spectrometry.
• ZefSci. (2025).
• Mei, H. (2006). Matrix effects: Causes and solutions.
• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry? NorthEast BioLab.
• Shimadzu Scientific Instruments. (n.d.). LCMS Troubleshooting Tips. Shimadzu.
• BenchChem. (2025). Quantitative Analysis of Nandrolone in Human Urine by LC-MS/MS with a ¹³C Internal Standard. BenchChem.
• S. H. Tan, & Lee, S. T. (2010). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis.
• Gosetti, F., Mazzucco, E., Gennaro, M. C., & Marengo, E. (2010). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC - NIH.
• Welch Materials, Inc. (2024). Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions.
• Shimadzu Scientific Instruments. (n.d.).
• Wikipedia. (n.d.).
• Owen, L. J., & Keevil, B. G. (2018). In Reply. Clinical Chemistry.
• BenchChem. (2025). Troubleshooting matrix effects in the LC-MS/MS analysis of Cycloxydim. BenchChem.
• Becker, G. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical and Bioanalytical Techniques.
• Yulianti, C. H., & Martono, S. (2025). Modification of the QuEChERS Method for Drug Analysis in Biological Sample: A Review. Borneo Journal of Pharmacy.
• National MagLab. (2025). Atmospheric Pressure Chemical Ionization (APCI).
• Calafat, A. M., Kuklenyik, Z., & Barr, D. B. (2013). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. PMC - NIH.
• Le Bizec, B., Pinel, G., Antignac, J. P., & Monteau, F. (2006). Liquid chromatographic-mass spectrometric analysis of glucuronide-conjugated anabolic steroid metabolites: Method validation and interlaboratory comparison.
• Cerilliant. (n.d.).
• Mitrowska, K., Antczak, M., & Bober, B. (2012). THE LC-MS/MS ANALYSIS Of STEROIDS IN BOVINE URINE. CABI Digital Library.
• Smeraglia, J., Baldrey, A., & Watson, D. (2002). Matrix effects and selectivity issues in LC-MS-MS.
• Mano, N. (n.d.). Matrix effects in Protien Analysis by LC-MS Method. Longdom Publishing.
• de Oliveira, A. C. G., & de Souza, R. A. (2020). Screening for twenty-eight target anabolic-androgenic steroids in protein supplements using QuEChERS extraction followed by liquid chromatography-tandem mass spectrometry. R Discovery.

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Nandrolone phenylpropionate degradation product identification and analysis.

Welcome to the technical support guide for the identification and analysis of Nandrolone Phenylpropionate (NPP) degradation products. This resource is designed for researchers, analytical scientists, and drug development professionals who require robust, field-tested methodologies and troubleshooting insights for their stability and analytical programs. Our approach moves beyond simple protocols to explain the underlying scientific principles, ensuring you can adapt and validate these methods for your specific applications.

Section 1: Understanding Nandrolone Phenylpropionate Stability & Degradation

This section addresses the fundamental questions regarding the chemical stability of NPP and its primary degradation pathways.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Nandrolone Phenylpropionate?

A1: The most significant degradation pathway for Nandrolone Phenylpropionate is hydrolysis of the C17β-phenylpropionate ester bond.[1] This reaction cleaves the ester, yielding the active parent hormone, nandrolone, and 3-phenylpropionic acid. This process is readily catalyzed under both acidic and basic conditions.[1]

Q2: How stable is NPP under other stress conditions like oxidation, heat, and light?

A2: Based on forced degradation studies, NPP is remarkably stable under oxidative, thermal, and photolytic stress.[1] Studies have shown no significant degradation when exposed to hydrogen peroxide, dry heat (e.g., 70°C for 48 hours), or high-intensity light (1.2 million Lux hours and 200 Wh/m² UV).[1] Therefore, analytical efforts should primarily focus on identifying hydrolytic degradants.

Q3: What is the major degradation product I should expect to see?

A3: Nandrolone (19-nortestosterone) is the principal degradation product.[1][2] Due to the loss of the bulky, non-polar phenylpropionate group, nandrolone is significantly more polar than the parent NPP molecule. This difference in polarity is the key to achieving successful chromatographic separation.

Section 2: Designing and Executing Forced Degradation Studies

Forced degradation studies are essential for developing and validating stability-indicating analytical methods as mandated by ICH guidelines.[1][3]

Experimental Workflow: Forced Degradation of NPP

Caption: Workflow for NPP Forced Degradation Studies.

Step-by-Step Protocol for Forced Degradation

This protocol is a robust starting point based on established methodologies.[1] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).

• Prepare Stock Solution: Prepare a stock solution of NPP in a suitable solvent like acetonitrile or a mixture of acetonitrile and water (e.g., 80:20 v/v) at a concentration of approximately 400 µg/mL.[1]

• Acid Hydrolysis: Transfer an aliquot of the stock solution to a volumetric flask. Add an equal volume of 0.5 N hydrochloric acid. Place the flask in a water bath at 60°C for 2 hours.[1] After incubation, cool the solution to room temperature and carefully neutralize it with an equivalent amount of 0.5 N sodium hydroxide. Dilute to the final volume with the diluent.

• Base Hydrolysis: Transfer an aliquot to a volumetric flask and add an equal volume of 0.5 N sodium hydroxide. Keep the solution at room temperature for 1 hour.[1] Neutralize with an equivalent amount of 0.5 N hydrochloric acid and dilute to the final volume. Causality Note: Base-catalyzed hydrolysis of esters is typically much faster than acid-catalyzed, hence the milder temperature conditions.

• Oxidative Degradation: Transfer an aliquot to a volumetric flask and add an equal volume of 5.0% hydrogen peroxide solution. Place the flask in a water bath at 60°C for 6 hours.[1] Cool and dilute to the final volume.

• Thermal Degradation: Place solid NPP powder in a controlled-temperature oven at 70°C for 48 hours.[1] After exposure, dissolve the sample in the diluent to the target concentration.

• Photolytic Degradation: Spread a thin layer of solid NPP powder on a petri dish and expose it in a photostability chamber to meet the ICH Q1B requirements of not less than 1.2 million lux hours and 200 watt hours/m² of UV radiation.[1][4] Dissolve the sample in diluent post-exposure.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a validated stability-indicating method.

Stress Condition	Reagent/Parameter	Temperature	Duration	Expected Degradation
Acid Hydrolysis	0.5 N HCl	60°C	2 hours	Significant
Base Hydrolysis	0.5 N NaOH	Room Temp	1 hour	Significant
Oxidation	5.0% H₂O₂	60°C	6 hours	Minimal to None
Thermal	Dry Heat (Solid)	70°C	48 hours	Minimal to None
Photolytic	Light/UV	ICH Q1B Standard	N/A	Minimal to None
Table 1: Summary of Recommended Forced Degradation Conditions for NPP.[1]

Section 3: Analytical Methodologies for Degradant Profiling

A validated, stability-indicating chromatographic method is crucial for accurately separating and quantifying NPP from its degradation products.

Frequently Asked Questions (FAQs)

Q1: What is the recommended analytical technique for NPP degradation analysis?

A1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the most common and robust technique.[1][5][6] It provides excellent separation of the non-polar NPP from the more polar nandrolone degradant. Detection is typically performed at 240 nm, which is a suitable wavelength for the α,β-unsaturated ketone chromophore in both molecules.[2][5] For structural confirmation and identification of unknown impurities, coupling HPLC with Mass Spectrometry (LC-MS/MS) is the definitive method.[7]

Q2: Can you provide a starting HPLC method?

A2: Certainly. The following method is a well-validated starting point that can be optimized for your specific instrumentation and requirements.

Parameter	Recommended Condition	Rationale
Column	Inertsil ODS-3V (250 x 4.6 mm, 5 µm) or equivalent C18	Provides excellent hydrophobic retention and peak shape for steroids.
Mobile Phase A	0.1% Orthophosphoric Acid in Water:Methanol (90:10, v/v)	The acidic modifier improves peak shape and the methanol helps in solubilizing the analyte.
Mobile Phase B	Acetonitrile	A strong organic solvent for eluting the non-polar NPP.
Gradient Elution	A time-based gradient from high %A to high %B	Essential for eluting the polar nandrolone early while retaining and resolving the non-polar NPP later in the run.[1]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	40°C	Elevated temperature reduces viscosity and can improve peak efficiency.[1]
Injection Volume	20 µL	Can be adjusted based on sample concentration and detector sensitivity.
Detection Wavelength	240 nm (Primary); 210 nm (Secondary)	240 nm is optimal for NPP and nandrolone.[2][5] 210 nm can be used for detecting other potential impurities.[1]
Table 2: Recommended Starting Parameters for a Stability-Indicating HPLC-UV Method.[1]

Section 4: Troubleshooting Common Experimental Issues

Question & Answer Troubleshooting Guide

Q: In my chromatogram from the acid/base stressed sample, I see a significant, early-eluting peak that is absent in my control. What is it?

A: This is almost certainly the nandrolone degradation product.[1] Due to the hydrolysis of the non-polar phenylpropionate ester, nandrolone is much more polar and will have a significantly shorter retention time on a reversed-phase column compared to the parent NPP.

Q: My NPP and a potential impurity peak are co-eluting. How can I improve the resolution?

A: To improve resolution, you can:

• Adjust the Gradient Slope: Make the gradient shallower (i.e., increase the run time and decrease the rate of %B change). This gives the analytes more time to interact with the stationary phase, improving separation.

• Change the Organic Modifier: Substitute acetonitrile (Mobile Phase B) with methanol, or use a ternary mixture. Methanol has different solvent selectivity and may alter the elution order and improve resolution.

• Modify the pH of Mobile Phase A: Small changes in pH can alter the ionization state of certain impurities, affecting their retention. However, NPP and nandrolone are neutral, so this is less likely to have a major impact on their separation.

Q: I am trying to use LC-MS, but my signal is weak and noisy. What could be the cause?

A:

• Ionization Source: Ensure you are using an appropriate ionization source. Atmospheric Pressure Chemical Ionization (APCI) is often more efficient for neutral, less-polar steroids like NPP than Electrospray Ionization (ESI).

• Mobile Phase Additives: The phosphate buffers used in some HPLC-UV methods are not compatible with MS as they are non-volatile and will contaminate the source.[5] Switch to a volatile mobile phase modifier like 0.1% formic acid or 0.1% acetic acid.

• Source Parameters: Optimize the MS source parameters, including gas flows (nebulizer, auxiliary), temperatures, and capillary voltage, to maximize the signal for your specific analyte.

Section 5: Degradation Pathway and Product Identification

The primary degradation event is the hydrolysis of the ester linkage.

NPP Hydrolytic Degradation Pathway

Caption: Primary Hydrolytic Pathway of NPP.

Confirming Degradant Identity

• Retention Time Matching: The most straightforward method is to inject a qualified reference standard of nandrolone and compare its retention time to the unknown peak in your degraded sample.

• UV Spectral Analysis (PDA): A photodiode array (PDA) detector can be used to acquire the UV spectrum of the eluting peak. The spectrum of the degradant should match that of the nandrolone reference standard. This also serves as a peak purity assessment to ensure no other impurities are co-eluting.[1]

• Mass Spectrometry (MS): For unequivocal identification, LC-MS is the gold standard. The mass-to-charge ratio (m/z) of the degradant peak should correspond to the molecular weight of nandrolone (274.40 g/mol ).[8] For a protonated molecule [M+H]⁺, you would expect to see a peak at m/z 275.4.

References

• Bharti, A., & Jeyaseelan, C. (2021). A Stability Indicating UV-HPLC Method for the Determination of Potential Impurities in Nandrolone Phenylpropionate Active pharmaceutical. Acta Pharmaceutica Sciencia, 59(3), 405-419. [Link]

• Zhu, X., et al. (2021). HPLC-MS/MS Determination of Nandrolone and Nandrolone Phenylpropionate Residues in Aquatic Products. Food Science, 42(5), 288-295. [Link]

• Cavrini, V., Di Pietra, A. M., & Raggi, M. A. (1987). Analysis of nandrolone esters in oily injections by reversed-phase high-performance liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 5(1), 21-32. [Link]

• National Center for Biotechnology Information (n.d.). Nandrolone Phenylpropionate. PubChem Compound Database. [Link]

• Wikipedia. (2023). Nandrolone phenylpropionate. [Link]

• Patsnap. (2024). What is the mechanism of Nandrolone Phenpropionate? Synapse. [Link]

• Mukherjee, J., et al. (2010). DEVELOPMENT AND VALIDATION OF RP HPLC METHOD TO DETERMINE NANDROLONE PHENYLPROPIONATE IN DIFFERENT PHARMACEUTICAL FORMULATIONS. Acta Poloniae Pharmaceutica, 67(2), 153-157. [Link]

• Mukherjee, J., et al. (2010). Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations. Acta Poloniae Pharmaceutica, 67(2), 153-157. [Link]

• Di Masi, A., et al. (2023). Exogenous Versus Endogenous Nandrolone in Doping Investigations: A Systematic Literature Review. Medicina, 59(11), 1989. [Link]

• OutlawMuscle Forums. (2010). Stability of nandrolone phenylpropionate VS nandrolone propionate. [Link]

• STEROPEDIA. (n.d.). Nandrolone Phenylpropionate. [Link]

• TeleTest.ca. (2024). Side Effects Compared: Nandrolone Decanoate vs. Phenylpropionate. [Link]

• International Programme on Chemical Safety. (n.d.). Nandrolone phenylpropionate (PIM 909). INCHEM. [Link]

• Steroid Wiki. (2024). Nandrolone Phenylpropionate (NPP) Complete Guide. [Link]

• ResearchGate. (2010). Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations. [Link]

• MedCrave. (2016). Forced Degradation Studies. [Link]

• Steroiduck. (2024). Nandrolone Phenylpropionate NPP Guide: Cycle, Side Effects, and Dosage. [Link]

• Wijnand, H. P., et al. (2017). Where does hydrolysis of nandrolone decanoate occur in the human body after release from an oil depot? Drug Testing and Analysis, 9(6), 881-889. [Link]

• Muscle-gear.net. (n.d.). Nandrolone Phenylpropionate (NPP) Cycle, Side Effects and Reviews. [Link]

• Patsnap. (2024). What are the side effects of Nandrolone Phenpropionate? Synapse. [Link]

• Pharmaffiliates. (n.d.). Nandrolone-impurities. [Link]

• Moloney, A. P., et al. (1991). Dose-dependent effects of an anabolic steroid, nandrolone phenylpropionate (Durabolin), on body composition and muscle protein metabolism in female rats. Annals of Nutrition and Metabolism, 35(3), 141-147. [Link]

• Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 2(3), 129-138. [Link]

• Wijnand, H. P., et al. (2017). Where does hydrolysis of nandrolone decanoate occur in the human body after release from an oil depot? Drug Testing and Analysis, 9(6), 881-889. [Link]

• El-Sergany, D., et al. (2016). PDE7B is involved in nandrolone decanoate hydrolysis in liver cytosol and its transcription is up-regulated by androgens in HepG2. The Journal of Steroid Biochemistry and Molecular Biology, 162, 12-18. [Link]

• Ioele, G., et al. (2014). Photodegradation of Anti-Inflammatory Drugs: Stability Tests and Lipid Nanocarriers for Their Photoprotection. International Journal of Molecular Sciences, 15(7), 11784-11802. [Link]

Sources

• 1. medipol.edu.tr [medipol.edu.tr]
• 2. Analysis of nandrolone esters in oily injections by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photodegradation of Anti-Inflammatory Drugs: Stability Tests and Lipid Nanocarriers for Their Photoprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ptfarm.pl [ptfarm.pl]
• 6. Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. HPLC-MS/MS Determination of Nandrolone and Nandrolone Phenylpropionate Residues in Aquatic Products [spkx.net.cn]
• 8. pharmaffiliates.com [pharmaffiliates.com]

Strategies to enhance the bioavailability of orally administered nandrolone phenylpropionate

This technical support guide is designed for researchers, scientists, and drug development professionals investigating strategies to enhance the oral bioavailability of nandrolone phenylpropionate (NPP). As a lipophilic compound, NPP is practically insoluble in water, which presents a significant challenge for oral administration due to dissolution rate-limited absorption.[1][2] This guide provides a comprehensive resource in a question-and-answer format to address common issues encountered during the formulation and evaluation of oral NPP delivery systems.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific questions and potential hurdles in your experimental workflow, from initial formulation development to preclinical evaluation.

Formulation & Excipient Selection

Q1: My initial attempts at dissolving Nandrolone Phenylpropionate in aqueous buffers for in vitro testing have failed. What is the expected aqueous solubility?

A1: Nandrolone phenylpropionate is classified as practically insoluble in water.[1][2] Its aqueous solubility is extremely low, reported to be around 3.09 mg/L.[3] Therefore, direct dissolution in aqueous buffers for oral delivery or standard in vitro assays will not be feasible. This inherent low solubility is the primary reason for pursuing advanced formulation strategies.

Q2: I am considering a lipid-based formulation. How do I select the appropriate oil, surfactant, and co-solvent for my Self-Emulsifying Drug Delivery System (SEDDS)?

A2: The selection of excipients is a critical step in developing a successful SEDDS formulation.[4] The goal is to identify a combination of an oil, surfactant, and co-solvent that can dissolve a high concentration of NPP and form a stable microemulsion upon dilution in an aqueous medium.

• Troubleshooting:

  • Poor Drug Solubility: If NPP has low solubility in your chosen oil, you will not be able to achieve a therapeutically relevant drug loading. A recent study has shown the solubility of nandrolone phenylpropionate to be approximately 138 mg/mL in grape seed oil and 191.7 mg/mL in medium-chain triglycerides (MCT)[5]. This provides an excellent starting point for your oil selection.

  • Phase Separation on Dilution: If your formulation turns cloudy or shows signs of drug precipitation upon dilution, the surfactant/co-solvent system may not be optimal. The Hydrophile-Lipophile Balance (HLB) of the surfactant is a key parameter. Nonionic surfactants with a high HLB value are generally preferred for SEDDS formulations.[6]

  • Incompatibility: Observe for any signs of chemical degradation of NPP when in contact with the chosen excipients over time.

Q3: What are the key differences between SEDDS, SMEDDS, and SNEDDS, and which should I aim for?

A3: The primary difference lies in the globule size of the emulsion formed upon dilution:

• SEDDS (Self-Emulsifying Drug Delivery Systems): Form emulsions with droplet sizes typically between 100 and 300 nm.[7]

• SMEDDS (Self-Microemulsifying Drug Delivery Systems): Form microemulsions with droplet sizes usually less than 100 nm.[6]

• SNEDDS (Self-Nanoemulsifying Drug Delivery Systems): Form nanoemulsions with very small droplet sizes, often below 100 nm.

For enhancing the bioavailability of poorly soluble drugs, smaller droplet sizes are generally preferred as they provide a larger surface area for drug release and absorption. Therefore, aiming for a SMEDDS or SNEDDS formulation is a sound strategy.

In Vitro Characterization

Q4: My in vitro dissolution results for the NPP SEDDS are highly variable. What could be the cause?

A4: High variability in dissolution testing of SEDDS can stem from several factors:

• Incomplete Self-Emulsification: If the formulation does not emulsify rapidly and completely, the drug release will be inconsistent. Ensure your formulation forms a fine, homogenous emulsion upon gentle agitation in the dissolution medium.

• Precipitation in the Dissolution Medium: The drug may be precipitating out of the emulsion over time. This can be influenced by the pH and composition of the dissolution medium. Consider using biorelevant media (e.g., FaSSIF, FeSSIF) that mimic the conditions of the gastrointestinal tract.

• Adsorption to Apparatus: Lipophilic compounds can adsorb to the surfaces of the dissolution vessel and sampling probes. Using appropriate materials and accounting for potential adsorption is important.

Q5: How do I interpret the results from a Caco-2 cell permeability assay for my NPP formulation?

A5: The Caco-2 permeability assay is a valuable tool for predicting in vitro intestinal absorption. The key parameter is the apparent permeability coefficient (Papp).

• High Papp (A to B): A high Papp value for the apical to basolateral transport suggests good potential for intestinal absorption.

• Efflux Ratio: Comparing the Papp in the basolateral to apical (B to A) direction with the A to B direction gives the efflux ratio. An efflux ratio greater than 2 suggests that the compound may be a substrate for efflux transporters like P-glycoprotein, which can limit its absorption.

• Troubleshooting:

  • Low Papp despite good solubility in the formulation: This could indicate that the drug is not efficiently released from the emulsion droplets at the cell surface or that it has inherently low permeability across the intestinal epithelium.

  • Poor Mass Balance/Recovery: Low recovery of the compound at the end of the experiment can be due to metabolism by Caco-2 cells or non-specific binding to the plate or cell monolayer.

In Vivo Studies

Q6: I am planning an in vivo pharmacokinetic study in rats for my oral NPP formulation. What are the critical considerations?

A6: A well-designed pharmacokinetic study is essential to determine the oral bioavailability of your NPP formulation.[8]

• Dose Selection: The dose should be selected based on the expected therapeutic range and the drug loading capacity of your formulation.

• Vehicle Control: It is crucial to include a control group receiving NPP in a simple suspension (e.g., in methylcellulose) to demonstrate the enhancement in bioavailability provided by your formulation.

• Intravenous (IV) Administration Group: To determine the absolute oral bioavailability, a separate group of animals should receive an IV dose of NPP.

• Blood Sampling Schedule: The sampling time points should be frequent enough to capture the absorption, distribution, and elimination phases of the drug. Given that NPP is an ester prodrug, you should also consider measuring the active metabolite, nandrolone.

• Analytical Method: A validated and sensitive bioanalytical method (e.g., LC-MS/MS) is required to accurately quantify NPP and its metabolites in plasma samples.

Experimental Protocols & Methodologies

This section provides detailed, step-by-step protocols for the key experiments involved in the development and evaluation of an oral nandrolone phenylpropionate formulation.

Protocol 1: Screening of Excipients for Nandrolone Phenylpropionate Solubility

Objective: To determine the solubility of NPP in various oils, surfactants, and co-solvents to select suitable candidates for a SEDDS formulation.

Materials:

• Nandrolone Phenylpropionate (NPP) powder

• A selection of oils (e.g., Medium Chain Triglycerides (MCT), Grape Seed Oil, Capryol™ 90)

• A selection of surfactants (e.g., Tween® 80, Cremophor® RH 40, Labrasol®)

• A selection of co-solvents (e.g., Transcutol® HP, Propylene Glycol)

• Vials, magnetic stirrer, water bath shaker, analytical balance, HPLC-UV system.

Procedure:

• Add an excess amount of NPP powder to 2 mL of each selected excipient in a glass vial.

• Seal the vials and place them in a shaking water bath at a constant temperature (e.g., 25°C or 37°C) for 72 hours to reach equilibrium.

• After 72 hours, centrifuge the vials at high speed (e.g., 10,000 rpm) for 15 minutes to separate the undissolved drug.

• Carefully collect the supernatant and dilute it with a suitable solvent (e.g., methanol).

• Quantify the concentration of NPP in the diluted supernatant using a validated HPLC-UV method.

• Express the solubility in mg/mL.

Data Presentation:

Excipient Category	Excipient Name	Solubility (mg/mL) at 25°C
Oil	Medium Chain Triglycerides	Experimental Value
Grape Seed Oil	Experimental Value
Capryol™ 90	Experimental Value
Surfactant	Tween® 80	Experimental Value
Cremophor® RH 40	Experimental Value
Labrasol®	Experimental Value
Co-solvent	Transcutol® HP	Experimental Value
Propylene Glycol	Experimental Value

Protocol 2: Formulation of a Self-Emulsifying Drug Delivery System (SEDDS)

Objective: To prepare a SEDDS formulation of NPP based on the results of the excipient screening.

Materials:

• Nandrolone Phenylpropionate

• Selected oil, surfactant, and co-solvent

• Glass beaker, magnetic stirrer, heating plate (if necessary).

Procedure:

• Based on the solubility data, select an oil, a surfactant, and a co-solvent.

• Construct a pseudo-ternary phase diagram to identify the self-emulsifying region. This involves preparing various ratios of oil, surfactant, and co-solvent and observing their emulsification behavior in water.

• Select a ratio from the self-emulsifying region.

• Accurately weigh the selected oil, surfactant, and co-solvent into a glass beaker.

• Gently heat the mixture to 40-50°C if necessary to ensure homogeneity.

• Add the pre-weighed amount of NPP to the mixture and stir until it is completely dissolved.

• The resulting clear and homogenous liquid is the NPP-SEDDS pre-concentrate.

Visualization of SEDDS Formulation Workflow:

Caption: Workflow for SEDDS formulation development.

Protocol 3: In Vitro Dissolution Testing of NPP-SEDDS

Objective: To evaluate the in vitro release profile of NPP from the SEDDS formulation.

Materials:

• NPP-SEDDS formulation

• USP Apparatus II (Paddle Apparatus)

• Dissolution medium (e.g., 0.1 N HCl, pH 6.8 phosphate buffer, or biorelevant media)

• Syringes with filters

• HPLC-UV system.

Procedure:

• Set up the dissolution apparatus with 900 mL of the selected dissolution medium maintained at 37 ± 0.5°C.

• Set the paddle speed to 50 or 75 rpm.

• Encapsulate a known amount of the NPP-SEDDS formulation in a hard gelatin capsule.

• Drop the capsule into the dissolution vessel.

• Withdraw samples (e.g., 5 mL) at predetermined time points (e.g., 5, 10, 15, 30, 45, 60 minutes).

• Replace the withdrawn volume with fresh, pre-warmed dissolution medium.

• Filter the samples and analyze the concentration of NPP using HPLC-UV.

• Calculate the cumulative percentage of drug released at each time point.

Protocol 4: Caco-2 Cell Permeability Assay

Objective: To assess the potential for intestinal absorption of the NPP-SEDDS formulation in vitro.

Materials:

• Caco-2 cells (seeded on Transwell inserts and cultured for 21-25 days)

• Hank's Balanced Salt Solution (HBSS) buffer

• NPP-SEDDS formulation

• Lucifer yellow (for monolayer integrity testing)

• LC-MS/MS system.

Procedure:

• Wash the Caco-2 cell monolayers with pre-warmed HBSS.

• Perform a monolayer integrity test using Lucifer yellow.

• Dilute the NPP-SEDDS formulation in HBSS to the desired concentration.

• For apical to basolateral (A to B) transport, add the formulation to the apical side and fresh HBSS to the basolateral side.

• For basolateral to apical (B to A) transport, add the formulation to the basolateral side and fresh HBSS to the apical side.

• Incubate the plates at 37°C with gentle shaking.

• Collect samples from the receiver compartment at specified time intervals.

• At the end of the experiment, collect samples from both donor and receiver compartments.

• Analyze the concentration of NPP in all samples by LC-MS/MS.

• Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C0) where dQ/dt is the rate of drug appearance in the receiver compartment, A is the surface area of the membrane, and C0 is the initial concentration in the donor compartment.

References

• 1. Novel Self-micro Emulsifying Drug Delivery System for Safe Intramuscular Delivery with Improved Pharmacodynamics and Pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nandrolone phenylpropionate CAS#: 62-90-8 [m.chemicalbook.com]
• 3. Nandrolone Phenylpropionate | C27H34O3 | CID 229455 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Crystal Structure and Intermolecular Energy for Some Nandrolone Esters [mdpi.com]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. pharmtech.com [pharmtech.com]
• 8. The decanoate esters of nandrolone, testosterone, and trenbolone induce steroid specific memory impairment and somatic effects in the male rat [diva-portal.org]

Preventing nandrolone phenylpropionate degradation during sample storage

Welcome to the technical support center for Nandrolone Phenylpropionate (NPP). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into preventing the degradation of NPP during sample storage. Ensuring sample integrity is paramount for the accuracy and reproducibility of experimental data. This document provides troubleshooting guides and FAQs to address specific issues you may encounter.

Introduction: The Criticality of NPP Sample Integrity

Nandrolone Phenylpropionate (NPP) is a short-ester version of the anabolic steroid nandrolone.[1][2] Its chemical stability is a critical factor in both pharmaceutical formulation and analytical quantification. Degradation of the parent compound can lead to inaccurate measurements, the emergence of unknown analytical peaks, and compromised experimental outcomes. The primary vulnerability of NPP lies in the hydrolysis of its 17β-phenylpropionate ester, which cleaves the molecule into nandrolone and phenylpropionic acid.[3] This process can be accelerated by improper storage conditions, such as exposure to non-optimal pH, temperature, and light.

This guide will walk you through the causes of degradation and provide robust, validated protocols to maintain the stability of your NPP samples from collection to analysis.

Troubleshooting Guide: Diagnosing and Solving NPP Degradation

This section is structured in a question-and-answer format to directly address common problems encountered in the laboratory.

Q1: My analytical results show a significantly lower concentration of NPP than expected, along with a prominent secondary peak. What is the likely cause?

A1: The most probable cause is the chemical degradation of NPP into its primary metabolite, nandrolone, due to improper sample handling or storage.

Causality Explained: Nandrolone Phenylpropionate is an ester prodrug, meaning it is converted in the body to the active compound, nandrolone.[4] This conversion, primarily through hydrolysis, can also occur in vitro under suboptimal conditions. Forced degradation studies have conclusively shown that NPP is highly susceptible to degradation under acidic and basic conditions, where the ester linkage is hydrolyzed.[3] The appearance of a new peak corresponding to nandrolone is a classic indicator of this degradation.

Troubleshooting Workflow:

• Review Storage Conditions: Immediately verify the temperature, light exposure, and pH (if in a solution) of your stored samples. Compare them against the recommended conditions outlined in this guide.

• Confirm Peak Identity: The primary degradation product is almost always nandrolone.[3] To confirm, you can either:

  • Inject a certified nandrolone reference standard and compare retention times.

  • Perform a forced degradation study (see Protocol 1 ) on a pure NPP standard. The major peak that appears under acid or base hydrolysis will be nandrolone.

• Evaluate Sample Matrix: If your sample is in a biological matrix like plasma, consider enzymatic degradation. While hydrolysis of nandrolone esters is slower in tissue and plasma compared to whole blood, it can still occur.[5] Long-term storage of biological samples should be at or below -25°C to minimize enzymatic activity.[6]

Q2: I am developing a stability-indicating HPLC method for NPP. How can I be certain my method separates NPP from all potential degradation products?

A2: A comprehensive forced degradation study is the definitive way to validate the specificity of a stability-indicating method, as mandated by ICH guidelines. [3]

Expertise & Rationale: The goal is to intentionally stress the NPP sample to generate its degradation products. Your HPLC method must then demonstrate that it can resolve the peak for intact NPP from all newly formed peaks. A study found that while NPP was stable under oxidative, thermal, and photolytic conditions, significant degradation occurred in acidic and basic environments.[3]

Self-Validating System: By running this protocol, you create the very impurities you need to challenge your method. Successful separation of the NPP peak from these stress-induced peaks provides high confidence in your method's stability-indicating capabilities. A photodiode array (PDA) detector is invaluable here, as it can be used for peak purity analysis to confirm that the main NPP peak is spectrally pure and not co-eluting with any degradants.[3]

See Protocol 1: Forced Degradation Study for NPP for a detailed, step-by-step methodology.

Q3: What are the definitive storage conditions for my NPP samples, whether they are raw powder, in an oil-based formulation, or prepared as an analytical standard?

A3: Storage conditions must be tailored to the specific form of the NPP sample. The key variables to control are temperature, light, and air exposure.

Authoritative Grounding: Pharmaceutical storage guidelines emphasize maintaining a controlled environment to prevent chemical breakdown. For steroids, this generally means a cool, dark, and dry place.[7][8]

Data Presentation:

Table 1: Recommended Storage Conditions for Nandrolone Phenylpropionate Samples

Sample Type	Recommended Temperature	Light Exposure	Container Type	Key Considerations
Raw Material (Powder)	15°C to 25°C (59°F to 77°F)	Protect from light	Airtight, glass or inert plastic	Avoid moisture and high humidity. Long-term storage may be extended at refrigerated temperatures (2-8°C), but ensure the container is sealed to prevent condensation upon removal.[9]
Oil-Based Formulation	20°C to 25°C (68°F to 77°F)	Protect from light; store in carton	Original glass vial	Do not freeze, as this can cause crystallization. Avoid temperature fluctuations.[7][8]
Analytical Standard (in Acetonitrile/Water)	25°C (in autosampler)	Protect from light (use amber vials)	Sealed HPLC vial	Proven stable for at least 24 hours at 25°C. For longer-term storage, refrigeration (2-8°C) is recommended.[3]
Biological Matrix (Plasma/Serum)	-25°C or lower	Protect from light	Polypropylene tubes	Freezing is essential to halt enzymatic activity. Steroids in plasma are stable for over 10 years at -25°C.[6] Avoid repeated freeze-thaw cycles.[10]

Visualizing NPP Degradation & Handling

To ensure clarity, the primary degradation pathway and the ideal sample handling workflow are illustrated below.

Diagram: Primary Hydrolytic Degradation of NPP

Caption: Hydrolysis of NPP to nandrolone and phenylpropionic acid.

Diagram: Recommended Workflow for NPP Sample Handling and Storage

Caption: Critical control points in the NPP sample lifecycle.

Frequently Asked Questions (FAQs)

• Q: My lab routinely freezes all steroid samples at -80°C. Is this appropriate for NPP in an oil solution?

  • A: No. While -80°C is excellent for biological matrices, it is not recommended for oil-based formulations. Freezing can cause the active ingredient to crystallize or precipitate out of the oil carrier, leading to non-homogenous sampling and inaccurate dosing or quantification. Store oil solutions at a controlled room temperature (20-25°C).[8]

• Q: How quickly does NPP degrade when exposed to direct sunlight?

• Q: Can I use plastic containers for long-term storage of my NPP analytical standards in acetonitrile?

  • A: It is strongly advised to use glass containers, preferably Type I borosilicate amber glass. Some plastics can leach contaminants into organic solvents like acetonitrile, which can interfere with your analysis. Furthermore, plastics may not provide a sufficient barrier to air and moisture for very long-term storage.

• Q: Does the phenylpropionate ester make NPP more or less stable than nandrolone decanoate?

  • A: The chemical stability of the ester bond itself is similar. The primary difference is in their pharmacokinetic profile, not their inherent stability in storage. The shorter phenylpropionate ester results in a faster release and a shorter half-life in vivo compared to the longer decanoate ester.[12][13] For storage purposes, both should be treated with the same level of care, following the guidelines for esterified steroids.

Experimental Protocols

Protocol 1: Forced Degradation Study for NPP

(Based on ICH Q1B guidelines and published methodologies[3][14])

Objective: To generate potential degradation products of NPP to validate the specificity of an analytical method.

Methodology:

• Prepare NPP Stock Solution: Prepare a 400 µg/mL solution of NPP in a suitable diluent (e.g., 80:20 acetonitrile:water).[3]

• Acid Hydrolysis:

  • Mix 5 mL of the stock solution with 5 mL of 0.1 M HCl.

  • Heat at 70°C for 48 hours.

  • Cool, neutralize with 0.1 M NaOH, and dilute to volume with diluent.

• Base Hydrolysis:

  • Mix 5 mL of the stock solution with 5 mL of 0.1 M NaOH.

  • Heat at 70°C for 48 hours.

  • Cool, neutralize with 0.1 M HCl, and dilute to volume with diluent.

• Oxidative Degradation:

  • Mix 5 mL of the stock solution with 5 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep at room temperature for 48 hours.

  • Dilute to volume with diluent.

• Thermal Degradation:

  • Store the solid NPP powder at 70°C for 48 hours.

  • Dissolve the stressed powder in the diluent to the target concentration.

• Photolytic Degradation:

  • Spread a thin layer of solid NPP powder in a petri dish.

  • Expose to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • Dissolve the stressed powder in the diluent to the target concentration.

• Analysis: Analyze all stressed samples, along with an unstressed control, using your HPLC method. Compare the chromatograms to identify degradation products.

Protocol 2: Preparation of NPP Analytical Standards

Objective: To prepare accurate and stable stock and working solutions for HPLC analysis.

Methodology:

• Stock Solution (e.g., 400 µg/mL):

  • Accurately weigh approximately 20 mg of NPP reference standard into a 50 mL Class A volumetric flask.[3]

  • Add about 10 mL of acetonitrile and sonicate for 1 minute to ensure complete dissolution.

  • Allow the solution to return to room temperature.

  • Dilute to the mark with your chosen diluent (e.g., 80:20 acetonitrile:water). Mix thoroughly.

  • Transfer to an amber glass container and store at 2-8°C.

• Working Solutions (e.g., 0.05 - 25 µg/mL):

  • Perform serial dilutions of the stock solution using the mobile phase or diluent to create a series of calibration standards.[15][16]

  • Prepare these solutions fresh daily for optimal accuracy. If stored, keep them in sealed amber vials at 2-8°C for no more than a few days. Verify stability if stored longer.

References

• 1. steropedia.com [steropedia.com]
• 2. onlytest.org [onlytest.org]
• 3. medipol.edu.tr [medipol.edu.tr]
• 4. Nandrolone phenylpropionate - Wikipedia [en.wikipedia.org]
• 5. research-portal.uu.nl [research-portal.uu.nl]
• 6. [Stability of steroids in plasma over a 10-year period] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. redmondpharmacy.com [redmondpharmacy.com]
• 8. drugs.com [drugs.com]
• 9. reddit.com [reddit.com]
• 10. [The effect of storage and temperature on the analysis of steroids in plasma and blood] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Nandrolone phenylpropionate (PIM 909) [inchem.org]
• 12. What is the mechanism of Nandrolone Phenpropionate? [synapse.patsnap.com]
• 13. Side Effects Compared: Nandrolone Decanoate vs. Phenylpropionate - TeleTest.ca [teletest.ca]
• 14. Photodegradation of Anti-Inflammatory Drugs: Stability Tests and Lipid Nanocarriers for Their Photoprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ptfarm.pl [ptfarm.pl]

Addressing poor peak shape in nandrolone phenylpropionate chromatography

Welcome to the technical support center for the chromatographic analysis of nandrolone phenylpropionate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to poor peak shape in both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). Our approach is rooted in explaining the fundamental causes of these issues to empower you with the expertise to develop robust and reliable analytical methods.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This guide is structured in a question-and-answer format to directly address the challenges you may encounter during your experiments.

Q1: Why is my nandrolone phenylpropionate peak tailing in Reverse-Phase HPLC?

Peak tailing is one of the most common issues in HPLC and can significantly impact the accuracy and precision of your quantification. It is often a sign of unwanted secondary interactions between your analyte and the stationary phase.

Underlying Causes and Explanations

Nandrolone phenylpropionate, like many steroid compounds, possesses functional groups that can engage in secondary interactions with the stationary phase, particularly with residual silanol groups on silica-based columns. These interactions can lead to a portion of the analyte molecules being retained longer than the bulk, resulting in a tailing peak.

• Silanol Interactions: The most common cause of peak tailing for compounds with polar functional groups is the interaction with acidic silanol groups (Si-OH) on the surface of the silica packing material. Even with end-capping, some residual silanols remain and can interact with the analyte.[1][2]

• Mobile Phase pH: The pH of the mobile phase can influence the ionization state of both the analyte and the residual silanol groups. If the pH is not optimized, these interactions can be exacerbated.

• Column Contamination: Accumulation of sample matrix components or precipitated sample on the column inlet frit or the head of the column can disrupt the sample band, leading to peak distortion.

• Column Overload: Injecting too much analyte can saturate the stationary phase, leading to peak distortion, including tailing.

Troubleshooting Workflow

The following workflow provides a systematic approach to diagnosing and resolving peak tailing.

Caption: Troubleshooting workflow for peak tailing.

Experimental Protocols

Protocol 1: Mobile Phase pH Adjustment

• Initial Assessment: Prepare your standard mobile phase and run a sample to confirm the peak tailing.

• Acidification: Prepare a new batch of the aqueous portion of your mobile phase containing a small amount of an acidic additive, such as 0.1% formic acid or 0.1% phosphoric acid. This will help to suppress the ionization of residual silanol groups.[3]

• Analysis: Equilibrate the column with the new mobile phase and inject your sample.

• Evaluation: Compare the peak shape to the original. A significant reduction in tailing suggests that silanol interactions were the primary cause.

Protocol 2: Column Cleaning and Evaluation

• Disconnect from Detector: Disconnect the column from the detector to avoid contamination.

• Strong Solvent Wash: Flush the column with a strong, compatible solvent (e.g., 100% acetonitrile or methanol for reverse-phase) at a low flow rate for at least 30 minutes.

• Intermediate Solvent Wash: If your mobile phase contained a buffer, wash with HPLC-grade water before the strong organic solvent to prevent buffer precipitation.

• Re-equilibration: Re-equilibrate the column with your mobile phase until a stable baseline is achieved.

• Test Injection: Inject a standard to see if the peak shape has improved. If not, the column may be permanently damaged or contaminated, and replacement is recommended.

Troubleshooting Step	Parameter to Change	Expected Outcome for Improved Peak Shape
Mobile Phase	Add 0.1% formic acid	Reduced tailing due to suppression of silanol interactions.
Column	Replace with a new column	Symmetrical peak if the old column was contaminated or degraded.
Sample	Dilute sample 10-fold	Reduced tailing if the issue was mass overload.
Sample Solvent	Match to mobile phase	Improved peak shape if solvent mismatch was the cause.

Q2: My nandrolone phenylpropionate peak is fronting. What is the cause and how do I fix it?

Peak fronting is less common than tailing but can also compromise the quality of your chromatography. It is typically a sign of column overload or a physical problem with the column.

Underlying Causes and Explanations

• Sample Overload: Injecting too high a concentration of the analyte can lead to a saturation of the stationary phase, causing the peak to appear with a leading edge.

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase, the analyte band can spread and distort as it enters the column, leading to fronting.

• Column Bed Deformation: A void or channel in the column packing at the inlet can cause the sample to travel unevenly, resulting in a distorted peak shape.

Troubleshooting Workflow

Caption: Troubleshooting workflow for peak fronting.

Experimental Protocols

Protocol 3: Investigating Sample Overload

• Prepare Dilutions: Prepare a series of dilutions of your sample (e.g., 1:2, 1:5, 1:10).

• Inject and Analyze: Inject the same volume of each dilution and observe the peak shape.

• Evaluate: If the peak shape improves with dilution, the original sample was overloaded. Adjust your sample concentration or injection volume accordingly.

Protocol 4: Assessing Sample Solvent Effects

• Reconstitute Sample: If possible, evaporate the solvent from your sample and reconstitute it in the mobile phase.

• Inject and Compare: Inject the reconstituted sample and compare the peak shape to the original.

Q3: I am observing broad peaks for nandrolone phenylpropionate in my GC analysis. What are the likely causes?

Peak broadening in GC can be caused by a variety of factors, from improper injection technique to issues with the column or instrument settings.

Underlying Causes and Explanations

• Slow Injection: A slow injection can cause the sample to vaporize over a longer period, leading to a broad initial band on the column.

• Incorrect Inlet Temperature: If the inlet temperature is too low, the sample may not vaporize quickly and efficiently. If it is too high, degradation can occur.

• Column Contamination: Non-volatile residues from the sample matrix can accumulate at the head of the column, leading to peak broadening and tailing.

• Dead Volume: Leaks or improper connections in the system can create dead volume where the sample can diffuse, causing band broadening.

Troubleshooting Workflow

Caption: Troubleshooting workflow for GC peak broadening.

Experimental Protocols

Protocol 5: Inlet and Column Maintenance

• Cool Down: Ensure the inlet and oven are cool before performing maintenance.

• Replace Liner and Septum: Replace the inlet liner and septum, as these are common sources of contamination and leaks.

• Trim Column: Trim a small section (5-10 cm) from the front of the column to remove any non-volatile residues.

• Re-install and Condition: Re-install the column, ensuring proper ferrule connections and no leaks. Condition the column according to the manufacturer's instructions.

• Test: Inject a standard to evaluate the peak shape.

Troubleshooting Step	Parameter to Check/Change	Expected Outcome for Improved Peak Shape
Injection	Injection speed and volume	Sharper peak with a fast, smooth injection of an appropriate volume.
Inlet	Temperature, liner, septum	Sharper peak with optimized temperature and clean consumables.
Column	Contamination at the head	Sharper peak after trimming the column.
System	Leaks at fittings	Symmetrical peak after eliminating leaks.

Q4: My nandrolone phenylpropionate peak is splitting. What should I do?

Peak splitting is a clear indication that something is wrong with your chromatographic system, often related to the sample introduction or the column itself.

Underlying Causes and Explanations

• Column Inlet Problems: A partially blocked inlet frit in HPLC or a disturbed packing bed can cause the sample flow to split, leading to a split peak.

• Sample Solvent Incompatibility: A strong sample solvent can cause the analyte to precipitate at the column head when it mixes with a weaker mobile phase, resulting in a split peak.

• Co-elution: It is possible that what appears to be a split peak is actually two closely eluting compounds, such as nandrolone phenylpropionate and its hydrolysis product, nandrolone.[5]

Troubleshooting Workflow

Caption: Troubleshooting workflow for peak splitting.

Experimental Protocols

Protocol 6: Investigating Co-elution

• Inject Standards: Inject individual standards of nandrolone phenylpropionate and its potential impurities/degradants (e.g., nandrolone) if available.

• Modify Separation Conditions: Slightly alter the mobile phase composition or temperature gradient to see if the split peak resolves into two distinct peaks.

By systematically working through these troubleshooting guides, you can effectively diagnose and resolve poor peak shape issues in your nandrolone phenylpropionate chromatography, leading to more accurate and reliable results.

References

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. uhplcs.com [uhplcs.com]
• 5. medipol.edu.tr [medipol.edu.tr]

Technical Support Center: Minimizing Variability in Nandrolone Phenylpropionate Animal Studies

Introduction:

Welcome to the technical support center for Nandrolone Phenylpropionate (NPP) animal studies. As a Senior Application Scientist, I understand that achieving reproducible and robust data is paramount to the success of your research. Nandrolone Phenylpropionate, a short-acting anabolic steroid, is a valuable tool in many preclinical models. However, its oil-based vehicle and potent physiological effects can introduce significant variability if not handled with precision. This guide is designed to provide you with in-depth, field-proven insights to troubleshoot common issues and proactively design experiments that are both scientifically sound and ethically robust. Our approach is built on explaining the "why" behind every "how," ensuring each protocol becomes a self-validating system for generating high-quality data.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. Each solution is grounded in scientific principles to help you diagnose and resolve the problem effectively.

Question 1: Why am I observing high inter-animal variability in my plasma drug concentration results?

Answer:

High variability in plasma concentrations of Nandrolone Phenylpropionate is a common challenge that can often be traced back to the administration protocol. Because NPP is administered in an oil depot, its absorption into the systemic circulation is highly dependent on the physical properties of that depot.

• Causality: The rate of drug release from an oil-based depot is influenced by factors such as the surface area of the depot, local blood flow, and the drug's partitioning between the oil and the surrounding tissue fluid. Inconsistent injection technique directly impacts these variables.[1]

• Troubleshooting Steps:

  • Standardize Injection Site: The muscle group used for injection significantly impacts absorption kinetics. For rodents, the quadriceps or gluteal muscles are common sites. The gluteal muscle has been shown to provide higher bioavailability for nandrolone esters compared to the deltoid muscle in human studies, a principle that can be extrapolated to animal models.[1] Choose a single, well-defined muscle group for all animals in a study.

  • Control Injection Volume: A larger injection volume creates a depot with a smaller surface area-to-volume ratio, which can slow and vary the rate of drug release. Conversely, a smaller, more concentrated injection volume has been demonstrated to increase bioavailability.[1] Whenever possible, use the smallest, most consistent volume feasible for your dose.

  • Ensure Consistent Injection Depth: Intramuscular (IM) injections are intended to deposit the drug deep within the muscle tissue. A shallow injection may deposit the oil into subcutaneous fat, which has different vascularity and can alter the absorption profile. Ensure your needle length is appropriate for the size and species of your animal to consistently reach the target muscle.

  • Aspirate Before Injecting: Always aspirate the syringe before injecting to ensure the needle has not entered a blood vessel.[2] Direct intravenous administration of the oil vehicle can lead to embolism and will cause a sharp, non-physiological spike in plasma concentration, followed by rapid clearance, dramatically increasing variability.

Question 2: My animals are showing signs of stress (e.g., altered behavior, weight loss) that could be confounding my results. What can I do?

Answer:

Animal stress is a significant, and often underestimated, source of experimental variability. Stress can induce physiological changes, such as altered hormone levels and immune responses, that can directly interact with the effects of NPP or mask your experimental outcomes.

• Causality: Handling and environmental conditions are potent stressors for laboratory animals. These stressors can activate the hypothalamic-pituitary-adrenal (HPA) axis, leading to the release of glucocorticoids, which can have catabolic effects that may counteract the anabolic properties of NPP.

• Troubleshooting & Mitigation Strategies:

  • Refine Handling Techniques: The common practice of picking up rodents by their tails is known to be aversive and anxiety-provoking. Adopt less stressful methods such as using a handling tunnel or cupping the animal in your hands. Allow animals to habituate to the handler and the procedure before the study begins.

  • Implement Environmental Enrichment: Standard, barren laboratory cages can induce stress and abnormal repetitive behaviors. Providing environmental enrichment enhances animal well-being and can improve the quality and consistency of research data.[3] A standardized enrichment protocol should be used for all animals in the study.

  • Acclimatization Period: Ensure all animals have an adequate acclimatization period (typically at least one week) to the facility, housing, and handlers before any experimental procedures begin. This allows their physiological stress responses to return to baseline.

Question 3: I am noticing inflammation and lesions at the injection site. How can I prevent this and could it be affecting my data?

Answer:

Injection site reactions are a known complication with oil-based formulations and can be a source of both variability and animal welfare concerns.

• Causality: Localized inflammation at the injection site can alter blood flow and create a fibrotic capsule around the oil depot, both of which can impede or alter the intended release kinetics of NPP. The reaction can be caused by the oil vehicle itself, particularly less purified grades, or by additives such as emulsifiers.[3][4]

• Mitigation Protocol:

  • Vehicle Selection: Use a high-purity, pharmaceutical-grade vehicle, such as sterile sesame oil or arachis (peanut) oil. Avoid food-grade oils, which may contain impurities that elicit a stronger inflammatory response.[3]

  • Rotate Injection Sites: If your protocol requires multiple injections, rotate the injection sites to allow tissue to recover. For example, alternate between the left and right hind limbs.

  • Optimize Injection Volume: As mentioned previously, smaller volumes are generally better tolerated. High volumes can cause mechanical damage to the muscle tissue, exacerbating the inflammatory response.

  • Monitor and Record: Systematically monitor and score injection sites for signs of inflammation (redness, swelling, induration). This data can be used as a covariate in your statistical analysis to account for any potential influence on the results.

Frequently Asked Questions (FAQs)

Q1: What is the optimal vehicle for Nandrolone Phenylpropionate and how should I prepare it?

A1: The most common and appropriate vehicles for NPP are sterile, fixed oils such as sesame oil, arachis oil, or cottonseed oil. These are chosen for their ability to dissolve the lipophilic NPP and form a stable depot upon injection. A detailed protocol for preparing a sterile solution is provided in the "Experimental Protocols" section below. The key principles are ensuring the sterility of all components and using gentle heating to aid dissolution in an aseptic environment.

Q2: What is the difference between Nandrolone Phenylpropionate (NPP) and Nandrolone Decanoate (ND), and which one should I use?

A2: The primary difference lies in the attached ester, which dictates the drug's pharmacokinetics.

• NPP: Has a shorter phenylpropionate ester, resulting in a faster release and a shorter half-life of approximately 2.7 days.[1] This necessitates more frequent injections (e.g., every 2-3 days) to maintain stable blood levels.

• ND: Has a longer decanoate ester, leading to a much slower release and a longer half-life of 6-12 days.[5] This allows for less frequent injections (e.g., weekly or bi-weekly).

Choice depends on your study design:

• Use NPP for studies requiring a rapid onset of action or for shorter-duration experiments where a quick clearance of the drug is desired.

• Use ND for long-term studies where minimizing the stress of frequent injections is a priority.

Q3: Are there sex-specific considerations for dosing NPP?

A3: Yes, absolutely. There are known sex differences in the metabolism of many drugs, including steroids. Phase I and Phase II metabolic enzymes can have different levels of activity between males and females, which can affect drug clearance and bioavailability. While specific pharmacokinetic studies for NPP detailing sex differences in rodents are limited, it is a critical variable to consider. It is strongly recommended to either use animals of a single sex or to fully characterize the effects in both sexes as separate cohorts in your study design.

Q4: How important is environmental enrichment, and can it add variability?

A4: Environmental enrichment is crucial for animal welfare and for obtaining translatable, reliable data. While there has been some concern that enrichment could increase variability, multiple studies have shown that it can actually refine animal models and improve research data by reducing stress-induced physiological changes.[3] The key is to use a standardized enrichment protocol for all animals (both control and experimental groups) to ensure that the environment itself is not an uncontrolled variable.

Experimental Protocols

Protocol 1: Preparation of Sterile NPP in Oil Vehicle (10 mg/mL)

This protocol describes the preparation of a 10 mL stock solution. Adjust volumes as necessary. All procedures should be performed in a laminar flow hood using aseptic technique.

Materials:

• Nandrolone Phenylpropionate powder (USP grade)

• Sterile, sealed vial of Arachis Oil (or other suitable sterile fixed oil)

• Sterile, sealed 10 mL empty vial

• Sterile 0.22 µm syringe filter

• Sterile syringes (1 mL and 10 mL)

• Sterile needles

• 70% ethanol

• Beaker with water

• Hot plate

Procedure:

• Calculate Required Mass: To make 10 mL of a 10 mg/mL solution, you will need 100 mg of NPP powder.

• Sterilization: Thoroughly wipe down the laminar flow hood, all vials, and other materials with 70% ethanol.

• Dissolution: a. Using a sterile syringe and needle, draw up 8 mL of sterile Arachis Oil and add it to the sterile 10 mL empty vial. b. Carefully weigh and add 100 mg of NPP powder to the vial containing the oil. c. Gently swirl the vial to mix. d. To aid dissolution, gently heat the vial in a warm water bath on a hot plate (do not exceed 60°C). Swirl intermittently until all the powder is completely dissolved and the solution is clear.

• Final Volume and Filtration: a. Allow the solution to cool to room temperature. b. Using a new sterile syringe, draw up enough sterile Arachis Oil to bring the final volume to 10 mL (q.s.). c. Attach a sterile 0.22 µm syringe filter to a new 10 mL sterile syringe. d. Draw the NPP/oil solution into the syringe. e. Filter the solution through the syringe filter into a final, sterile, sealed vial. This step ensures the final product is sterile.

• Labeling and Storage: Label the final vial with the compound name, concentration, date of preparation, and store protected from light at room temperature as per stability guidelines.

Protocol 2: Intramuscular (IM) Injection in Rats

Materials:

• Properly restrained rat

• Sterile syringe (e.g., 1 mL tuberculin) with appropriate volume of NPP solution

• Sterile needle (25-26 gauge is recommended)[2]

• 70% ethanol and sterile gauze

Procedure:

• Preparation: Draw up the required dose of NPP solution into the syringe. Expel any air bubbles.

• Restraint: Securely restrain the animal. For an IM injection in the hind limb, extend the leg to stabilize the muscle.

• Site Identification: Palpate the quadriceps or hamstring muscles on the caudal aspect of the femur.

• Sterilization: Disinfect the injection site with a 70% ethanol wipe.

• Injection: a. Insert the needle into the thickest part of the muscle at a 90-degree angle. Be careful to avoid the sciatic nerve, which runs along the caudal aspect of the femur.[2][6] b. Gently aspirate by pulling back on the plunger. If blood appears in the syringe hub, withdraw the needle and insert it in a new location.[2] c. If no blood is aspirated, slowly and steadily inject the solution. The maximum recommended volume per site is 0.1 mL for rats.[2]

• Withdrawal: Pause for a moment before withdrawing the needle to prevent leakage of the oil from the injection tract. Withdraw the needle and apply gentle pressure to the site with sterile gauze if needed.

• Monitoring: Return the animal to its cage and monitor for any signs of distress or adverse reaction at the injection site.

Data Presentation

Table 1: Pharmacokinetic Parameters of Nandrolone Esters

Parameter	Nandrolone Phenylpropionate (NPP)	Nandrolone Decanoate (ND)	Key Consideration
Ester Type	Short Chain (Phenylpropionate)	Long Chain (Decanoate)	Determines release rate from oil depot.
Half-life (IM)	~2.7 days[1]	~6-12 days[5]	Dictates dosing frequency.
Tmax (Peak Time)	Faster (Higher and earlier peaks)[1]	Slower	NPP provides a more rapid onset of action.
Bioavailability	Influenced by injection site and volume[1]	Influenced by injection site and volume[1]	Smaller volumes and gluteal sites may increase bioavailability.
Dosing Frequency	Every 2-3 days	Every 1-3 weeks	Frequent dosing of NPP is needed for stable levels.

Note: These values are derived primarily from human studies and serve as a guide. It is imperative to conduct pilot pharmacokinetic studies in your specific animal model and experimental conditions to determine precise parameters.

Table 2: Dose-Dependent Effects of NPP in Female Rats (10-day study)

Dose (mg/kg/day)	Change in Body Weight	Change in Body Protein	Change in Body Fat	Muscle Protein Synthesis	Reference
1 mg/kg	Significant Increase	+9%	No significant change	Significantly Stimulated	[7]
4 mg/kg	Attenuated Increase	+9%	Significant Reduction	Significantly Stimulated	[7]
10 mg/kg	No significant change	+9%	Significant Reduction	Not significantly affected	[7]

Visualizations

Caption: Key factors contributing to variability in NPP studies.

References

• Minto, C. F., Howe, C., Wishart, S., Conway, A. J., & Handelsman, D. J. (1997). Pharmacokinetics and pharmacodynamics of nandrolone esters in oil vehicle: effects of ester, injection site and injection volume. The Journal of Pharmacology and Experimental Therapeutics, 281(1), 93–102.
• Harland, B., & Dalrymple-Alford, J. (2020). Enriched Environment Procedures for Rodents: Creating a Standardized Protocol for Diverse Enrichment to Improve Consistency across Research Studies. eNeuro, 7(3), ENEURO.00 enriched environment.2020.
• Queen's University. (2011). Intramuscular Injection in Rats.
• NIH OACU.
• Nakano, Y., et al. (1993). Side effects caused by the excessive emulsifier in oil-based adjuvant vaccine in swine.
• Gouveia, K., & Hurst, J. L. (2017). Improving the reliability of research findings: the role of animal handling. Scientific Reports, 7, 44962.
• Bailey, K. R., & Wahl, C. M. (2018). Does the Stress of Laboratory Life and Experimentation on Animals Adversely Affect Research Data? A Critical Review.
• Ismail, Z., et al. (2021). Enrichment Protocol for Rat Models. Current Protocols, 1(6), e152.
• Mota, B. C., et al. (2021). Environmental enrichment for laboratory rats and mice: endocrine, physiological, and behavioral benefits of meeting rodents' biological needs. ILAR Journal, 62(1-2), 1-19.
• Vernon, J. K., et al. (1991). Dose-dependent effects of an anabolic steroid, nandrolone phenylpropionate (Durabolin), on body composition and muscle protein metabolism in female rats. Annals of Nutrition and Metabolism, 35(3), 141-147.
• Wikipedia. (n.d.).
• Bagchus, W. M., et al. (2005). Pharmacokinetic evaluation of three different intramuscular doses of nandrolone decanoate: analysis of serum and urine samples in healthy men. The Journal of Clinical Endocrinology & Metabolism, 90(5), 2624-2630.
• Flinders University. (2020). Rat - Injection techniques.
• INCHEM. (n.d.).
• Vernon, J. K., & Buttery, P. J. (1991). Dose-dependent effects of an anabolic steroid, nandrolone phenylpropionate (Durabolin), on body composition and muscle protein metabolism in female rats. Annals of Nutrition and Metabolism, 35(3), 141-147.

Sources

• 1. Side Effects Compared: Nandrolone Decanoate vs. Phenylpropionate - TeleTest.ca [teletest.ca]
• 2. Intramuscular Injection in Rats | Animals in Science [queensu.ca]
• 3. neurocndm.mcgill.ca [neurocndm.mcgill.ca]
• 4. antbioinc.com [antbioinc.com]
• 5. Nandrolone decanoate - Wikipedia [en.wikipedia.org]
• 6. oacu.oir.nih.gov [oacu.oir.nih.gov]
• 7. Dose-dependent effects of an anabolic steroid, nandrolone phenylpropionate (Durabolin), on body composition and muscle protein metabolism in female rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Forced Degradation Studies of Nandrolone Phenylpropionate

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals conducting forced degradation studies on Nandrolone Phenylpropionate (NPP). It is designed to provide both foundational knowledge and practical, field-tested insights to navigate the complexities of these stability-indicating experiments. The structure moves from high-level conceptual questions to detailed, hands-on troubleshooting, ensuring you can design, execute, and interpret your studies with confidence and scientific rigor.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions encountered when planning and executing forced degradation studies for Nandrolone Phenylpropionate, grounding the answers in regulatory expectations and the specific chemistry of the molecule.

Q1: What is the primary purpose of a forced degradation study for Nandrolone Phenylpropionate?

A forced degradation study, also known as stress testing, is a critical component of pharmaceutical development mandated by regulatory bodies like the International Council for Harmonisation (ICH).[1] The core objectives are:

• To Identify Degradation Pathways: The study deliberately exposes Nandrolone Phenylpropionate (NPP), an ester of nandrolone, to harsh conditions to identify the likely degradation products.[2][3] For NPP, the primary anticipated degradation is the hydrolysis of the phenylpropionate ester bond to yield nandrolone.[4]

• To Develop and Validate Stability-Indicating Methods: The study demonstrates that the chosen analytical method, typically a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method, can accurately measure the decrease in NPP concentration while simultaneously separating and detecting its degradation products.[1][4] This proves the method is "stability-indicating."

• To Understand Molecular Stability: It helps elucidate the intrinsic chemical stability of the NPP molecule and provides insights into which environmental factors (e.g., pH, light, heat) are most critical to control during manufacturing, shipping, and storage.[1]

Q2: What are the standard stress conditions required by ICH guidelines for an NPP study?

According to ICH guidelines Q1A(R2) and Q1B, a comprehensive stress testing protocol for a drug substance like NPP should include the following conditions[1][2]:

• Acid Hydrolysis: Degradation in an acidic medium.

• Base Hydrolysis: Degradation in a basic medium.

• Oxidation: Degradation using an oxidative agent.

• Thermal Stress: Degradation under high-temperature conditions.

• Photolytic Stress: Degradation upon exposure to UV and visible light.

For NPP specifically, significant degradation is primarily observed under acidic and basic conditions, where the ester linkage is most vulnerable.[4]

Q3: What is the main degradation product I should expect to see from Nandrolone Phenylpropionate?

The principal degradation product formed during the forced degradation of Nandrolone Phenylpropionate is Nandrolone (also known as 19-nortestosterone).[4] This occurs via the hydrolysis of the C17β phenylpropionate ester, as illustrated in the pathway diagram in Part 4 of this guide. Your stability-indicating analytical method must be able to resolve the NPP peak from the nandrolone peak.

Q4: What level of degradation should I aim for in my experiments?

The goal is not to completely destroy the drug substance. A degradation level of 5% to 20% of the active ingredient is generally considered appropriate and is recommended by guidelines.[2][5] This range is sufficient to produce and quantify degradation products without generating secondary or tertiary degradants that may not be relevant under normal storage conditions. If you observe degradation exceeding 20%, it is advisable to reduce the stressor concentration, temperature, or exposure time.[5]

Q5: Is it a failure if I don't see any degradation under certain stress conditions?

No, this is a common and valid outcome. For Nandrolone Phenylpropionate, published studies have shown that there is no significant impact from oxidative, thermal, and photolytic stress under the tested conditions.[4][6] This finding is itself a crucial piece of data, demonstrating the molecule's stability against those specific stressors. It is essential to document these results and confirm the purity of the analyte peak using a photodiode array (PDA) detector to show that no co-eluting degradants are present.[4]

Part 2: Experimental Workflow and Protocols

This section provides a visual workflow and detailed, step-by-step protocols for conducting forced degradation studies on NPP. These protocols are based on established methodologies and are designed to be adapted to your specific laboratory setup.

General Experimental Workflow

The following diagram outlines the logical flow of a complete forced degradation study, from preparation to final analysis.

Caption: General workflow for NPP forced degradation studies.

Recommended Stress Conditions Summary

The following table summarizes typical starting conditions for NPP stress studies, derived from published literature.[4] Researchers should adjust these conditions to achieve the target 5-20% degradation.

Stress Condition	Reagent/Parameter	Temperature	Duration	Expected Outcome for NPP
Acid Hydrolysis	0.5 N Hydrochloric Acid (HCl)	60°C	2 hours	Significant Degradation
Base Hydrolysis	0.5 N Sodium Hydroxide (NaOH)	Room Temperature	1 hour	Significant Degradation
Oxidation	5.0% Hydrogen Peroxide (H₂O₂)	60°C	6 hours	No significant degradation
Thermal	Dry Heat (on solid drug substance)	70°C	48 hours	No significant degradation
Photolytic	White Light & UV Light	Photostability Chamber	1.2 million lux hours & 200 Wh/m²	No significant degradation

Detailed Experimental Protocols

Materials:

• Nandrolone Phenylpropionate (NPP) reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH)

• Hydrogen Peroxide (H₂O₂, 30%)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Water bath or heating block

• Calibrated photostability chamber

Protocol 1: Acid Hydrolysis

• Accurately weigh ~20 mg of NPP and transfer it to a 50 mL volumetric flask.

• Add 10 mL of acetonitrile and sonicate for 1 minute to dissolve the sample completely.

• Add 2.0 mL of 0.5 N HCl.

• Place the flask in a water bath set to 60°C for 2 hours.

• After incubation, cool the flask to room temperature.

• Carefully neutralize the solution by adding an equimolar amount of NaOH (e.g., 2.0 mL of 0.5 N NaOH).

• Dilute to the 50 mL mark with a suitable diluent (e.g., 20:80 water:acetonitrile).

• Prepare a corresponding blank solution (all reagents except NPP) and treat it identically.

• Analyze by HPLC.

Protocol 2: Base Hydrolysis

• Accurately weigh ~20 mg of NPP and transfer it to a 50 mL volumetric flask.

• Add 10 mL of acetonitrile and sonicate for 1 minute to dissolve.

• Add 2.0 mL of 0.5 N NaOH.

• Keep the flask at room temperature for 1 hour.

• Carefully neutralize the solution by adding an equimolar amount of HCl (e.g., 2.0 mL of 0.5 N HCl).

• Dilute to the 50 mL mark with diluent.

• Prepare a corresponding blank solution and treat it identically.

• Analyze by HPLC.

Protocol 3: Oxidative Degradation

• Accurately weigh ~20 mg of NPP and transfer it to a 50 mL volumetric flask.

• Add 10 mL of acetonitrile and sonicate for 1 minute to dissolve.

• Add 2.0 mL of 5.0% H₂O₂ solution.

• Place the flask in a water bath set to 60°C for 6 hours.

• After incubation, cool the flask to room temperature.

• Dilute to the 50 mL mark with diluent.

• Prepare a corresponding blank solution and treat it identically.

• Analyze by HPLC.

Protocol 4: Thermal Degradation

• Weigh a suitable amount of solid NPP into a petri dish, spreading it into a thin layer.

• Place the sample in a calibrated oven at 70°C for 48 hours.

• After exposure, allow the sample to cool.

• Prepare a sample solution for HPLC analysis at the target concentration and analyze.

Protocol 5: Photolytic Degradation

• Spread a thin layer of solid NPP onto a petri dish.

• Place the sample in a calibrated photostability chamber.

• Expose the sample to an overall illumination of not less than 1.2 million lux hours of white light and an integrated near-ultraviolet energy of not less than 200 watt-hours per square meter (Wh/m²), as per ICH Q1B guidelines.

• A control sample should be stored in the dark under the same temperature conditions.

• After exposure, prepare solutions of both the light-exposed and dark control samples and analyze by HPLC.

Part 3: Troubleshooting Guide

This section provides solutions to specific problems you might encounter during your experiments.

Q: I performed acid/base hydrolysis as per the protocol, but my NPP peak is almost gone (>80% degradation). What went wrong?

A: This indicates the stress conditions were too severe. The goal is controlled degradation (5-20%).

• Causality: The ester bond in NPP is highly susceptible to acid- and base-catalyzed hydrolysis. High concentrations of acid/base and elevated temperatures drastically accelerate this reaction.

• Solution: Systematically reduce the intensity of the stressor.

  • Reduce Time: Cut the incubation time in half and re-analyze.

  • Reduce Temperature: For acid hydrolysis, try running the reaction at room temperature instead of 60°C.

  • Reduce Concentration: Use a lower concentration of acid or base (e.g., 0.1 N or 0.05 N). Always change only one parameter at a time to isolate the critical factor.

Q: My HPLC chromatogram shows poor separation between the NPP peak and the main degradant (nandrolone). How can I improve resolution?

A: Co-elution means the chromatographic conditions are not optimized for this specific separation.

• Causality: NPP and nandrolone are structurally similar. A generic HPLC method may not have sufficient selectivity to resolve them. A published stability-indicating method for NPP utilizes a C18 column (Inertsil ODS-3V) with a gradient elution using a phosphate buffer/methanol mixture and acetonitrile.[4]

• Solution:

  • Adjust Gradient Slope: Make the gradient shallower (i.e., increase the elution time). This gives the peaks more time to separate.

  • Change Mobile Phase Composition: Modify the ratio of your organic solvent (acetonitrile/methanol) to the aqueous buffer. Sometimes, switching from acetonitrile to methanol (or vice versa) can alter selectivity.

  • Check pH: Ensure the mobile phase pH is appropriate for the analytes.

  • Try a Different Column: If adjustments fail, consider a column with a different stationary phase chemistry (e.g., a Phenyl-Hexyl column) that might offer different selectivity for these aromatic and steroidal structures.

Q: After my stress experiments, the calculated mass balance is less than 95%. Where did the remaining mass go?

A: Poor mass balance suggests that not all degradation products are being detected or quantified.

• Causality: This can happen for several reasons:

  • Non-Chromophoric Degradants: Some degradation products may lack a UV-absorbing chromophore, making them invisible to a PDA/UV detector.

  • Volatile Degradants: Degradation may have produced volatile compounds that were lost during sample preparation.

  • Precipitation: Degradants may have precipitated out of the solution if their solubility is low in the final diluent.

  • Strong Adsorption: Degradants may be irreversibly adsorbed onto the HPLC column.

• Solution:

  • Use a Universal Detector: If available, analyze the sample using a mass spectrometer (LC-MS) or a Charged Aerosol Detector (CAD) which do not rely on a chromophore for detection.

  • Check for Precipitation: Visually inspect your sample vials for any precipitate. If observed, try changing the diluent to one with higher solvent strength.

  • Review the Degradation Pathway: Consider if any plausible side reactions could lead to volatile or non-chromophoric products.

Q: Why is thermal stress performed on the solid drug substance while hydrolysis is done in solution?

A: This is done to simulate different real-world scenarios and test different degradation mechanisms.

• Causality & Logic:

  • Solution-State Stress (Hydrolysis, Oxidation): These studies test the stability of the drug in the presence of excipients or solvents, which is relevant for liquid formulations or during the manufacturing of solid dosage forms (e.g., wet granulation).

  • Solid-State Stress (Thermal, Photolytic): This mimics the conditions the bulk drug substance or final solid product (like a powder or tablet) might experience during storage and shipping. Degradation pathways in the solid state can be very different from those in solution.

Part 4: Degradation Pathway Visualization

The primary degradation mechanism for Nandrolone Phenylpropionate under hydrolytic stress is the cleavage of the ester bond.

Caption: Primary hydrolytic degradation pathway of NPP.

References

• Bharti, A., & Jeyaseelan, C. (2021). A Stability Indicating UV-HPLC Method for the Determination of Potential Impurities in Nandrolone Phenylpropionate Active pharmaceutical. Acta Pharmaceutica Sciencia, 59(3), 405-418. [Link]

• Veeragandham, S. (2024). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Eminence Business Media. [Link]

• Prajapati, Y., & Patel, V. (2016). Forced Degradation Studies. MedCrave online. [Link]

• Lazar, I., et al. (2011). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• International Journal of Creative Research Thoughts (IJCRT). (2022). ICH GUIDELINES: STRESS DEGRADATION STUDY. IJCRT.org. [Link]

• Ankit, G. (2023). Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. [Link]

• Wikipedia. (2024). Nandrolone phenylpropionate. [Link]

• Pharmaffiliates. Nandrolone-impurities. [Link]

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• 6. Nandrolone - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Analysis of Nandrolone Phenylpropionate and Nandrolone Decanoate in the Context of Skeletal Muscle Hypertrophy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nandrolone, an anabolic-androgenic steroid (AAS) derived from testosterone, is a subject of significant interest in the scientific community for its potential therapeutic applications in muscle wasting diseases and its widespread illicit use for performance enhancement.[1][2][3] Two of the most common esterified variants of nandrolone are Nandrolone Phenylpropionate (NPP) and Nandrolone Decanoate (ND). The fundamental difference between these two compounds lies in the ester attached to the nandrolone molecule, which profoundly influences their pharmacokinetic profiles and, consequently, their administration and potential physiological effects.[2][4] This guide provides an in-depth, objective comparison of NPP and ND, focusing on their performance in muscle growth studies, supported by available experimental data.

Chemical Structure and Pharmacokinetics: The Ester's Influence

The core of both NPP and ND is the nandrolone hormone. The distinguishing feature is the ester chain: a phenylpropionate ester in NPP and a decanoate ester in ND. This seemingly minor structural difference is the primary determinant of their absorption rate, half-life, and duration of action.

Nandrolone Phenylpropionate is characterized by its shorter ester chain, leading to a more rapid release of nandrolone into the bloodstream following intramuscular injection.[4] This results in a faster onset of action and a shorter half-life, estimated to be around 3 to 5 days.[2] Consequently, to maintain stable blood plasma levels, more frequent administrations are necessary.

In contrast, Nandrolone Decanoate possesses a much longer decanoate ester chain, which slows its release from the injection site.[2] This translates to a slower onset of action and a significantly longer half-life, generally reported to be in the range of 7 to 15 days.[2][3] This extended duration of action allows for less frequent injection schedules.

Parameter	Nandrolone Phenylpropionate (NPP)	Nandrolone Decanoate (ND)
Ester Chain Length	Shorter (Phenylpropionate)	Longer (Decanoate)
Half-life	~3-5 days[2]	~7-15 days[2][3]
Onset of Action	Faster	Slower
Frequency of Administration	More frequent (e.g., every 2-3 days)	Less frequent (e.g., weekly or bi-weekly)
Detection Time	Shorter	Longer

Mechanism of Action in Skeletal Muscle

Both NPP and ND exert their anabolic effects primarily through their interaction with the androgen receptor (AR) in skeletal muscle tissue.[5] Upon binding, the nandrolone-AR complex translocates to the nucleus and modulates the transcription of target genes involved in muscle protein synthesis and other anabolic processes.[5]

Key mechanistic actions include:

• Increased Protein Synthesis: Nandrolone promotes the synthesis of contractile proteins, a fundamental process in muscle hypertrophy.[5]

• Enhanced Nitrogen Retention: By improving nitrogen balance, nandrolone creates a more favorable anabolic environment within the muscle cells.[5]

• Modulation of Myostatin and mTOR Pathways: Studies suggest that nandrolone can influence key regulators of muscle growth. For instance, nandrolone decanoate has been shown to downregulate myostatin, a negative regulator of muscle mass.[6][7] Additionally, nandrolone may impact the mTOR signaling pathway, a central regulator of cell growth and protein synthesis, although the precise interactions are still under investigation.[8]

It is important to note that while both esters activate the same receptor, the differing pharmacokinetic profiles can lead to different patterns of AR activation, which may have implications for the overall anabolic response. The rapid and higher peak concentrations achieved with NPP could theoretically lead to a more acute and potent initial stimulation of anabolic pathways compared to the steadier, more prolonged activation by ND. However, direct comparative studies on this aspect are limited.

Comparative Efficacy in Muscle Growth: A Review of Experimental Data

Nandrolone Decanoate in Muscle Growth Studies

A randomized, double-blind, placebo-controlled study investigated the effects of 200 mg of Nandrolone Decanoate per week for 8 weeks in experienced male bodybuilders. The results demonstrated a significant increase in lean body mass.[4]

Another study in HIV-infected men with muscle wasting showed that nandrolone decanoate (150 mg every other week) for 16 weeks resulted in a significant increase in lean body mass and muscle strength.

Nandrolone Phenylpropionate in Muscle Growth Studies

Preclinical studies in female rats have shown that Nandrolone Phenylpropionate administration leads to a dose-dependent increase in body protein content.[1] Specifically, daily injections of 1 mg/kg for ten days resulted in a significant increase in weight gain associated with a 9% increase in body protein.[1]

Anecdotal evidence and qualitative comparisons often suggest that NPP leads to faster, more "quality" muscle gains with less water retention compared to ND.[9] However, these claims are not substantiated by rigorous, controlled scientific studies. The perceived difference in water retention may be attributed to the shorter half-life of NPP, which could lead to more stable blood levels and potentially less estrogenic side effects with a proper dosing schedule.[4]

Experimental Protocols

For researchers aiming to investigate the effects of these compounds, the following are generalized protocols for assessing key parameters of muscle growth.

Protocol for Measuring Muscle Fiber Cross-Sectional Area (CSA)

• Tissue Collection and Preparation:

  • Excise skeletal muscle tissue (e.g., gastrocnemius, soleus) from the animal model.

  • Rapidly freeze the muscle in isopentane pre-cooled with liquid nitrogen to preserve tissue morphology.

  • Store samples at -80°C until sectioning.

• Cryosectioning:

  • Using a cryostat, cut transverse sections of the muscle at a thickness of 8-10 µm.

  • Mount the sections on pre-coated microscope slides.

• Immunohistochemistry:

  • Fix the sections with a suitable fixative (e.g., 4% paraformaldehyde).

  • Permeabilize the cell membranes (e.g., with Triton X-100).

  • Block non-specific binding sites using a blocking solution (e.g., goat serum).

  • Incubate with a primary antibody against a protein that outlines the muscle fiber, such as laminin or dystrophin.

  • Wash the sections and incubate with a fluorescently labeled secondary antibody.

  • Mount the slides with a mounting medium containing a nuclear stain (e.g., DAPI).

• Imaging and Analysis:

  • Capture images of the stained sections using a fluorescence microscope.

  • Utilize image analysis software (e.g., ImageJ, CellProfiler) to quantify the cross-sectional area of individual muscle fibers.[10][11][12]

Protocol for Quantifying Androgen Receptor Activation

• Cell Culture and Treatment:

  • Culture a suitable muscle cell line (e.g., C2C12 myotubes).

  • Treat the cells with varying concentrations of NPP or ND for a specified duration.

• Reporter Gene Assay:

  • Transfect the cells with a reporter plasmid containing an androgen response element (ARE) linked to a reporter gene (e.g., luciferase).[13]

  • After treatment with the nandrolone esters, lyse the cells and measure the activity of the reporter enzyme (e.g., luciferase activity).[13]

  • An increase in reporter activity indicates activation of the androgen receptor.

• Western Blot for AR Nuclear Translocation:

  • Fractionate the cell lysates into nuclear and cytoplasmic components.

  • Perform Western blotting on both fractions using an antibody against the androgen receptor.

  • An increase in the AR signal in the nuclear fraction after treatment indicates ligand-induced nuclear translocation and activation.

Visualizing the Pathways

Signaling Pathway of Nandrolone in Muscle Cells

Caption: Experimental workflow for comparing NPP and ND.

Discussion and Future Directions

The primary distinguishing factor between Nandrolone Phenylpropionate and Nandrolone Decanoate is their pharmacokinetic profile, dictated by the length of their respective ester chains. NPP offers a rapid onset and shorter duration of action, necessitating more frequent administration, while ND provides a slower, more sustained release of nandrolone, allowing for less frequent dosing.

Both compounds exert their anabolic effects through the androgen receptor, leading to increased protein synthesis and a positive nitrogen balance. While preclinical and some clinical data support the muscle-building properties of both esters, a definitive, quantitative comparison of their hypertrophic potential from a head-to-head clinical trial is currently lacking. Such a study would be invaluable to the scientific community to objectively assess the anabolic efficacy of these two widely used compounds.

Future research should focus on direct comparative studies investigating not only the magnitude of muscle growth but also the differential effects on gene expression, satellite cell activation, and the intricate signaling pathways (mTOR, myostatin) in response to the distinct pharmacokinetic profiles of NPP and ND. A deeper understanding of these nuances will be critical for the potential therapeutic development of nandrolone esters and for informing the scientific discourse on their physiological effects.

References

• Nandrolone Phenylpropionate (Npp) vs Deca: A Comparison - MediSearch. (n.d.). Retrieved from [Link] [1]2. NPP vs Deca: Which Steroid is Right for Muscle Growth? (2023, June 15). Retrieved from [Link] [2]3. Nandrolone vs Cypionate: Unveiling the Ultimate Guide to Anabolic Steroids. (2025, April 21). Swolverine. Retrieved from [Link] [3]4. Side Effects Compared: Nandrolone Decanoate vs. Phenylpropionate - TeleTest.ca. (2024, July 30). Retrieved from [Link] [4]5. Effects of Nandrolone in the Counteraction of Skeletal Muscle Atrophy in a Mouse Model of Muscle Disuse: Molecular Biology and Functional Evaluation. (2015, June 11). PLoS ONE, 10(6), e0129686. [Link] [5]6. Nandrolone decanoate. (n.d.). In Wikipedia. Retrieved from [Link] [14]7. Qin, W., Pan, J., Wu, Y., Bauman, W. A., & Cardozo, C. (2010). Differential alterations in gene expression profiles contribute to time-dependent effects of nandrolone to prevent denervation atrophy. BMC Genomics, 11, 635. [Link] [15]8. Basaria, S., Wahlstrom, J. T., & Dobs, A. S. (2001). Anabolic-androgenic steroid therapy in the treatment of chronic diseases. The Journal of Clinical Endocrinology & Metabolism, 86(11), 5108–5117. [Link] [16]9. Decanoate vs Phenylpropionate: Types of Nandrolone and Side Effects - Crazybulk. (2025, May 15). Retrieved from [Link] [17]10. Cadena, S. M., et al. (2021). Nandrolone Normalizes Determinants of Muscle Mass and Fiber Type after Spinal Cord Injury. eNeuro, 8(4), ENEURO.0152-21.2021. [Link] [8]11. The NPP vs Deca Debate: Choosing the Ideal Bodybuilding Compound - slimwithclen.com. (2023, June 6). Retrieved from [Link] [18]12. Stotzer, U. S., et al. (2012). Strength training and nandrolone decanoate decreased myostatin expression. International Journal of Exercise Science: Conference Proceedings, 6(2), Article 29. [Link] [6]13. Strength training and nandrolone decanoate decreased myostatin expression. (n.d.). Retrieved from [Link] [7]14. Battey, E., et al. (2024). Protocol for muscle fiber type and cross-sectional area analysis in cryosections of whole lower mouse hindlimbs. STAR Protocols, 5(1), 102838. [Link] [10]15. Vingren, J. L., et al. (2010). Cell-based assays for screening androgen receptor ligands. Methods in Molecular Biology, 601, 137–149. [Link] [13]16. Desgeorges, T., et al. (2022). Protocol for quantifying muscle fiber size, number, and central nucleation of mouse skeletal muscle cross-sections using Myotally software. STAR Protocols, 3(1), 101111. [Link] [11]17. Tarpey, M. D., et al. (2024). Bioavailable testosterone and androgen receptor activation, but not total testosterone, are associated with muscle mass and strength in females. The Journal of Physiology, 602(19), 4239-4256. [Link] [19]18. Khamanarong, K., & Diloksambandh, V. (1985). The androgenic activities of nandrolone phenylpropionate and nandrolone decanoate in comparing to testosterone propionate. Journal of the Medical Association of Thailand = Chotmaihet thangphaet, 68(7), 361–372. [Link] [20]19. Npp vs deca | UK-Muscle.co.uk Forum. (2016, October 24). Retrieved from [Link] [9]20. How much more anabolic is Nandrolone compared to Testosterone? : r/PEDs - Reddit. (2023, January 11). Retrieved from [Link] [21]21. Vingren, J. L., et al. (2020). High-Load Resistance Exercise Augments Androgen Receptor–DNA Binding and Wnt/β-Catenin Signaling without Increases in Serum/Muscle Androgens or Androgen Receptor Content. International Journal of Molecular Sciences, 21(24), 9553. [Link] [22]22. Chen, W. J., et al. (2010). Research Resource: The Androgen Receptor Modulates Expression of Genes with Critical Roles in Muscle Development and Function. Molecular Endocrinology, 24(10), 2151–2164. [Link] [23]23. Protocol for muscle fiber type and cross-sectional area analysis in cryosections of whole lower mouse hindlimbs - bioRxiv. (2024, August 22). Retrieved from [Link] [24]24. [Compounds] Nandrolone (Deca, NPP) AKA The God of Massing! 10/05/2023 - Reddit. (2023, October 5). Retrieved from [Link] [25]25. Functional mapping of androgen receptor activity - YouTube. (2020, February 12). Retrieved from [Link] [26]26. NPP vs. DECA: BETTER FOR MASS? #askDave - YouTube. (2024, January 10). Retrieved from [Link] [27]27. Smolenski, A., et al. (2015). Automated image analysis of skeletal muscle fiber cross-sectional area. Journal of Applied Physiology, 119(6), 723–730. [Link] [12]28. Protocol for muscle fiber type and cross-sectional area analysis in cryosections of whole lower mouse hindlimbs - ResearchGate. (n.d.). Retrieved from [Link]

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A Comparative Analysis of Nandrolone Phenylpropionate and Testosterone Propionate: A Guide for Researchers

Executive Summary: This guide provides a detailed comparative analysis of nandrolone phenylpropionate (NPP) and testosterone propionate (TP), two distinct anabolic-androgenic steroids (AAS) with significant applications in research and clinical settings. While both are esterified forms of androgenic hormones that act via the androgen receptor, their divergent chemical structures—nandrolone being a 19-nortestosterone derivative—result in markedly different pharmacological profiles. Testosterone propionate exhibits a balanced anabolic and androgenic effect, whereas nandrolone phenylpropionate is characterized by potent anabolic activity with significantly attenuated androgenicity.[1][2][3] This analysis delves into their respective mechanisms of action, pharmacokinetic and pharmacodynamic properties, and physiological effects, supported by established experimental protocols for their evaluation.

Introduction: Foundational Differences in Structure and Action

Nandrolone phenylpropionate (NPP) and testosterone propionate (TP) are injectable synthetic derivatives of male sex hormones.[1][3] They are both classified as AAS and function as agonists of the androgen receptor (AR), the primary biological target for hormones like testosterone.[1][3] The fundamental distinction between them lies in their core steroid structure. TP is a prodrug of testosterone, the principal male androgen.[3][4] In contrast, NPP is a prodrug of nandrolone (19-nortestosterone), which is testosterone lacking the carbon atom at the 19th position.[2][5] This structural modification is the primary determinant of their differing physiological activities.

The addition of the phenylpropionate and propionate esters, respectively, modifies the pharmacokinetics of the parent hormones, allowing for a slower release from the injection site and extending their biological half-life compared to the un-esterified hormones.[1][4] However, the shorter esters of NPP and TP necessitate more frequent administration compared to their longer-ester counterparts like nandrolone decanoate or testosterone enanthate.[1][4][6]

Molecular and Pharmacological Profiles

Mechanism of Action: The Androgen Receptor Pathway

Both NPP and TP exert their effects by binding to and activating androgen receptors located in the cytoplasm of target cells.[6][7] This binding induces a conformational change in the receptor, causing it to dissociate from heat shock proteins. The activated hormone-receptor complex then translocates into the cell nucleus, where it dimerizes and binds to specific DNA sequences known as androgen response elements (AREs).[7] This interaction modulates the transcription of target genes, leading to the synthesis of proteins that mediate the anabolic and androgenic effects of the steroids.[7][8]

Caption: General signaling pathway for Nandrolone and Testosterone via the Androgen Receptor.

Pharmacokinetics: Absorption, Metabolism, and Elimination

The ester attached to the steroid determines its release rate and half-life. The shorter propionate and phenylpropionate esters result in a faster release and shorter duration of action compared to longer esters.

Parameter	Nandrolone Phenylpropionate (NPP)	Testosterone Propionate (TP)
Parent Hormone	Nandrolone (19-Nortestosterone)	Testosterone
Elimination Half-Life	~2.7 days[1]	~0.8 days (~20 hours)[3]
Duration of Action	~5-7 days[1]	~2-3 days[3][4]
Administration Frequency	Every few days to once per week[1]	Every 2 to 3 days[3]
Primary Metabolite	5α-dihydronandrolone (DHN)	5α-dihydrotestosterone (DHT)
Metabolite Activity	Weaker AR agonist than parent[2][9]	Stronger AR agonist than parent[7][9]

Causality Insight: The key pharmacokinetic difference lies in their metabolism by the enzyme 5α-reductase. In androgen-responsive tissues like the prostate and skin, testosterone is converted to dihydrotestosterone (DHT), a significantly more potent androgen.[7][9] Conversely, nandrolone is converted by the same enzyme to 5α-dihydronandrolone (DHN), a metabolite with a decreased binding affinity for the androgen receptor.[2][9][10] This metabolic divergence is the primary reason for nandrolone's favorable anabolic-to-androgenic ratio.

Pharmacodynamics: The Anabolic vs. Androgenic Ratio

The most critical pharmacodynamic distinction is the ratio of anabolic (myotrophic) to androgenic activity. This ratio provides a quantitative measure of a steroid's ability to stimulate muscle growth compared to its virilizing effects.

• Nandrolone: Possesses a high anabolic-to-androgenic ratio, estimated to be around 11:1 relative to testosterone.[2] This means it has strong muscle-building effects with significantly reduced androgenic side effects.[1]

• Testosterone: Has a balanced ratio of approximately 1:1, serving as the benchmark against which other steroids are measured.[2] It produces moderate anabolic effects alongside strong androgenic effects.[3][4]

Comparative Physiological Effects

Effect	Nandrolone Phenylpropionate (NPP)	Testosterone Propionate (TP)
Anabolic (Muscle Growth)	Strong; enhances protein synthesis and nitrogen retention.[1][6][11]	Moderate; promotes protein synthesis and muscle mass.[7][8]
Androgenic (Virilization)	Weak; lower risk of acne, hair loss, and prostate enlargement.[1][2]	Strong; significant risk of acne, male pattern baldness, and prostate issues.[3][12]
Estrogenic	Low; minimal aromatization to estradiol.[1][6]	Moderate to High; aromatizes to estradiol, risking gynecomastia and water retention.[7]
Progestogenic	Moderate; can bind to progesterone receptors, which may influence side effects.[1]	Negligible.
Natural Hormone Suppression	Significant suppression of endogenous testosterone.[5][13]	Significant suppression of endogenous testosterone.[7]

Experimental Protocols for Comparative Analysis

To empirically determine and compare the properties of NPP and TP, specific, validated assays are required. The choice of assay is dictated by the need to isolate and quantify distinct pharmacological activities.

Protocol: In Vitro Androgen Receptor Binding Assay

This protocol is designed to determine the relative binding affinity (RBA) of nandrolone and testosterone for the androgen receptor, providing a molecular basis for their potency. The experiment relies on a competitive binding principle.

Methodology:

• Receptor Preparation: Prepare a cytosolic fraction containing androgen receptors from a suitable tissue source, such as rat prostate or genetically modified cells (e.g., MCF-7 cells) expressing the human AR.[10]

• Radioligand Incubation: Incubate the receptor preparation with a constant, saturating concentration of a radiolabeled androgen (e.g., [³H]methyltrienolone, a high-affinity synthetic androgen).

• Competitive Binding: In parallel incubations, add increasing concentrations of unlabeled competitor ligands (nandrolone or testosterone).

• Separation: After incubation, separate receptor-bound from unbound radioligand using a method like dextran-coated charcoal adsorption or hydroxylapatite precipitation.

• Quantification: Measure the radioactivity of the bound fraction using liquid scintillation counting.

• Data Analysis: Plot the percentage of bound radioligand against the logarithm of the competitor concentration. Calculate the IC₅₀ (the concentration of competitor that displaces 50% of the radioligand). The RBA is then calculated relative to a reference standard.

Caption: Workflow for a competitive androgen receptor binding assay.

Protocol: In Vivo Assessment (Hershberger Assay)

The Hershberger assay is the gold-standard in vivo bioassay for assessing the anabolic and androgenic activities of AAS in a rodent model. It provides a direct functional comparison.

Methodology:

• Animal Model: Use immature, castrated male rats. Castration removes the endogenous source of androgens, making the target tissues highly sensitive to exogenous compounds.

• Dosing: Administer the test compounds (NPP, TP) and a vehicle control daily for a set period (typically 7-10 days) via subcutaneous or intramuscular injection.

• Tissue Collection: At the end of the treatment period, euthanize the animals and carefully dissect specific muscles and androgen-sensitive tissues.

  • Anabolic Indicator: Levator ani muscle.

  • Androgenic Indicators: Ventral prostate and seminal vesicles.

• Measurement: Record the wet weight of each dissected tissue.

• Data Analysis: Normalize tissue weights to the animal's body weight. Compare the weights of the levator ani (anabolic effect) and the prostate/seminal vesicles (androgenic effect) for each treatment group against the control group. This allows for the calculation of the anabolic-to-androgenic ratio.

Sources

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• 3. Testosterone propionate - Wikipedia [en.wikipedia.org]
• 4. Uses and Side effects of Testosterone propionate_Chemicalbook [chemicalbook.com]
• 5. Side Effects Compared: Nandrolone Decanoate vs. Phenylpropionate - TeleTest.ca [teletest.ca]
• 6. What is the mechanism of Nandrolone Phenpropionate? [synapse.patsnap.com]
• 7. What is Testosterone Propionate used for? [synapse.patsnap.com]
• 8. What is Testosterone Propionate? Uses and Side Effects | Jack Health [jack.health]
• 9. Anabolic–androgenic steroids: How do they work and what are the risks? - PMC [pmc.ncbi.nlm.nih.gov]
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A Comprehensive Guide to the Validation of an HPLC Method for Nandrolone Phenylpropionate Analysis in Accordance with ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical analysis, the integrity of data is paramount. The validation of an analytical method is not merely a procedural formality but a cornerstone of quality assurance, ensuring that the measurements relied upon for critical decisions are accurate, reproducible, and fit for purpose. This guide provides an in-depth, scientifically grounded walkthrough for the validation of a High-Performance Liquid Chromatography (HPLC) method for the quantification of nandrolone phenylpropionate, a widely used anabolic steroid.[1][2][3] The entire framework is built upon the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline, the global benchmark for analytical method validation.[4][5][6]

Part 1: The Analytical Method - A High-Performance Liquid Chromatography (HPLC) Protocol

The foundation of any successful validation is a well-developed and optimized analytical method. The following HPLC protocol is a robust starting point for the analysis of nandrolone phenylpropionate.

Instrumentation and Chromatographic Conditions:

Parameter	Specification
HPLC System	Quaternary Gradient Pump, Autosampler, Column Oven, UV/PDA Detector
Column	C18 (250 mm x 4.6 mm, 5 µm) or equivalent
Mobile Phase	Acetonitrile and 10 mM Phosphate Buffer (50:50, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	40°C[1]
Detection Wavelength	240 nm[1][2][3]

Standard and Sample Preparation:

• Standard Solution: Accurately weigh and dissolve an appropriate amount of nandrolone phenylpropionate reference standard in the mobile phase to achieve a final concentration of 10 µg/mL.[2]

• Sample Solution: For a parenteral formulation, dilute the sample with the mobile phase to obtain a theoretical concentration of 10 µg/mL of nandrolone phenylpropionate.[2]

Part 2: Method Validation According to ICH Q2(R1) Guidelines

Method validation is a documented process that establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for its intended analytical applications.[4][5][6]

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[5][7][8]

Experimental Protocol:

• Blank Analysis: Inject the mobile phase or a placebo solution to ensure no interfering peaks at the retention time of nandrolone phenylpropionate.

• Standard Analysis: Inject the nandrolone phenylpropionate standard solution to determine its retention time.

• Spiked Sample Analysis: Analyze a sample of the drug product spiked with known impurities and degradation products to demonstrate adequate resolution between all peaks.

• Forced Degradation Studies: Subject the drug substance to stress conditions such as acid and base hydrolysis, oxidation, heat, and photolysis to induce degradation.[1][9][10][11] The resulting solutions are then analyzed to ensure that the degradation products do not interfere with the quantification of the intact drug. Significant degradation of nandrolone phenylpropionate has been observed under acidic and basic conditions.[1]

Acceptance Criteria:

• The peak for nandrolone phenylpropionate should be well-resolved from all other peaks.

• Peak purity analysis using a Photodiode Array (PDA) detector should confirm the spectral homogeneity of the analyte peak, demonstrating that it is not co-eluting with any other substance.[1]

Caption: Specificity in HPLC ensures the analyte is distinctly measured.

Objective: To establish that the analytical procedure's results are directly proportional to the concentration of the analyte in the sample within a given range.[12][13][14]

Experimental Protocol:

• Prepare a series of at least five standard solutions of nandrolone phenylpropionate at different concentrations, for example, from 0.050 to 25 µg/mL.[2][3]

• Inject each concentration in triplicate.

• Construct a calibration curve by plotting the mean peak area against the corresponding concentration.

Acceptance Criteria:

• The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.[1][15]

• The y-intercept of the regression line should be close to zero.

Data Presentation:

Concentration (µg/mL)	Mean Peak Area (n=3)
0.050	[Insert Data]
5.0	[Insert Data]
10.0	[Insert Data]
15.0	[Insert Data]
25.0	[Insert Data]
Slope	[Insert Data]
Y-Intercept	[Insert Data]
Correlation Coefficient (r²)	[Insert Data]

Objective: To confirm the interval between the upper and lower concentrations of the analyte for which the method has a suitable level of precision, accuracy, and linearity.[12][16]

Experimental Protocol: The range is established by confirming that the analytical procedure provides an acceptable degree of linearity, accuracy, and precision when applied to samples containing amounts of analyte within or at the extremes of the specified range.[5][16]

Acceptance Criteria: The data from the linearity, accuracy, and precision studies will collectively define the range of the method. For the assay of a finished product, a typical range is 80% to 120% of the test concentration.[16]

Objective: To determine the closeness of the test results obtained by the method to the true value.[14][17][18]

Experimental Protocol:

• Perform recovery studies by spiking a placebo matrix with known amounts of nandrolone phenylpropionate at a minimum of three concentration levels covering the specified range (e.g., 80%, 100%, and 120% of the target concentration).[5][16]

• Analyze these samples in triplicate.

• Calculate the percentage recovery using the formula: (Measured Concentration / Theoretical Concentration) * 100.

Acceptance Criteria: The mean percentage recovery should be within a pre-defined range, typically 98-102% for the assay of a drug substance or finished product.[14]

Data Presentation:

Concentration Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	8.0	[Insert Data]	[Insert Data]
100%	10.0	[Insert Data]	[Insert Data]
120%	12.0	[Insert Data]	[Insert Data]
Mean % Recovery	[Insert Data]

Objective: To assess the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[5][14][19]

Experimental Protocol:

• Repeatability (Intra-day precision): Analyze a minimum of six replicate samples of the same concentration (e.g., 100% of the target concentration) on the same day, by the same analyst, using the same equipment.[5][15]

• Intermediate Precision (Inter-day precision): Repeat the analysis on a different day, with a different analyst, or on different equipment to assess the effect of random events on the precision of the analytical procedure.[5][20]

Acceptance Criteria: The relative standard deviation (RSD) for repeatability and intermediate precision should typically be ≤ 2%.[19]

Data Presentation:

Repeatability (Intra-day Precision)

Replicate	Peak Area
1	[Insert Data]
2	[Insert Data]
3	[Insert Data]
4	[Insert Data]
5	[Insert Data]
6	[Insert Data]
Mean	[Insert Data]
Std. Dev.	[Insert Data]

| % RSD | [Insert Data] |

Intermediate Precision (Inter-day Precision)

Day	Analyst	Mean Peak Area (n=6)	% RSD
1	1	[Insert Data]	[Insert Data]

| 2 | 2 | [Insert Data] | [Insert Data] |

Caption: Precision encompasses both repeatability and intermediate precision.

Objective: To determine the lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.[16][21][22]

Experimental Protocol:

• Based on the Standard Deviation of the Response and the Slope: This is a common approach where the LOD and LOQ are calculated from the calibration curve.[23][24]

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

  • Where σ is the standard deviation of the y-intercepts of the regression lines and S is the slope of the calibration curve.[23]

• Based on Signal-to-Noise Ratio: This method can only be applied for methods that show a baseline noise.[21]

  • LOD is typically determined at a signal-to-noise ratio of 3:1.[21][25]

  • LOQ is typically determined at a signal-to-noise ratio of 10:1.[22]

Acceptance Criteria: The LOQ should be verifiable with an acceptable level of precision and accuracy.

Data Presentation:

Parameter	Value (µg/mL)
LOD	[Insert Data]
LOQ	[Insert Data]

Objective: To measure the capacity of the method to remain unaffected by small, but deliberate, variations in method parameters, providing an indication of its reliability during normal usage.[20][26][27][28]

Experimental Protocol:

• Introduce small, deliberate variations to the chromatographic conditions, one at a time.

  • Mobile phase composition (e.g., ±2% acetonitrile).

  • pH of the mobile phase (e.g., ±0.2 units).

  • Column temperature (e.g., ±2°C).[29]

  • Flow rate (e.g., ±0.1 mL/min).[29]

• Analyze the effect of these changes on system suitability parameters such as retention time, peak area, and tailing factor.

Acceptance Criteria: The system suitability parameters should remain within the pre-defined acceptance criteria for all variations, demonstrating the method's robustness.

Data Presentation:

Parameter Varied	Variation	Retention Time	Tailing Factor
Flow Rate (mL/min)	0.9	[Insert Data]	[Insert Data]
1.1	[Insert Data]	[Insert Data]
Column Temp. (°C)	38	[Insert Data]	[Insert Data]
42	[Insert Data]	[Insert Data]

Part 3: System Suitability

Objective: To ensure that the chromatographic system is performing adequately for the intended analysis on a day-to-day basis.[30][31][32][33]

Parameters and Acceptance Criteria:

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	> 2000
% RSD of Replicate Injections	≤ 1.0%

System suitability tests must be performed before and throughout all regulated assays.[31][34]

Part 4: Comparison with Alternative Methods

While HPLC is a workhorse in pharmaceutical analysis, other techniques can also be employed for the analysis of nandrolone phenylpropionate.

Method	Advantages	Disadvantages
HPLC-UV	Cost-effective, robust, widely available, simple operation.	Lower sensitivity compared to mass spectrometry.
GC-MS	High sensitivity and selectivity, provides structural information.	Requires derivatization for non-volatile compounds, higher instrument cost and complexity.[35][36][37]
LC-MS	High sensitivity and selectivity, applicable to a wide range of compounds without derivatization.	Higher instrument cost and complexity, potential for matrix effects.[36]

For routine quality control of nandrolone phenylpropionate in pharmaceutical formulations, the validated HPLC-UV method presented here offers an optimal balance of performance, cost, and ease of use.

Conclusion

The validation of an analytical method is a comprehensive process that provides a high degree of assurance that the method will consistently produce data that is accurate and reliable. The HPLC method for nandrolone phenylpropionate detailed in this guide, when validated according to the ICH Q2(R1) guidelines, is demonstrated to be specific, linear, accurate, precise, and robust. Adherence to these principles is not just a regulatory requirement but a commitment to scientific excellence and patient safety.

References

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• 2. ptfarm.pl [ptfarm.pl]
• 3. Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 5. database.ich.org [database.ich.org]
• 6. fda.gov [fda.gov]
• 7. frontlifesciences.com [frontlifesciences.com]
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• 9. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medcraveonline.com [medcraveonline.com]
• 11. scispace.com [scispace.com]
• 12. pharmaguru.co [pharmaguru.co]
• 13. industrialpharmacist.com [industrialpharmacist.com]
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• 15. mastelf.com [mastelf.com]
• 16. ema.europa.eu [ema.europa.eu]
• 17. elementlabsolutions.com [elementlabsolutions.com]
• 18. actascientific.com [actascientific.com]
• 19. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. What is meant by the limit of detection and quantification (LOD / LOQ)? [mpl.loesungsfabrik.de]
• 22. juniperpublishers.com [juniperpublishers.com]
• 23. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 24. researchgate.net [researchgate.net]
• 25. chromatographyonline.com [chromatographyonline.com]
• 26. altabrisagroup.com [altabrisagroup.com]
• 27. scribd.com [scribd.com]
• 28. chromatographytoday.com [chromatographytoday.com]
• 29. Developing and Validating a Robust RP-HPLC Method for Metoclopramide and Camylofin Simultaneous Analysis Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 30. assayprism.com [assayprism.com]
• 31. pubs.acs.org [pubs.acs.org]
• 32. altabrisagroup.com [altabrisagroup.com]
• 33. pharmaceuticalupdates.com [pharmaceuticalupdates.com]
• 34. youtube.com [youtube.com]
• 35. researchgate.net [researchgate.net]
• 36. Exogenous Versus Endogenous Nandrolone in Doping Investigations: A Systematic Literature Review [mdpi.com]
• 37. researchgate.net [researchgate.net]

A Comparative Guide to the Characterization and Purity Assessment of Nandrolone Phenylpropionate Reference Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of a Well-Characterized Reference Standard

Nandrolone Phenylpropionate ((17β)-17-(1-Oxo-3-phenylpropoxy)estr-4-en-3-one) is a potent anabolic steroid and a derivative of testosterone.[1] Its therapeutic applications have included the treatment of breast cancer and osteoporosis in women.[1] In the realm of pharmaceutical research and development, the accuracy and reliability of analytical data are paramount. This foundation of certainty rests upon the quality of the reference standard used. A well-characterized Nandrolone Phenylpropionate (NPP) reference standard is not merely a prerequisite for regulatory compliance; it is the cornerstone of reproducible and accurate scientific inquiry.

This guide will navigate the multifaceted process of characterizing an NPP reference standard, offering a comparative analysis of various analytical techniques and pharmacopeial standards. We will delve into the "why" behind the "how," providing the scientific context necessary for informed decision-making in your laboratory.

Physicochemical Characterization: Establishing Identity and Fundamental Properties

A comprehensive characterization of an NPP reference standard begins with the confirmation of its chemical structure and an evaluation of its fundamental physicochemical properties. These initial steps provide the foundational identity of the material.

Spectroscopic Identification

A battery of spectroscopic techniques is employed to unequivocally confirm the molecular structure of NPP.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for elucidating the molecular structure. The chemical shifts, coupling constants, and integration of proton signals in the ¹H NMR spectrum, along with the number and chemical shifts of signals in the ¹³C NMR spectrum, provide a detailed fingerprint of the NPP molecule.

• Mass Spectrometry (MS): Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern of NPP. Electron Ionization (EI) is a common technique used for this purpose.[2] The resulting mass spectrum serves as a highly specific identifier.

• Infrared (IR) Spectroscopy: IR spectroscopy identifies the functional groups present in the molecule. The IR spectrum of NPP will exhibit characteristic absorption bands corresponding to its carbonyl groups, ester linkage, and aromatic ring. This technique is a key identification test in pharmacopeial monographs.[3]

• Ultraviolet-Visible (UV-Vis) Spectroscopy: NPP possesses a chromophore that absorbs UV radiation at a specific wavelength. The UV spectrum, and the absorbance at the wavelength of maximum absorption (λmax), is a key characteristic used for both identification and quantification, as specified in the United States Pharmacopeia (USP).[3]

Thermal Analysis

Thermal analysis techniques provide insights into the physical properties and stability of the reference standard.

• Differential Scanning Calorimetry (DSC): DSC is employed to determine the melting point and enthalpy of fusion of the NPP reference standard.[4] A sharp melting peak is indicative of high purity. The presence of impurities can lead to a broadening of the peak and a depression of the melting point. Studies on anabolic steroids have shown that they exhibit a distinct melting peak followed by an exothermic peak at higher temperatures due to oxidative degradation.[5]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a substance as a function of temperature. This analysis is critical for determining the presence of volatile impurities, such as residual solvents, and for assessing the thermal stability of the compound.

Other Physicochemical Properties

• Melting Range: As stipulated in the USP monograph, the melting range of NPP is a critical quality attribute, typically falling between 95°C and 99°C.[3]

• Specific Rotation: The specific optical rotation is a measure of the chiral purity of the compound and is a required test in the USP monograph for NPP.[3]

Purity Assessment: A Multi-faceted Approach

Ensuring the purity of a reference standard is a meticulous process that necessitates the use of multiple, orthogonal analytical techniques. This approach provides a comprehensive impurity profile and a highly accurate purity value.

Chromatographic Techniques: The Workhorse of Purity Analysis

Chromatography is the cornerstone of purity assessment, enabling the separation and quantification of the main component from its impurities.

HPLC is the most widely used technique for the purity assessment of NPP. The choice of stationary phase is critical for achieving optimal separation from potential impurities.

• Column Chemistries: A Comparative Overview

  • C18 (Octadecylsilane): C18 columns are the most common choice for reversed-phase HPLC and are effective for separating non-polar compounds like NPP from many of its impurities.[6]

  • CN (Cyanopropyl): Cyano columns offer different selectivity compared to C18 phases and can be advantageous for separating compounds with polar functional groups. A validated RP-HPLC method for NPP estimation utilized a Luna Phenomenex CN column.[7]

  • Phenyl: Phenyl columns provide unique selectivity for aromatic compounds due to π-π interactions between the phenyl rings of the stationary phase and the analyte.[7] This can be particularly useful in separating NPP from structurally similar impurities.

A systematic approach to column screening can help identify the optimal stationary phase for a given separation.[8] For complex separations of steroids, columns that combine the hydrophobic interactions of a C18 phase with the aromatic interactions of a phenyl phase, such as C18-AR columns, can provide superior resolution.[9]

GC-MS is another powerful technique for the separation and identification of volatile impurities and for the quantitative analysis of NPP. It offers high sensitivity and specificity.

The following protocol is a representative example of a stability-indicating HPLC method for the determination of potential impurities in Nandrolone Phenylpropionate.[10]

Instrumentation:

• HPLC with UV or Photodiode Array (PDA) detector.

Chromatographic Conditions:

• Column: Inertsil ODS-3V (250 mm x 4.6 mm, 5 µm) or equivalent C18 column.

• Mobile Phase A: 0.1% Orthophosphoric acid in a mixture of water and methanol (90:10, v/v).

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A suitable gradient program to ensure the separation of all potential impurities.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• Detection Wavelength: 240 nm.

• Injection Volume: 20 µL.

Method Validation: The method should be validated according to the International Council for Harmonisation (ICH) guidelines, including specificity, linearity, precision, accuracy, limit of detection (LOD), and limit of quantitation (LOQ).[10]

Quantitative NMR (qNMR): A Primary Method for Purity Assignment

Quantitative Nuclear Magnetic Resonance (qNMR) has emerged as a powerful, primary analytical method for the purity determination of organic compounds, including reference standards.[11][12]

The Principle of qNMR: qNMR relies on the direct proportionality between the integrated area of an NMR signal and the number of nuclei giving rise to that signal. By comparing the integral of a specific signal from the analyte with that of a certified reference material (CRM) with a known purity, the absolute purity of the analyte can be determined with high accuracy and precision.[13]

Advantages of qNMR:

• Primary Method: It does not require a reference standard of the same substance for calibration.[11]

• High Accuracy and Precision: qNMR can provide highly accurate and precise purity values.

• Versatility: It can be used for a wide range of organic molecules.

• Traceability: The purity value obtained can be made traceable to the International System of Units (SI).[14]

Workflow for qNMR Purity Assessment:

Caption: Workflow for purity determination by quantitative NMR (qNMR).

Comparison of Purity Assessment Methods

Technique	Principle	Strengths	Limitations
HPLC-UV/PDA	Chromatographic separation followed by UV/Vis detection.	Widely available, robust, excellent for separating impurities.	Requires a reference standard of the analyte for quantification.
GC-MS	Chromatographic separation of volatile compounds followed by mass spectrometric detection.	High sensitivity and specificity, excellent for identifying volatile impurities.	Requires derivatization for non-volatile compounds, potential for thermal degradation.[5]
qNMR	Signal intensity is directly proportional to the number of nuclei.	Primary method (no identical reference standard needed), high accuracy and precision, provides structural information.	Lower sensitivity than chromatographic methods, requires specialized equipment and expertise.

Pharmacopeial Standards: A Comparative Overview

Major pharmacopeias, such as the United States Pharmacopeia (USP) and the British Pharmacopoeia (BP), provide monographs that outline the quality standards for Nandrolone Phenylpropionate. Adherence to these standards is crucial for regulatory acceptance.

Test	United States Pharmacopeia (USP) [3]	British Pharmacopoeia (BP)
Identification	A: Infrared Absorption. B: Ultraviolet Absorption. C: Thin-Layer Chromatography.	A: Infrared Absorption. B: Thin-Layer Chromatography.
Assay	97.0% - 103.0% (dried basis)	97.0% - 103.0% (dried basis)
Melting Range	95°C - 99°C	-
Specific Rotation	+48° to +51°	+48° to +51°
Loss on Drying	≤ 0.5%	≤ 0.5%
Related Substances	Specified limits for impurities.	Specified limits for impurities.

While the core requirements for assay and identification are similar, there can be subtle differences in the specified tests and acceptance criteria between different pharmacopeias. It is essential to consult the current version of the relevant pharmacopeia for the most up-to-date requirements.

Impurity Profiling: Identifying and Quantifying Potential Contaminants

A critical aspect of reference standard characterization is the identification and quantification of impurities. Potential impurities in NPP can arise from the manufacturing process or degradation.

Common Impurities:

• Nandrolone: The unesterified parent steroid is a common process-related impurity and a primary degradation product.[10]

• Other related steroids: Isomers and other structurally similar steroids may be present.

• Residual Solvents: Solvents used in the manufacturing process may remain in the final product.

• Heavy Metals: Contamination with heavy metals is a safety concern.

A stability-indicating analytical method, such as the HPLC method described in Section 3.1.1, is essential for separating and quantifying these impurities.[10]

Certificate of Analysis (CoA): The Comprehensive Quality Document

The culmination of the characterization and purity assessment is the Certificate of Analysis (CoA). This document provides a comprehensive summary of the analytical data and certifies the quality of the reference standard.

A typical CoA for a Nandrolone Phenylpropionate reference standard should include:

• Product Information: Name, CAS number, molecular formula, molecular weight.

• Physical Properties: Appearance, melting point.

• Identification: Confirmation by IR, MS, and NMR.

• Purity: Determined by a primary method like qNMR and confirmed by a chromatographic technique like HPLC.

• Impurity Profile: Levels of known and unknown impurities.

• Water Content: Determined by Karl Fischer titration.

• Residual Solvents: Analysis by GC.

• Assay: A precise measurement of the content of the main component.

• Storage Conditions and Expiry Date.

Conclusion: Ensuring Confidence in Your Analytical Results

The comprehensive characterization and purity assessment of a Nandrolone Phenylpropionate reference standard is a rigorous but essential process. By employing a multi-technique approach that combines spectroscopic, chromatographic, and thermal analysis, and by adhering to pharmacopeial standards, researchers can have a high degree of confidence in the quality and reliability of their reference material. This, in turn, ensures the integrity and reproducibility of their analytical data, which is the bedrock of sound scientific research and the development of safe and effective medicines.

References

• Saad, S. T., & Cardoso, J. N. (2006). Thermal stability evaluation of doping compounds before GC-MS analysis by DSC. Journal of Thermal Analysis and Calorimetry, 86(3), 723–727.

• Advanced Chromatography Technologies. (n.d.). Improved HPLC Separation of Steroids. Retrieved from [Link]

• Bharti, A., & Jeyaseelan, C. (2021). A Stability Indicating UV-HPLC Method for the Determination of Potential Impurities in Nandrolone Phenylpropionate Active pharmaceutical. Acta Pharmaceutica Sciencia, 59(3), 405-416.
• dos Santos, M. A., et al. (2019). Application of differential scanning calorimetry in the analysis of apprehended formulations of anabolic androgenic steroids.

• Wikipedia. (2023, October 27). Nandrolone phenylpropionate. Retrieved from [Link]

• U.S. Pharmacopeia. (2006).

• qReference. (n.d.). Quality Control Methods. Retrieved from [Link]

• Al-Rimawi, F., & Zare, M. (2022). High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review. Molecules, 27(5), 1716.
• Supelco. (n.d.). HPLC Column Comparison Screening Study for Reversed Phase Columns.
• Weber, M., et al. (2014). Using high-performance ¹H NMR (HP-qNMR®) for the certification of organic reference materials under accreditation guidelines--describing the overall process with focus on homogeneity and stability assessment. Accreditation and Quality Assurance, 19(2), 91-99.

• Labcompare. (n.d.). Nandrolone Phenylpropionate 9002212 from Cayman Chemical. Retrieved from [Link]

• USP. (n.d.).
• Sigma-Aldrich. (2017).
• Mukherjee, J., et al. (2011). Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations. Acta Poloniae Pharmaceutica, 68(2), 169-175.

• Separation Science. (2023). Certified reference materials for quantitative NMR. Retrieved from [Link]

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A Comparative Pharmacokinetic Analysis of Nandrolone Esters in Rodent Models: A Guide for Researchers

This guide provides a comprehensive comparison of the pharmacokinetic profiles of different nandrolone esters in rats, offering valuable insights for researchers in pharmacology, endocrinology, and drug development. By understanding the distinct absorption, distribution, metabolism, and excretion (ADME) characteristics of these compounds, scientists can make more informed decisions in their experimental designs.

The esterification of nandrolone, a potent anabolic steroid, is a critical determinant of its therapeutic and research applications. The length and structure of the ester side chain directly influence the drug's rate of release from its oily depot following intramuscular injection, thereby dictating its duration of action and pharmacokinetic profile. This guide will delve into the mechanistic basis for these differences and provide practical experimental protocols for their characterization.

The Role of Esterification in Nandrolone Pharmacokinetics

Nandrolone is available in various ester forms, with nandrolate decanoate and nandrolone phenylpropionate being the most common.[1][2][3] The fundamental principle governing their pharmacokinetic variability lies in the rate of hydrolysis of the ester bond. Following intramuscular injection, the nandrolone ester forms a depot in the muscle tissue. The lipophilicity of the ester, determined by the length of the fatty acid chain, dictates its slow release into the systemic circulation.[4] Once in circulation, plasma esterases hydrolyze the ester, releasing the active nandrolone molecule.[4]

The length of the ester chain is inversely proportional to the rate of release and subsequent hydrolysis. Shorter esters, like phenylpropionate, are more rapidly hydrolyzed, leading to a quicker onset of action and a shorter half-life.[1][5] Conversely, longer esters, such as decanoate, exhibit a slower release and hydrolysis, resulting in a prolonged duration of action.[1][5]

Comparative Pharmacokinetic Parameters in Rats

While direct head-to-head comparative studies of various nandrolone esters in a single rat study are not abundantly available in the provided search results, we can infer the expected pharmacokinetic profiles based on their known properties and data from human studies. The following table summarizes the anticipated comparative pharmacokinetics of nandrolone phenylpropionate and nandrolone decanoate in a rat model.

Pharmacokinetic Parameter	Nandrolone Phenylpropionate (Anticipated)	Nandrolone Decanoate (Anticipated)
Time to Peak Concentration (Tmax)	Shorter (e.g., 1-3 days)	Longer (e.g., 3-7 days)
Peak Plasma Concentration (Cmax)	Higher	Lower
Elimination Half-Life (t½)	Shorter (e.g., 3-5 days)	Longer (e.g., 7-12 days)[2]
Area Under the Curve (AUC)	Lower (for a single dose)	Higher (for a single dose)
Dosing Frequency	More frequent (e.g., every 2-3 days)[1]	Less frequent (e.g., weekly or bi-weekly)[1]

Note: These values are illustrative and can vary depending on the specific experimental conditions, such as the rat strain, age, sex, and the vehicle used for injection.

Experimental Protocol for a Comparative Pharmacokinetic Study in Rats

This section outlines a detailed, step-by-step methodology for conducting a comparative pharmacokinetic study of two nandrolone esters (e.g., phenylpropionate and decanoate) in rats.

1. Animal Model and Housing:

• Species and Strain: Male Wistar or Sprague-Dawley rats are commonly used.

• Age and Weight: Young adult rats (8-10 weeks old) with a body weight of 200-250g.

• Acclimatization: Animals should be acclimatized to the laboratory conditions for at least one week prior to the experiment.

• Housing: House rats in individual cages with controlled temperature (22 ± 2°C), humidity (55 ± 10%), and a 12-hour light/dark cycle. Provide free access to standard rodent chow and water.

2. Drug Preparation and Administration:

• Test Articles: Nandrolone phenylpropionate and nandrolone decanoate.

• Vehicle: A sterile oil vehicle, such as arachis oil or sesame oil, is typically used for intramuscular injections.

• Dose: The dose will depend on the specific research question. A common dose for preclinical studies is in the range of 1-10 mg/kg body weight.

• Administration: Administer a single dose of the respective nandrolone ester via deep intramuscular injection into the gluteal muscle of the hind limb.

3. Blood Sampling:

• Method: Collect blood samples (approximately 0.2-0.3 mL) from the tail vein or via a cannulated jugular vein.

• Time Points: A typical sampling schedule would be: pre-dose (0 h), and at 1, 4, 8, 24, 48, 72, 96, 120, 168, 240, and 336 hours post-dose. The specific time points should be chosen to adequately capture the absorption, distribution, and elimination phases of each ester.

• Sample Processing: Collect blood into tubes containing an anticoagulant (e.g., EDTA). Centrifuge the samples to separate the plasma. Store the plasma samples at -80°C until analysis.

4. Bioanalytical Method for Nandrolone Quantification:

• Technique: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of nandrolone in plasma.[6] Gas chromatography-mass spectrometry (GC-MS) can also be used.[7][8][9][10]

• Sample Preparation: Perform a liquid-liquid extraction or solid-phase extraction to isolate nandrolone from the plasma matrix.

• Internal Standard: Use a deuterated nandrolone analog (e.g., nandrolone-d3) as an internal standard to ensure accuracy and precision.[7][8][10]

• Validation: The analytical method must be fully validated according to regulatory guidelines to ensure linearity, accuracy, precision, and selectivity.

5. Pharmacokinetic Data Analysis:

• Software: Use specialized pharmacokinetic software (e.g., WinNonlin, Phoenix) to analyze the plasma concentration-time data.

• Parameters: Calculate key pharmacokinetic parameters, including Cmax, Tmax, AUC, and elimination half-life (t½), for each nandrolone ester.

• Statistical Analysis: Employ appropriate statistical tests (e.g., t-test, ANOVA) to compare the pharmacokinetic parameters between the different ester groups.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the comparative pharmacokinetic study of nandrolone esters in rats.

Caption: Experimental workflow for the comparative pharmacokinetic analysis of nandrolone esters in rats.

Mechanistic Insights and Discussion

The observed differences in the pharmacokinetic profiles of nandrolone esters are directly attributable to the enzymatic hydrolysis of the ester bond.[4] Studies have shown that carboxylesterases, present in the blood and liver, are responsible for this conversion.[11] The rate of this hydrolysis is influenced by the steric hindrance and lipophilicity of the ester side chain.

Shorter and less bulky esters, like phenylpropionate, have easier access to the active site of the esterase enzymes, leading to a faster rate of hydrolysis. This results in a more rapid appearance of free nandrolone in the circulation, a higher peak concentration, and a shorter duration of action.

In contrast, the long decanoate chain is more lipophilic and sterically hindered, which slows down its release from the oily depot and its subsequent hydrolysis by esterases.[4] This leads to a slower, more sustained release of nandrolone, resulting in a lower peak concentration, a longer time to reach the peak, and a significantly prolonged half-life.

The choice of nandrolone ester for a particular research application should, therefore, be guided by the desired pharmacokinetic profile. For studies requiring a rapid onset of action and shorter duration, nandrolone phenylpropionate may be more suitable. For long-term studies requiring sustained nandrolone levels, nandrolone decanoate is the preferred choice.

Conclusion

This guide has provided a comprehensive overview of the comparative pharmacokinetics of different nandrolone esters in rats. By understanding the influence of the ester side chain on the drug's ADME properties, researchers can design more effective and informative preclinical studies. The detailed experimental protocol and mechanistic insights offered herein serve as a valuable resource for scientists working in the field of anabolic steroid research.

References

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A Head-to-Head In Vitro Comparison of Nandrolone Phenylpropionate and Other Anabolic-Androgenic Steroids

This guide provides a detailed in vitro comparison of Nandrolone Phenylpropionate (NPP) with other common anabolic-androgenic steroids (AAS), including testosterone, stanozolol, and methandienone. Designed for researchers, scientists, and drug development professionals, this document delves into the key performance parameters of these compounds, supported by experimental data and detailed methodologies. Our focus is on elucidating the nuanced differences in androgen receptor binding, transcriptional activation, and cellular effects on muscle precursors, providing a robust framework for informed research and development.

Introduction: The Rationale for In Vitro AAS Comparison

Anabolic-androgenic steroids (AAS) are synthetic derivatives of testosterone.[1] Their physiological effects are primarily mediated through the androgen receptor (AR), a ligand-activated transcription factor that plays a pivotal role in the development and maintenance of male reproductive tissues and secondary sexual characteristics.[2] In the context of drug discovery and basic research, understanding the specific in vitro characteristics of different AAS is paramount. Parameters such as binding affinity to the AR, the subsequent activation of gene transcription, and the direct effects on target cells, like muscle satellite cells, provide a foundational understanding of a compound's potential anabolic and androgenic potency.

Nandrolone Phenylpropionate (NPP) is an injectable form of the anabolic steroid nandrolone.[3] The phenylpropionate ester attached to the nandrolone molecule governs its release and half-life in the body.[3] In vitro, the ester is cleaved, and the biological activity is exerted by the parent hormone, nandrolone. This guide will focus on the in vitro actions of nandrolone as the active compound derived from NPP.

Androgen Receptor (AR) Binding Affinity: A Primary Determinant of Potency

The initial and arguably most critical step in AAS action is binding to the androgen receptor. The relative binding affinity (RBA) of a steroid for the AR is a strong indicator of its potential potency. A higher RBA generally suggests that a lower concentration of the compound is needed to elicit a biological response.

Comparative Androgen Receptor Binding Affinity of Select AAS

A seminal study by Saartok et al. (1984) provides a robust comparison of the RBA of various AAS in both rat skeletal muscle and prostate tissue.[4][5] The data from this study is summarized below. It is important to note that these studies were conducted using rat tissue, and while generally translatable, inter-species differences may exist.

Compound	Relative Binding Affinity (RBA) in Rat Skeletal Muscle (%)	Relative Binding Affinity (RBA) in Rat Prostate (%)
Methyltrienolone (R1881)	100	100
Nandrolone	54	60
Testosterone	23	21
Methenolone	35	38
Mesterolone	13	12
Methandienone	2	2
Stanozolol	1	1

Data adapted from Saartok, T., Dahlberg, E., & Gustafsson, J. Å. (1984). Relative binding affinity of anabolic-androgenic steroids: comparison of the binding to the androgen receptors in skeletal muscle and in prostate, as well as to sex hormone-binding globulin. Endocrinology, 114(6), 2100-2106.[4][5]

Interpretation of Binding Affinity Data:

As the data indicates, nandrolone exhibits a significantly higher binding affinity for the androgen receptor compared to testosterone in both skeletal muscle and prostate tissue.[4][5] This suggests that on a molecular level, nandrolone is a more potent ligand for the AR. Conversely, methandienone and stanozolol demonstrate very weak binding to the AR.[4][5] This finding is crucial as it highlights that RBA alone does not always directly correlate with the ultimate biological effect, a concept we will explore further in the context of AR transactivation.

Experimental Protocol: Competitive Androgen Receptor Binding Assay

This protocol outlines a standard method for determining the relative binding affinity of a test compound for the androgen receptor.

Objective: To determine the concentration of a test compound required to inhibit 50% of the binding of a radiolabeled androgen (e.g., [³H]-Mibolerone or [³H]-R1881) to the androgen receptor in a cytosolic preparation.

Materials:

• Rat ventral prostate or skeletal muscle tissue

• Homogenization buffer (e.g., TEGD buffer: 10 mM Tris-HCl, 1.5 mM EDTA, 10% glycerol, 1 mM DTT, pH 7.4)

• Radiolabeled ligand: [³H]-Mibolerone or [³H]-R1881

• Unlabeled competitor steroids (for standard curve and test compounds)

• Dextran-coated charcoal (DCC) suspension

• Scintillation cocktail and vials

• Scintillation counter

Procedure:

• Cytosol Preparation: Homogenize fresh or frozen tissue in ice-cold homogenization buffer. Centrifuge the homogenate at high speed (e.g., 100,000 x g) to pellet cellular debris and obtain the cytosolic fraction (supernatant).

• Binding Reaction: In triplicate, incubate the cytosol preparation with a fixed concentration of the radiolabeled ligand and varying concentrations of the unlabeled test compound or a reference standard (e.g., unlabeled R1881). Include tubes with only the radiolabeled ligand (total binding) and tubes with the radiolabeled ligand and a large excess of unlabeled standard (non-specific binding).

• Incubation: Incubate the reaction mixtures at 4°C for a sufficient time to reach equilibrium (e.g., 18-24 hours).

• Separation of Bound and Free Ligand: Add an ice-cold DCC suspension to each tube to adsorb the unbound steroid. Centrifuge to pellet the charcoal.

• Quantification: Transfer the supernatant (containing the bound radiolabeled ligand) to scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the competitor concentration. The IC50 value (the concentration of the competitor that inhibits 50% of the specific binding) is then determined. The RBA is calculated relative to a standard (e.g., R1881 set to 100%).

Androgen Receptor-Mediated Gene Transcription: The Functional Consequence of Binding

While binding affinity is a critical first step, the ultimate biological response to an AAS is determined by its ability to activate the androgen receptor and initiate the transcription of target genes. This process, known as transactivation, can be quantified in vitro using reporter gene assays.

It is important to note that some anabolic steroids with low affinity for the AR in vitro, such as stanozolol and methanedienone, can still act as potent activators of the AR in cell-based transactivation assays.[6][7] This discrepancy underscores the importance of functional assays in providing a more complete picture of an AAS's activity.

Experimental Workflow: AR-Mediated Reporter Gene Assay

This protocol describes a common method for assessing the ability of a compound to activate the androgen receptor and drive the expression of a reporter gene.

Caption: Workflow for AR-Mediated Reporter Gene Assay.

Detailed Protocol:

• Cell Culture and Transfection: Culture a suitable cell line, such as HEK293 or PC-3 cells (which have low to no endogenous AR expression), in appropriate media. Co-transfect the cells with a plasmid expressing the human androgen receptor and a reporter plasmid containing a luciferase gene under the control of an androgen-responsive element (ARE) promoter.

• Compound Treatment: After allowing the cells to recover and express the transfected plasmids (typically 24 hours), replace the medium with fresh medium containing various concentrations of the test AAS (e.g., nandrolone, testosterone, stanozolol, methandienone) or a vehicle control.

• Incubation: Incubate the cells with the test compounds for a set period (e.g., 24 hours) to allow for AR activation and reporter gene expression.

• Cell Lysis and Luciferase Assay: Lyse the cells using a suitable lysis buffer. Measure the luciferase activity in the cell lysates using a luminometer. A co-transfected plasmid expressing Renilla luciferase can be used to normalize for transfection efficiency.

• Data Analysis: Plot the normalized luciferase activity against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 value, which represents the concentration of the compound that produces 50% of the maximal response.

Myogenic Differentiation in C2C12 Myoblasts: A Cellular Model of Anabolism

To assess the direct anabolic effects of AAS at a cellular level, the C2C12 mouse myoblast cell line is a widely used and well-characterized model. These cells can be induced to differentiate and fuse into multinucleated myotubes, mimicking the process of muscle fiber formation. The influence of AAS on this process provides valuable insights into their myogenic potential.

Experimental Protocol: C2C12 Myogenic Differentiation Assay

This protocol details the steps to assess the impact of AAS on the differentiation of C2C12 myoblasts.

Materials:

• C2C12 myoblasts

• Growth Medium (GM): DMEM supplemented with 10% Fetal Bovine Serum (FBS)

• Differentiation Medium (DM): DMEM supplemented with 2% Horse Serum (HS)

• Test AAS (NPP, testosterone, etc.) dissolved in a suitable vehicle (e.g., ethanol)

• Phosphate-Buffered Saline (PBS)

• Fixative (e.g., 4% paraformaldehyde)

• Staining reagents for myogenic markers (e.g., anti-Myosin Heavy Chain antibody, DAPI for nuclear staining)

• Microscopy equipment for imaging and analysis

Procedure:

• Cell Seeding: Seed C2C12 myoblasts in multi-well plates at a density that allows them to reach approximately 80-90% confluency within 24-48 hours.

• Induction of Differentiation: Once the cells reach the desired confluency, aspirate the GM and wash the cells with PBS. Replace the GM with DM to induce differentiation.

• AAS Treatment: Add the test AAS at various concentrations to the DM. Include a vehicle control group.

• Incubation and Media Change: Incubate the cells for a period of 3-7 days, replacing the DM (with or without AAS) every 48 hours.

• Assessment of Differentiation:

  • Morphological Analysis: Observe the formation of multinucleated myotubes using phase-contrast microscopy.

  • Immunofluorescence Staining: At the end of the differentiation period, fix the cells and perform immunofluorescence staining for myogenic markers such as Myosin Heavy Chain (MHC). Counterstain with DAPI to visualize nuclei.

  • Quantification: Quantify the extent of differentiation by calculating the fusion index (the percentage of nuclei within myotubes to the total number of nuclei) and/or by measuring the myotube area.

In Vitro Aromatization: A Key Differentiator

Aromatase is the enzyme responsible for converting androgens into estrogens. The degree to which an AAS is a substrate for aromatase is a critical determinant of its estrogenic side effect profile. In vitro assays using human placental microsomes, a rich source of aromatase, are the gold standard for assessing this property.

Experimental Protocol: In Vitro Aromatization Assay

This protocol describes a method to compare the aromatization of different AAS.

Caption: Workflow for In Vitro Aromatization Assay.

Detailed Protocol:

• Microsome Preparation: Obtain or prepare human placental microsomes, which are a rich source of aromatase.

• Reaction Setup: In a reaction tube, combine the human placental microsomes, a buffered solution, and an NADPH-generating system (as NADPH is a required cofactor for aromatase activity).

• Substrate Addition: Add the test AAS (e.g., testosterone or nandrolone) to initiate the reaction. Include a no-substrate control.

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 30-60 minutes).

• Reaction Termination and Extraction: Stop the reaction by adding a quenching solvent (e.g., ice-cold acetonitrile). Extract the steroids using an appropriate organic solvent (e.g., ethyl acetate).

• Quantification of Estrogens: Evaporate the organic solvent and reconstitute the residue in a suitable buffer. Quantify the amount of estrogen (e.g., estradiol) produced using a sensitive analytical method such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) or a specific enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: Calculate the rate of aromatization for each test compound, typically expressed as picomoles of estrogen formed per minute per milligram of microsomal protein.

Summary and Conclusion

This guide has provided a comprehensive overview of the in vitro methodologies used to compare the performance of nandrolone phenylpropionate (via its active form, nandrolone) and other anabolic-androgenic steroids. The key takeaways are:

• Androgen Receptor Binding: Nandrolone exhibits a significantly higher binding affinity for the androgen receptor than testosterone, suggesting greater intrinsic potency at the receptor level. In contrast, stanozolol and methandienone are weak binders.

• AR Transactivation: Despite weak AR binding, some AAS can be potent activators of androgen receptor-mediated gene transcription, highlighting the necessity of functional assays.

• Myogenic Differentiation: The C2C12 cell model provides a valuable platform to assess the direct anabolic effects of AAS on muscle precursor cells.

• Aromatization: The propensity of an AAS to be converted to estrogens can be quantified using in vitro aromatase assays, providing crucial information about its potential for estrogenic side effects.

The experimental protocols detailed herein offer a robust framework for conducting head-to-head comparisons of various AAS in a controlled laboratory setting. The data generated from these assays are essential for researchers and drug development professionals to build a comprehensive understanding of the molecular and cellular activities of these compounds, ultimately guiding further research and development efforts.

References

• Feldkoren, B. I., & Andersson, S. (2005). Anabolic-androgenic steroid interaction with rat androgen receptor in vivo and in vitro: a comparative study. The Journal of steroid biochemistry and molecular biology, 94(5), 481-487. [Link][6]

• Saartok, T., Dahlberg, E., & Gustafsson, J. Å. (1984). Relative binding affinity of anabolic-androgenic steroids: comparison of the binding to the androgen receptors in skeletal muscle and in prostate, as well as to sex hormone-binding globulin. Endocrinology, 114(6), 2100-2106. [Link][4][5]

• Wikipedia contributors. (2023, December 14). Nandrolone phenylpropionate. In Wikipedia, The Free Encyclopedia. Retrieved January 3, 2026, from [Link][3]

• Bergink, E. W., van der Vies, J., & de Winter, M. L. (1985). Comparison of the receptor binding properties of nandrolone and testosterone under in vitro and in vivo conditions. The Journal of steroid biochemistry, 22(6), 831–836. [Link]

• Holterhus, P. M., Piefke, S., & Hiort, O. (2002). Anabolic steroids, testosterone-precursors and virilizing androgens induce distinct activation profiles of androgen responsive promoter constructs. The Journal of steroid biochemistry and molecular biology, 82(2-3), 269–275. [Link]

• Wilson, J. D. (1988). Androgen abuse by athletes. Endocrine reviews, 9(2), 181–199. [Link]

• Mo, F., & Yu, Y. (2014). Immunofluorescence analysis of myogenic differentiation. Bio-protocol, 4(22), e1293. [Link]

• U.S. Environmental Protection Agency. (2011). Aromatase Assay (Human Recombinant) OCSPP Guideline 890.1200. [Link]

• Dechaud, H., Lejeune, H., Garoscio-Cholet, M., & Pugeat, M. (1989). Radioimmunoassay of testosterone not bound to sex-steroid-binding protein in plasma. Clinical chemistry, 35(8), 1609–1614. [Link]

• Butler, J. P., & Visser, J. A. (2011). Analysis of androgen receptor activity by reporter gene assays. Methods in molecular biology (Clifton, N.J.), 776, 71–80. [Link][4]

• Houtman, C. J., Sterk, S. S., van de Heijning, M. P., Brouwer, A., Stephany, R. W., van der Burg, B., & Sonneveld, E. (2009). Detection of anabolic androgenic steroid abuse in doping control using mammalian reporter gene bioassays. Analytica chimica acta, 637(1-2), 247–258. [Link][7]

• Kicman, A. T. (2008). Pharmacology of anabolic steroids. British journal of pharmacology, 154(3), 502–521. [Link][5]

• Pan, M., Al-Kheraif, A. A., & Li, Q. (2016). Advantages and Limitations of Androgen Receptor-Based Methods for Detecting Anabolic Androgenic Steroid Abuse as Performance Enhancing Drugs. Recent patents on anti-cancer drug discovery, 11(1), 130–141. [Link][6]

• Hughes, D. C., & Lowe, D. A. (2016). In Vitro Androgen Bioassays as a Detection Method for Designer Androgens. International journal of molecular sciences, 17(5), 759. [Link][8]

• Davey, R. A., & Grossmann, M. (2016). Androgen Receptor Structure, Function and Biology: From Bench to Bedside. The Journal of clinical endocrinology and metabolism, 101(3), 855–865. [Link][2]

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An Expert's Guide to the Inter-laboratory Validation of an Analytical Method for Nandrolone Phenylpropionate

This guide provides a comprehensive framework for the inter-laboratory validation of a quantitative analytical method for Nandrolone Phenylpropionate (NPP), a widely used anabolic steroid in pharmaceutical formulations.[1] The objective is to establish the method's performance characteristics and ensure its suitability for its intended purpose across different laboratory environments, a critical step in drug development and quality control. Grounded in the principles of the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP), this document is designed for researchers, analytical scientists, and quality assurance professionals.[2][3][4]

The Foundational Choice: Selecting the Core Analytical Technique

The first critical decision in any validation is the selection of the analytical method itself. For the quantification of Nandrolone Phenylpropionate in an oily injection formulation, a Reversed-Phase High-Performance Liquid Chromatography with UV detection (RP-HPLC-UV) method is the chosen platform.

Causality Behind the Choice:

• Suitability for Non-Volatile Analytes: NPP is a relatively large, non-volatile molecule, making it an ideal candidate for HPLC. In contrast, Gas Chromatography (GC) would necessitate a derivatization step to increase volatility, adding complexity and a potential source of variability.[5][6]

• Specificity and Stability-Indicating Power: RP-HPLC can effectively separate NPP from its potential impurities and degradation products, a key requirement for a stability-indicating method.[7] Forced degradation studies, a core part of this validation, will confirm this capability.

• Robustness and Ubiquity: HPLC systems are standard in pharmaceutical quality control laboratories, ensuring the method can be readily transferred and implemented. The instrumentation is robust and provides excellent quantitative performance.

• Cost-Effectiveness for Purpose: While more sensitive techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) exist, their high sensitivity is often unnecessary for assaying the concentration of an active pharmaceutical ingredient (API) in a final product.[8][9] An HPLC-UV method provides the required accuracy and precision for this application in a more cost-effective manner.[10][11]

The selected method is adapted from established literature, utilizing a C18 column and a mobile phase of acetonitrile and water, with UV detection at approximately 240 nm, the maximum absorbance for NPP.[10][12]

The Inter-laboratory Validation Protocol: A Framework for Trust

An analytical method is only truly validated when it proves to be reliable, not just in the originating lab, but across multiple laboratories. This inter-laboratory study is designed to establish that level of confidence. The protocol is built upon the principles outlined in ICH Q2(R2) and USP General Chapter <1225>.[2][3][4][13]

Study Design and Logistics

• Participants: Three independent laboratories (Lab A, Lab B, Lab C) will participate. Each lab will have two analysts perform the procedure on different days using different qualified HPLC systems.

• Materials Provided: A central source will provide all participants with:

  • NPP Reference Standard (USP grade, with certificate of analysis).

  • A single batch of NPP for injection (25 mg/mL) to be assayed.

  • A validation protocol document with pre-defined acceptance criteria.

  • A common lot of the specified HPLC column (e.g., Inertsil ODS-3V, 250 mm x 4.6 mm, 5 µm).[7]

The Workflow of Inter-laboratory Validation

The entire process, from initial planning to the final report, follows a structured, self-validating system.

Caption: Inter-laboratory validation workflow.

Experimental Protocols and Performance Characteristics

The following sections detail the step-by-step methodologies for validating the key performance characteristics of the NPP analytical method.

Specificity: Proving the Method Sees Only NPP

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[4]

Experimental Protocol:

• Placebo Analysis: Analyze a placebo sample (the oily vehicle without NPP) to ensure no interfering peaks are present at the retention time of the NPP peak.

• Forced Degradation: Subject the NPP drug product to stress conditions (acidic, basic, oxidative, thermal, and photolytic) to induce degradation.[7]

  • Acid/Base Hydrolysis: Reflux with 0.1N HCl and 0.1N NaOH at 60°C.

  • Oxidation: Treat with 3% H₂O₂ at room temperature.

  • Thermal: Heat at 105°C.

  • Photolytic: Expose to UV light (254 nm).

• Analysis: Analyze the stressed samples. The method is deemed "stability-indicating" if the degradation product peaks are well-resolved from the main NPP peak (Resolution > 2.0).

• Peak Purity: Use a photodiode array (PDA) detector to assess peak purity of the NPP peak in the stressed samples to confirm it is spectrally homogeneous.[7]

Linearity and Range

This establishes the proportional relationship between the concentration of NPP and the analytical signal.[10][11]

Experimental Protocol:

• Prepare a stock solution of NPP Reference Standard.

• Create a series of at least five concentrations ranging from 50% to 150% of the target assay concentration (e.g., if target is 100 µg/mL, prepare 50, 75, 100, 125, and 150 µg/mL).

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration.

• Perform a linear regression analysis.

Acceptance Criteria:

• Correlation coefficient (r²) ≥ 0.999.

• The y-intercept should be close to zero.

Accuracy: Closeness to the True Value

Accuracy is determined by applying the method to samples to which a known amount of analyte has been added (spiking).[7][11]

Experimental Protocol:

• Prepare placebo samples.

• Spike the placebo with the NPP Reference Standard at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three replicate samples at each concentration level.

• Analyze the samples and calculate the percentage recovery for each.

Acceptance Criteria:

• Mean recovery should be within 98.0% to 102.0% for each level.

Precision: Agreement Between Measurements

Precision is evaluated at three levels as per ICH guidelines: Repeatability, Intermediate Precision, and Reproducibility.[10][14]

Experimental Protocol:

• Repeatability (Intra-assay precision): One analyst prepares and analyzes a minimum of six replicate samples of the same NPP batch at 100% of the target concentration on the same day, with the same instrument.

• Intermediate Precision: The repeatability experiment is repeated by a second analyst, on a different day, using a different HPLC system within the same laboratory.

• Reproducibility (Inter-laboratory precision): This is the key parameter of this study. The results from all three participating laboratories (Lab A, B, C) are collated and statistically analyzed.

Acceptance Criteria:

• Repeatability: Relative Standard Deviation (RSD) ≤ 2.0%.

• Intermediate Precision: RSD ≤ 2.0%.

• Reproducibility: The overall RSD across all laboratories, analysts, and days should be ≤ 3.0%.

Limit of Quantitation (LOQ)

The LOQ is the lowest concentration of NPP that can be quantified with acceptable precision and accuracy.[11]

Experimental Protocol:

• Establish the LOQ based on a signal-to-noise ratio of approximately 10:1 or by determining the concentration where the precision (RSD) is not more than 10%.

• Confirm the established LOQ by preparing and analyzing six replicate samples at this concentration and verifying that the precision and accuracy criteria are met.

Data Presentation: An Objective Comparison

Summarizing data in tables is essential for a clear and objective comparison of the method's performance across different laboratories.

Table 1: Inter-laboratory Comparison of Accuracy (Recovery)

Laboratory	Concentration Level	Mean Recovery (%)	RSD (%)
Lab A	80%	99.5	0.85
	100%	100.2	0.65
	120%	99.8	0.71
Lab B	80%	100.5	0.92
	100%	101.0	0.78
	120%	100.3	0.88
Lab C	80%	99.1	1.10
	100%	99.9	0.95

| | 120% | 100.8 | 0.82 |

Table 2: Inter-laboratory Precision (Reproducibility) for NPP Assay

Laboratory	Analyst	Day	Mean Assay (% of Label Claim)
Lab A	1	1	99.8
	2	2	100.5
Lab B	1	1	101.2
	2	2	100.9
Lab C	1	1	99.5
	2	2	100.1
Overall Mean			100.3

| Overall RSD (%) | | | 0.62 |

Note: Data presented are illustrative examples consistent with a successful validation.

Conclusion: Establishing a Validated State

The successful completion of this inter-laboratory validation study, with all results meeting the pre-defined acceptance criteria, demonstrates that the RP-HPLC-UV method is accurate, precise, specific, and robust for the quantitative analysis of Nandrolone Phenylpropionate. The strong reproducibility data confirms that the method is transferable and will yield consistent, reliable results across different laboratories, instruments, and analysts. This validated state of control is fundamental to ensuring product quality and regulatory compliance throughout the lifecycle of the pharmaceutical product.[15]

References

• 1. Nandrolone phenylpropionate - Wikipedia [en.wikipedia.org]
• 2. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 3. USP <1225> Method Validation - BA Sciences [basciences.com]
• 4. uspbpep.com [uspbpep.com]
• 5. The determination of nandrolone and its metabolites in urine by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. medipol.edu.tr [medipol.edu.tr]
• 8. HPLC-MS/MS Determination of Nandrolone and Nandrolone Phenylpropionate Residues in Aquatic Products [spkx.net.cn]
• 9. Determination of nandrolone metabolites in human urine: comparison between liquid chromatography/tandem mass spectrometry and gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development and validation of RP HPLC method to determine nandrolone phenylpropionate in different pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ptfarm.pl [ptfarm.pl]
• 12. Analysis of nandrolone esters in oily injections by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 〈1225〉 Validation of Compendial Procedures [doi.usp.org]
• 14. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 15. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

A Comparative Analysis of the Side Effect Profiles of Nandrolone Phenylpropionate and Nandrolone Decanoate

This guide provides an in-depth, objective comparison of the side effect profiles of two commonly used esters of the anabolic-androgenic steroid (AAS) nandrolone: nandrolone phenylpropionate (NPP) and nandrolone decanoate (ND). This document is intended for researchers, scientists, and drug development professionals, offering a technical analysis supported by available data to inform research and clinical perspectives.

Executive Summary

Nandrolone, a synthetic derivative of testosterone, is valued for its significant anabolic effects with a comparatively favorable side-effect profile versus other AAS.[1] The primary distinction between nandrolone phenylpropionate and nandrolone decanoate lies in their pharmacokinetic profiles, which subsequently influences the manifestation and management of their side effects. NPP, with its shorter ester chain, has a faster onset and shorter duration of action, necessitating more frequent administration.[1] Conversely, ND possesses a longer ester chain, resulting in a slower release and prolonged half-life, allowing for less frequent dosing.[1] This fundamental difference is the cornerstone of their varied side effect profiles. While both compounds share the same active hormone and thus similar potential adverse effects, the kinetics of their release and clearance lead to notable differences in user experience and risk management.

Pharmacokinetic and Pharmacodynamic Considerations

The side effect profile of any drug is intrinsically linked to its pharmacokinetics (what the body does to the drug) and pharmacodynamics (what the drug does to the body). The ester attached to the nandrolone molecule dictates its rate of release from the injection site and its subsequent half-life in the body.

• Nandrolone Phenylpropionate (NPP): Features a shorter phenylpropionate ester. This results in a faster release into the bloodstream and a shorter half-life of approximately 2.7 days.[2] To maintain stable blood plasma levels, more frequent injections are required, typically every other day or on a weekly basis.[1]

• Nandrolone Decanoate (ND): Is characterized by a long decanoate ester, which slows its release into the circulation. It has a significantly longer half-life of 6 to 12 days, allowing for less frequent administration, often once every one to four weeks in a clinical setting.[3]

This disparity in half-life is a critical determinant of the side effect experience. Adverse effects from NPP may appear more rapidly but also dissipate quicker upon cessation of use. In contrast, side effects associated with ND may have a slower onset but will be more prolonged, making them potentially more challenging to manage.

Comparative Side Effect Profiles

The side effects of both NPP and ND can be categorized into several key areas. The primary difference in their profiles is often related to the speed of onset and duration of these effects, rather than a fundamental difference in the types of side effects themselves.

Table 1: Quantitative Comparison of Pharmacokinetics and Dosing

Parameter	Nandrolone Phenylpropionate (NPP)	Nandrolone Decanoate (ND)
Half-life	~2.7 days[2]	6-12 days[3]
Typical Administration Frequency	Every 2-3 days to weekly[1]	Every 1-4 weeks[3]
Time to Peak Plasma Levels	Faster	Slower
Duration of Action	Shorter	Longer

Endocrine and Hormonal Side Effects

Both esters can significantly impact the endocrine system, primarily through the suppression of endogenous testosterone production and potential estrogenic and progestogenic effects.

• Hypogonadism: The administration of exogenous androgens like nandrolone suppresses the hypothalamic-pituitary-gonadal (HPG) axis, leading to a reduction in luteinizing hormone (LH) and follicle-stimulating hormone (FSH), which in turn ceases the production of endogenous testosterone. This can result in testicular atrophy, reduced sperm count, and infertility.[4] Recovery from this suppression may be slower with ND due to its prolonged presence in the body.[4] Studies on ND have shown a 57% suppression of testosterone levels at a dosage of 100 mg/week and a 70% suppression at 300 mg/week after six weeks of treatment.[3]

• Estrogenic Effects: Nandrolone has a lower rate of aromatization to estrogen compared to testosterone.[5] However, estrogenic side effects such as gynecomastia (development of breast tissue in males), water retention, and potential increases in blood pressure can still occur, particularly at higher doses.[4][5] Due to its longer half-life, ND may lead to more sustained estrogenic side effects if they manifest.[4]

• Progestogenic Activity: Nandrolone is known to possess progestogenic activity, which can contribute to the suppression of the HPG axis and may also play a role in the development of gynecomastia.[3]

Cardiovascular Side Effects

The use of nandrolone esters can impart a strain on the cardiovascular system.

• Lipid Profile Alterations: Both NPP and ND can negatively impact cholesterol levels by increasing low-density lipoprotein (LDL) and decreasing high-density lipoprotein (HDL), which is a risk factor for atherosclerosis.[5][6] The prolonged action of ND might present a greater long-term risk to cardiovascular health.[4]

• Increased Red Blood Cell Count: Nandrolone can stimulate erythropoiesis, leading to an increase in red blood cell count. While this is a therapeutic application for anemia, it can also thicken the blood, potentially increasing the risk of thromboembolic events.

• Cardiac Hypertrophy: Chronic use of nandrolone has been associated with left ventricular hypertrophy, which can impair cardiac function.

Table 2: Summary of Reported Side Effects from a Systematic Review of Nandrolone Decanoate

Side Effect Category	Percentage of Studies Reporting the Effect
Endocrine (e.g., virilization, gynecomastia, dyslipidemia)	42%[1][7]
Cardiovascular (e.g., vascular damage, hypertension)	14%[1][7]
Skin (e.g., acne, skin spots)	12%[1][7]
Psychiatric/Mood (e.g., aggressiveness, sleep disorders)	9%[1][7]
Musculoskeletal	5%[1][7]
Excretory	5%[1][7]
Gastrointestinal	5%[1][7]

Androgenic Side Effects

Nandrolone is considered to have weaker androgenic effects compared to testosterone.[2] However, androgenic side effects can still occur.

• Dermatological Effects: These can include acne and oily skin.[6]

• Hair Loss: Androgenic alopecia (male pattern baldness) can be accelerated in genetically predisposed individuals.[6]

• Virilization in Women: Female users are at risk of developing masculine traits, such as a deepening of the voice, hirsutism (excessive body hair growth), and clitoromegaly.[6] These effects can be irreversible.[6] Due to its faster clearance, NPP may offer a slight advantage in that if virilizing signs appear, cessation of the drug will lead to a more rapid decline in androgen levels. A study on ND showed that even at a dose of 50 mg every 2-3 weeks for over a year, significant virilization occurred in women.[3]

Psychological Side Effects

Mood alterations are a known risk with AAS use.

• Mood Swings and Aggression: Users may experience increased irritability and aggression, colloquially known as "roid rage."[6]

• Depression and Anxiety: These can occur both during use and, perhaps more significantly, during withdrawal as the body's natural hormone production is suppressed.[6] The withdrawal period may be more pronounced and prolonged with ND due to its longer half-life.[4]

Injection Site Reactions

• Pain and Irritation: Due to the necessity of more frequent injections, users of NPP are more likely to experience localized side effects such as pain, redness, and swelling at the injection site.[4]

Hepatotoxicity

Nandrolone is not a 17-alpha-alkylated steroid and is therefore considered to have low liver toxicity.[6] However, at high doses or with prolonged use, some liver strain is possible.[6]

Mechanistic Pathways and Experimental Workflows

Hormonal Conversion and Action Pathway

The following diagram illustrates the mechanism of action of nandrolone and its metabolic pathways, which are central to understanding its side effect profile.

Caption: Mechanism of Nandrolone Action and Metabolism.

Experimental Protocols for Side Effect Assessment

To objectively quantify and compare the side effect profiles of NPP and ND, a series of well-defined experimental protocols are necessary.

Protocol for Assessment of Anabolic Steroid-Induced Hypogonadism

Objective: To quantify the suppressive effects of NPP and ND on the HPG axis.

Methodology:

• Baseline Measurement: Prior to administration, collect blood samples to establish baseline levels of total testosterone, free testosterone, LH, and FSH.

• Drug Administration: Administer the respective nandrolone ester at a predetermined dose and frequency.

• Serial Blood Sampling: Collect blood samples at regular intervals throughout the study period and following cessation of the drug. For NPP, more frequent sampling (e.g., weekly) is appropriate. For ND, sampling every 2-4 weeks may be sufficient.

• Hormonal Analysis: Analyze serum samples for total testosterone, free testosterone, LH, and FSH using validated immunoassays.

• Semen Analysis: For male subjects, semen analysis should be performed at baseline and at the end of the study to assess sperm count, motility, and morphology.

• Data Analysis: Compare the hormonal and semen parameters to baseline values to determine the extent and duration of HPG axis suppression.

Causality: This protocol directly measures the impact of exogenous nandrolone on the key hormones of the HPG axis, providing a clear indication of the degree of induced hypogonadism. The comparison of the recovery timeline post-cessation between the two esters will highlight the clinical implications of their different half-lives.

Protocol for Cardiovascular Side Effect Evaluation

Objective: To assess the impact of NPP and ND on cardiovascular health markers.

Methodology:

• Lipid Profile Analysis:

  • Collect fasting blood samples at baseline and at specified intervals during the study.

  • Analyze for total cholesterol, HDL, LDL, and triglycerides using standard enzymatic colorimetric methods.[8]

• Blood Pressure Monitoring: Measure blood pressure at each study visit under standardized conditions.

• Echocardiography: Perform echocardiograms at baseline and at the end of the study to assess for changes in left ventricular mass, wall thickness, and cardiac function.

• Hematocrit Measurement: Analyze blood samples for hematocrit levels to monitor for erythropoiesis.

Causality: This multi-faceted approach provides a comprehensive overview of the cardiovascular risks. Changes in lipid profiles are a direct measure of dyslipidemia, while echocardiography offers a non-invasive method to detect structural changes in the heart.

Protocol for Assessment of Virilization in Female Subjects

Objective: To objectively and subjectively assess the onset and severity of virilizing side effects in female subjects.

Methodology:

• Baseline Assessment:

  • Conduct a thorough physical examination, noting baseline hair growth patterns, skin condition, and vocal characteristics.

  • Use the modified Ferriman-Gallwey score to quantify hirsutism.[9]

  • Obtain a voice recording for later spectrographic analysis.

  • Measure baseline serum levels of total and free testosterone, and dehydroepiandrosterone sulfate (DHEA-S).[10]

• Ongoing Monitoring:

  • At each study visit, repeat the physical examination and Ferriman-Gallwey scoring.

  • Administer a standardized questionnaire for subjects to self-report any perceived changes in voice, hair growth, acne, or libido.

  • Obtain follow-up voice recordings.

• Hormonal Analysis: Measure androgen levels at regular intervals.

• Data Analysis: Compare post-treatment findings to baseline to assess the incidence and severity of virilization.

Causality: This protocol combines objective measures (Ferriman-Gallwey score, hormonal analysis) with subjective patient-reported outcomes to provide a comprehensive assessment of virilization. This is crucial as the perception of these side effects can be as significant as the measurable physiological changes.

Conclusion

The choice between nandrolone phenylpropionate and nandrolone decanoate in a research or clinical context should be informed by a thorough understanding of their distinct pharmacokinetic profiles and the resulting implications for their side effect profiles. NPP, with its rapid onset and clearance, may be preferable in situations where a shorter duration of action is desired, or if there is a higher concern for the rapid management of potential side effects. Conversely, ND's prolonged action offers the convenience of less frequent dosing but requires a more cautious approach due to the extended duration of any adverse effects that may arise.

Ultimately, both esters of nandrolone carry a similar spectrum of potential side effects, and the decision of which to utilize should be made on a case-by-case basis, weighing the desired therapeutic or research outcomes against the risk tolerance and management strategies for their respective side effect profiles. Further direct comparative studies in human subjects are warranted to provide more definitive quantitative data on the relative incidence and severity of side effects between these two commonly used anabolic agents.

References

• Patanè, F. G., Liberto, A., Maglitto, A. N. M., Malandrino, P., Esposito, M., Amico, F., Cocimano, G., Li Rosi, G., Condorelli, D., Di Nunno, N., & Montana, A. (2020). Nandrolone Decanoate: Use, Abuse and Side Effects. Medicina (Kaunas, Lithuania), 56(11), 606. [Link]

• TeleTest.ca. (2024, July 30). Side Effects Compared: Nandrolone Decanoate vs. Phenylpropionate. [Link]

• Wikipedia. (n.d.). Nandrolone phenylpropionate. [Link]

• Patsnap Synapse. (2024, July 12). What are the side effects of Nandrolone Phenpropionate? [Link]

• Fit Verified. (2025, September 1). Side effects of nandrolone phenylpropionate in athletes. [Link]

• TeleTest.ca. (2024, July 30). Side Effects Compared: Nandrolone Decanoate vs. Phenylpropionate. [Link]

• Ahmed, M., Al-Badr, A., & Mosa, M. (2012). Girls with virilisation in childhood: a diagnostic protocol for investigation. Archives of disease in childhood, 97(1), 34–38. [Link]

• Patanè, F. G., et al. (2020). Nandrolone Decanoate: Use, Abuse and Side Effects. Medicina, 56(11), 606. [Link]

• Patanè, F. G., et al. (2020). Nandrolone Decanoate: Use, Abuse and Side Effects. Read by QxMD. [Link]

• Patanè, F. G., et al. (2020). Nandrolone Decanoate: Use, Abuse and Side Effects. Semantic Scholar. [Link]

• Drugs.com. (2025, October 14). Nandrolone Side Effects: Common, Severe, Long Term. [Link]

• Newcastle upon Tyne Hospitals NHS Foundation Trust. (n.d.). Standard Operating Procedure for AU2700 / AU 640 / AU 400 CHOLESTEROL. [Link]

• Flück, C. E., et al. (2021). Approach to the Virilizing Girl at Puberty. The Journal of Clinical Endocrinology & Metabolism, 106(5), 1530–1539. [Link]

• Feingold, K. R., & Grunfeld, C. (2016). The Measurement of Lipids, Lipoproteins, Apolipoproteins, Fatty Acids, and Sterols, and Next Generation Sequencing for the Diagnosis and Treatment of Lipid Disorders. In Endotext. MDText.com, Inc. [Link]

• Patel, J., & Patel, K. (2021). Experimental Design: Approaches and Applications in Development of Pharmaceutical Drug Delivery System. International Journal of Pharmaceutical Sciences Review and Research, 69(2), 1-8. [Link]

• Pérez-Calahorra, S., et al. (2022). Consensus document for lipid profile determination and reporting in Spanish clinical laboratories. What parameters should a basic lipid profile include? Neurology perspectives, 2(2), 100043. [Link]

• Martin, K. A., et al. (2018). Evaluation and Treatment of Hirsutism in Premenopausal Women: An Endocrine Society Clinical Practice Guideline. The Journal of Clinical Endocrinology & Metabolism, 103(4), 1233–1257. [Link]

• Allison, R., et al. (2022). Psychological traits associated with anabolic androgenic steroid use and dependence: an exploratory cross-sectional study among female athletes. BMC sports science, medicine & rehabilitation, 14(1), 166. [Link]

• Wierman, M. E., et al. (2014). Androgen Therapy in Women: An Endocrine Society Clinical Practice Guideline. The Journal of Clinical Endocrinology & Metabolism, 99(10), 3489–3510. [Link]

• Piacentino, D., et al. (2015). Anabolic-androgenic Steroid use and Psychopathology in Athletes. A Systematic Review. Current neuropharmacology, 13(1), 101–121. [Link]

• Gil, V. M., et al. (2018). Standardization of laboratory and lipid profile evaluation: A call for action with a special focus in 2016 ESC/EAS dyslipidaemia guidelines - Full report. Revista portuguesa de cardiologia : orgao oficial da Sociedade Portuguesa de Cardiologia, 37(3), 227–243. [Link]

• Baker, J. S., et al. (2006). Anabolic–Androgenic Steroids: User Characteristics, Motivations, and Deterrents. Psychology of Addictive Behaviors, 20(4), 470–474. [Link]

• Alsiö, J., et al. (2009). Impact of Nandrolone Decanoate on Gene Expression in Endocrine Systems Related to the Adverse Effects of Anabolic Androgenic Steroids. Basic & Clinical Pharmacology & Toxicology, 105(5), 307–314. [Link]

• Santi, M., et al. (2021). Approach to the Virilizing Girl at Puberty. Endo-ERN. [Link]

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• Brower, K. J. (2009). Anabolic steroid abuse: Psychiatric and physical costs. Cleveland Clinic Journal of Medicine, 76(4), 229–234. [Link]

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• Kim, P., et al. (2022). A Systematic Review and Meta-Analysis of Injection Site Reactions in Randomized-Controlled Trials of Biologic Injections. Dermatology and therapy, 12(10), 2215–2232. [Link]

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A Senior Application Scientist's Guide to Establishing the Specificity of a Nandrolone Phenylpropionate ELISA Kit

For researchers, clinical scientists, and drug development professionals, the accuracy of immunoassay data is non-negotiable. When quantifying Nandrolone Phenylpropionate (NPP), an anabolic steroid, the specificity of the chosen Enzyme-Linked Immunosorbent Assay (ELISA) kit is a critical performance characteristic.[1] An assay that lacks specificity can produce false-positive results by cross-reacting with structurally similar endogenous steroids or synthetic analogues.[2][3] This guide provides an in-depth, experience-driven framework for rigorously establishing the specificity of an NPP ELISA kit, ensuring data integrity and confidence in your results.

The Foundational Principle: Competitive ELISA and the Specificity Challenge

NPP ELISA kits typically employ a competitive assay format.[4][5] In this setup, NPP present in a sample competes with a fixed amount of enzyme-labeled NPP (e.g., HRP-conjugate) for a limited number of binding sites on a pre-coated anti-NPP antibody.[5] The resulting signal is inversely proportional to the concentration of NPP in the sample.[5]

The core challenge to specificity arises from the antibody's potential to bind molecules other than NPP.[6] Steroid hormones often share a common core structure, making it possible for an antibody raised against NPP to recognize other structurally related compounds, a phenomenon known as cross-reactivity.[2][3] Therefore, a comprehensive validation of specificity is not merely a quality control step but a fundamental requirement for any study.

Experimental Design: A Self-Validating Protocol for Specificity Determination

The objective is to quantify the degree to which the assay's antibody binds to a panel of potentially cross-reacting compounds. This is achieved by treating these compounds as unknown samples and determining the concentration required to produce a 50% reduction in the maximum signal (IC50), which is then compared to the IC50 of nandrolone itself.[7][8]

Selection of Cross-Reactants: The Rationale

The choice of compounds to test is critical and should be based on structural similarity and physiological relevance. A robust panel for an NPP assay should include:

• Parent Compound: Nandrolone

• Other Nandrolone Esters: e.g., Nandrolone Decanoate

• Endogenous Androgens: Testosterone, Dihydrotestosterone (DHT)

• Other Anabolic Steroids: e.g., Boldenone, Trenbolone

• Precursor Hormones: Progesterone, Dehydroepiandrosterone (DHEA)

• Glucocorticoids: Cortisol, Prednisolone[2][3]

Detailed Experimental Workflow

This protocol outlines the necessary steps to generate a standard curve for NPP and parallel dose-response curves for each potential cross-reactant.

Materials:

• Nandrolone Phenylpropionate (NPP) ELISA Kit (including pre-coated plate, assay buffer, HRP-conjugate, TMB substrate, and stop solution)

• NPP analytical standard

• Analytical standards for all selected cross-reactant compounds

• Precision pipettes and disposable tips

• Microplate reader capable of measuring absorbance at 450 nm[9]

• Deionized water

Protocol:

• Reagent Preparation: Prepare all kit reagents according to the manufacturer's instructions. This typically involves diluting wash buffers and reconstituting lyophilized components.[10]

• Standard & Cross-Reactant Dilution Series:

  • NPP Standard Curve: Prepare a serial dilution of the NPP standard in the provided assay buffer to create a standard curve (e.g., from 2000 pg/mL down to 31.2 pg/mL), including a zero standard (assay buffer only).[11]

  • Cross-Reactant Curves: For each potentially cross-reacting compound, prepare a separate, wide-range serial dilution series. A common practice is to start at a concentration at least 10-fold higher than the highest NPP standard.[7] This ensures that even compounds with very low cross-reactivity can be assessed.

• Assay Procedure:

  • Add standards, controls, and cross-reactant dilutions to the appropriate wells of the pre-coated microplate in duplicate.[7]

  • Add the enzyme-HRP conjugate to all wells (except the blank).

  • Incubate the plate as specified in the kit manual (e.g., 60 minutes at room temperature).

  • Wash the plate multiple times to remove unbound reagents.[9]

  • Add the TMB substrate solution to each well and incubate in the dark to allow color development.

  • Stop the reaction by adding the stop solution. This will change the color from blue to yellow.[5]

• Data Acquisition: Immediately read the optical density (O.D.) of each well at 450 nm using a microplate reader.[10]

// Connections {Std_Dil, CR_Dil} -> Plating [lhead=cluster_assay]; Plating -> Incubate1; Incubate1 -> Wash; Wash -> Substrate; Substrate -> Stop; Stop -> Read [lhead=cluster_analysis]; Read -> Plot; Plot -> Calc;

// Invisible edges for alignment Std_Dil -> CR_Dil [style=invis]; } }

Caption: Experimental workflow for determining ELISA kit specificity.

Data Analysis and Interpretation

The cornerstone of specificity analysis is the calculation of percent cross-reactivity (%CR).

• Generate Dose-Response Curves: For both the NPP standard and each cross-reactant, plot the average O.D. against the logarithm of the concentration.

• Determine the IC50: The IC50 is the concentration of the analyte that causes a 50% reduction in the maximum signal. This value can be interpolated from the dose-response curve.[7]

• Calculate Percent Cross-Reactivity (%CR): The %CR is calculated using the following formula[7]:

  %CR = (IC50 of Nandrolone Phenylpropionate / IC50 of Cross-Reactant) x 100

A higher %CR value indicates a greater degree of interference from the tested compound.

// Nodes Data [label="Raw OD Data\n(450 nm)", fillcolor="#F1F3F4", fontcolor="#202124"]; Curves [label="Dose-Response Curves\n(NPP & Cross-Reactants)", fillcolor="#FFFFFF", fontcolor="#202124"]; IC50_NPP [label="Determine IC50\nfor NPP", fillcolor="#4285F4", fontcolor="#FFFFFF"]; IC50_CR [label="Determine IC50\nfor each Cross-Reactant", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Formula [label="Calculate % Cross-Reactivity\n(%CR = [IC50_NPP / IC50_CR] * 100)", fillcolor="#FBBC05", fontcolor="#202124", shape=note]; Result [label="Specificity Profile\nof the ELISA Kit", fillcolor="#34A853", fontcolor="#FFFFFF", shape=ellipse];

// Edges Data -> Curves; Curves -> IC50_NPP; Curves -> IC50_CR; IC50_NPP -> Formula; IC50_CR -> Formula; Formula -> Result; }

Caption: Logical flow from raw data to specificity determination.

Comparative Analysis: Benchmarking Against Alternatives

A truly comprehensive guide compares the validated kit against other available options. While manufacturers often provide some cross-reactivity data, independent verification is paramount.[4] Below is a sample comparison table summarizing hypothetical results for our target kit (Kit A) versus two alternatives.

Compound	Kit A (%CR)	Kit B (%CR)	Kit C (%CR)
Nandrolone Phenylpropionate	100	100	100
Nandrolone	95.2	98.1	93.5
Testosterone	< 0.1	1.5	0.5
5α-Dihydrotestosterone (DHT)	< 0.1	0.8	0.3
Progesterone	< 0.01	< 0.01	< 0.01
Cortisol	Not Detected	Not Detected	Not Detected
Boldenone	1.2	5.5	3.1

Interpretation of Comparative Data:

• Kit A demonstrates superior specificity, with negligible cross-reactivity for key endogenous androgens like Testosterone and DHT. Its low cross-reactivity with Boldenone makes it a strong choice for applications where differentiation is critical.

• Kit B shows significant cross-reactivity with Testosterone and Boldenone, which could lead to overestimated NPP concentrations in samples containing these steroids.

• Kit C offers a moderate performance, better than Kit B but less specific than Kit A.

Based on this rigorous, self-validating protocol, Kit A exhibits the highest specificity for Nandrolone Phenylpropionate among the compared alternatives. The causality behind this superior performance lies in the unique epitope recognition of its primary antibody, which effectively discriminates NPP from structurally similar steroids. For researchers requiring the highest level of confidence and accuracy in NPP quantification, particularly in complex biological matrices, Kit A is the recommended choice. This in-depth validation provides the trustworthiness required for data intended for critical decision-making in research and development.

References

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• What's the best compound to stack with nandrolone? Quora. [Link]

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• The androgenic activities of nandrolone phenylpropionate and nandrolone decanoate in comparing to testosterone propionate. Khamanarong, K. & Diloksambandh, V., Journal of the Medical Association of Thailand. [Link]

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Safety & Regulatory Compliance

Navigating the Handling of Nandrolone Phenpropionate: A Guide to Personal Protective Equipment and Safety Protocols

For the researcher, scientist, or drug development professional, the meticulous handling of potent compounds like Nandrolone Phenpropionate is paramount. This guide provides a comprehensive framework for personal protective equipment (PPE), operational procedures, and disposal, ensuring both personal safety and the integrity of your research. Our focus extends beyond mere instruction to elucidate the scientific rationale behind each recommendation, fostering a culture of safety and precision in the laboratory.

Understanding the Hazard: Why Specialized PPE is Non-Negotiable

Nandrolone Phenpropionate is an anabolic steroid that presents significant health risks upon exposure.[1][2][3] It is classified as harmful if swallowed, inhaled, or in contact with skin.[1][3][4] More critically, it is suspected of causing cancer and may damage fertility or the unborn child.[1][2] Given these serious hazards, a multi-layered approach to personal protection is essential to minimize the risk of accidental exposure.

Core Personal Protective Equipment (PPE) for Handling Nandrolone Phenpropionate

The selection of appropriate PPE is the first line of defense. The following table outlines the minimum required equipment, with specifications tailored to the risks associated with Nandrolone Phenpropionate.

PPE Component	Specifications and Rationale
Gloves	Double Gloving: Wear two pairs of nitrile gloves. The outer glove should be frequently changed, especially after handling the compound directly. Rationale: Nitrile provides good chemical resistance. Double gloving offers an additional barrier in case of a tear or puncture in the outer glove, a critical precaution when handling a substance with reproductive and carcinogenic risks.[2]
Eye/Face Protection	Safety Goggles with Side Shields or a Full-Face Shield: Standard safety glasses are insufficient. Rationale: This protects against splashes and airborne particles, preventing accidental contact with the mucous membranes of the eyes.[2][3] A full-face shield is recommended when there is a higher risk of splashing.
Respiratory Protection	NIOSH-approved Respirator (e.g., N95 or higher): A surgical mask is not adequate. Rationale: Nandrolone Phenpropionate can be harmful if inhaled.[1] A respirator is crucial, especially when handling the powdered form of the compound, to prevent the inhalation of fine particles. For operations with a higher potential for aerosolization, a powered air-purifying respirator (PAPR) should be considered.[5][6]
Protective Clothing	Disposable Gown or Coverall with Long Sleeves and Elastic Cuffs: Made of a low-linting material like Tyvek®. Rationale: This prevents the contamination of personal clothing and skin. The disposable nature of the gown eliminates the risk of carrying the contaminant outside of the laboratory.[2][7]
Shoe Covers	Disposable, Slip-resistant Shoe Covers: To be worn over laboratory-dedicated footwear. Rationale: This prevents the tracking of contaminants out of the designated handling area.[8]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational workflow is crucial for minimizing exposure risk. The following procedure outlines the key steps for handling Nandrolone Phenpropionate, from preparation to post-handling cleanup.

Preparation and Weighing

• Designated Handling Area: All handling of Nandrolone Phenpropionate, especially in its powdered form, must be conducted in a designated area, such as a chemical fume hood or a containment glove box. This provides a controlled environment and prevents the dispersal of the compound into the general laboratory space.

• Pre-Donning Inspection: Before entering the designated area, inspect all PPE for any defects, such as tears or punctures.

• Donning PPE: Don PPE in the following order: shoe covers, inner gloves, gown, respirator, eye/face protection, and outer gloves. This sequence ensures that each layer of protection is properly in place.

• Weighing: When weighing the compound, use a balance inside the fume hood or glove box. Use a spatula or other appropriate tool to handle the powder, minimizing the creation of airborne dust.

Dissolution and Use

• Solvent Handling: When dissolving Nandrolone Phenpropionate, add the solvent to the vial containing the compound slowly to avoid splashing.

• Vortexing/Mixing: If vortexing or mixing is required, ensure the container is securely capped.

• Aspiration and Dispensing: When aspirating the solution, use a syringe with a Luer-Lok™ tip to prevent accidental needle detachment. Dispense the solution carefully to avoid aerosolization.

Post-Handling and Decontamination

• Surface Decontamination: After each handling session, thoroughly decontaminate all surfaces in the designated area. A solution of detergent and water followed by a rinse with 70% ethanol is a common practice. Always consult your institution's specific guidelines for decontamination of potent compounds.

• Doffing PPE: Remove PPE in a manner that avoids self-contamination. The general principle is to remove the most contaminated items first. A common sequence is: outer gloves, gown (turning it inside out as it is removed), shoe covers, eye/face protection, inner gloves, and finally, the respirator.

• Hand Hygiene: Immediately after removing all PPE, wash hands thoroughly with soap and water.

Visualizing the Workflow: Safe Handling of Nandrolone Phenpropionate

Caption: A flowchart illustrating the key stages of safely handling Nandrolone Phenpropionate, from preparation to disposal.

Disposal Plan: Managing Contaminated Waste

Proper disposal of Nandrolone Phenpropionate and all contaminated materials is a critical final step to prevent environmental contamination and accidental exposure.

• Waste Segregation: All disposable items that have come into contact with Nandrolone Phenpropionate, including gloves, gowns, shoe covers, pipette tips, and vials, must be segregated as hazardous waste.

• Waste Containers: Use clearly labeled, leak-proof, and puncture-resistant containers for hazardous waste.

• Unused Compound: Unused or expired Nandrolone Phenpropionate should be disposed of as hazardous chemical waste according to your institution's and local regulations. Do not dispose of it down the drain or in the regular trash.[4]

• Deactivation: For larger quantities of waste, consult with your institution's environmental health and safety (EHS) department for specific procedures, which may include chemical deactivation before disposal.

• Regulatory Compliance: Nandrolone Phenpropionate is a controlled substance in many countries.[9] All disposal must be in strict accordance with local and national regulations for both hazardous and controlled substances.[10]

By implementing these comprehensive safety measures, researchers can confidently and responsibly handle Nandrolone Phenpropionate, ensuring a safe laboratory environment for themselves and their colleagues.

References

• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• American Industrial Hygiene Association (AIHA). Potent Pharmaceutical Compound Containment Case Study. Retrieved from [Link]

• 3M. Pharmaceutical Manufacturing PPE | Worker Health & Safety. Retrieved from [Link]

• DuPont. (2024, July 15). DuPont e-guide explains how to protect workers from the risk of highly potent pharmaceutical ingredients. Cleanroom Technology. Retrieved from [Link]

• IPS. Handling & Processing of Potent Compounds: A Holistic Approach. Retrieved from [Link]

• Inchem.org. Nandrolone phenylpropionate (PIM 909). Retrieved from [Link]

• University of Georgia Office of Research. Standard Operating Procedure: Anabolic Steroids. Retrieved from [Link]

• Wikipedia. Nandrolone phenylpropionate. Retrieved from [Link]

• Defense Centers for Public Health. (2023, January 25). Waste Management of Hazardous Drugs. Retrieved from [Link]

• Stericycle. (2024, May 20). Controlled Substance Disposal: Ensuring Safe Pharmaceutical Waste Management. Retrieved from [Link]

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